Trihexylamine

• CAS: 102-86-3

Core Science & Biosynthesis

Trihexylamine: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical properties of trihexylamine. The information is curated for professionals in research, scientific, and pharmaceutical development fields, with a focus on delivering precise data and established experimental methodologies.

Core Physical and Chemical Properties

Trihexylamine is a tertiary amine with three hexyl groups attached to a central nitrogen atom.[1] This structure imparts significant hydrophobic character to the molecule.[1] It typically appears as a colorless to pale yellow liquid with a characteristic amine-like odor.[1][2]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of trihexylamine, with data compiled from various sources. Discrepancies in reported values are presented as ranges to reflect the available literature.

Table 1: General and Physical Properties of Trihexylamine

Property	Value
Molecular Formula	C₁₈H₃₉N[1][2][3][4][5][6][7][8][9][10][11][12]
Molecular Weight	269.51 g/mol [2][4][5][7][8][10][13]
Appearance	Colorless to pale yellow liquid[1][2][3]
Odor	Amine-like / Ammonia-like[1][2]
Melting Point	< -75 °C to -51 °C[2][4][5][11][13]
Boiling Point	150-159 °C at 12 mmHg[4][5][7][11][13]
263-265 °C (lit.)[4][7][11][13]
365-367 °C[2]
Density	0.794 g/mL at 25 °C[4][5][9][10][11][13]
0.819 g/cm³ at 20 °C[2]
Refractive Index (n20/D)	1.442[4][5][9][10][11][13]
Vapor Pressure	<1 mm Hg at 20 °C[4][5][7][10][11][13]
Vapor Density	9.3 (vs air)[3][4][5][7][10][11]
Flash Point	>110 °C (>230 °F)[4][9][11][13]
113 °C (235.4 °F) - closed cup[7][10]
152 °C[2]
CAS Number	102-86-3[1][3][4][7][8][10]

Table 2: Solubility and Chemical Properties of Trihexylamine

Property	Value/Description
Water Solubility	Insoluble / Slightly miscible[2][3][4][9][11][13] (4.6E-3 g/L at 25 °C)[3]
Organic Solvent Solubility	Soluble in many organic solvents such as ethanol (B145695) and ether.[1][2][3] Slightly soluble in chloroform (B151607) and methanol.[4][11][13]
pKa	10.46 ± 0.50 (Predicted)[3][4][11][13]
LogP	4.47 at 25 °C and pH 8-9[4][11][13]
Chemical Reactivity	Acts as a base and proton acceptor.[1][3] Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.

Experimental Protocols

Detailed methodologies for determining key physical properties are outlined below. These are generalized protocols that can be adapted for trihexylamine.

Determination of Boiling Point (Capillary Method)

The capillary method is a common technique for determining the boiling point of a liquid, especially with small sample volumes.[14][15]

Methodology:

• A small amount of the liquid sample (e.g., trihexylamine) is placed in a small test tube or fusion tube.[15][16]

• A capillary tube, sealed at one end, is inverted and placed into the liquid.[14][16]

• The assembly is attached to a thermometer and heated in a controlled manner using a heating bath (e.g., Thiele tube with mineral oil or a melting point apparatus).[15][16][17]

• As the temperature rises, the air trapped in the capillary tube will be expelled, followed by the vapor of the liquid, which will be visible as a stream of bubbles.[14][15]

• The heat source is then removed, and the apparatus is allowed to cool slowly.[14]

• The boiling point is the temperature at which the liquid begins to enter the capillary tube.[14][16]

Determination of Melting Point (Capillary Method)

For substances that are solid at room temperature, the melting point can be determined as a measure of purity. While trihexylamine is a liquid at room temperature, this protocol is fundamental in physical property determination.

Methodology:

• A small amount of the finely powdered solid sample is packed into a capillary tube sealed at one end.[17][18]

• The capillary tube is placed in a melting point apparatus, which allows for controlled heating and clear observation of the sample.[17][19]

• The sample is heated rapidly at first to determine an approximate melting range, and then a second sample is heated slowly (1-2 °C per minute) near the expected melting point.[20]

• The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid. Pure compounds typically have a sharp melting point range of 0.5-1.0 °C.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the equilibrium solubility of a substance in a given solvent.[21][22]

Methodology:

• An excess amount of the solute (trihexylamine) is added to a known volume of the solvent (e.g., water, ethanol) in a sealed container.[22][23]

• The mixture is agitated (e.g., shaken or stirred) at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium is reached.[22][23]

• After reaching equilibrium, the undissolved solute is separated from the saturated solution by centrifugation and/or filtration.[21][23]

• The concentration of the solute in the clear, saturated solution is then determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[21]

• The solubility is reported in units such as mg/mL or mol/L at the specified temperature.[21]

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the study of trihexylamine.

Caption: Hierarchical classification of amines, indicating trihexylamine as a tertiary amine.

Caption: A generalized workflow for the experimental determination of a liquid's boiling point.

Chemical Reactivity and Applications

As a tertiary amine, trihexylamine is basic and can act as a proton acceptor in chemical reactions.[1][3] Its long alkyl chains make it hydrophobic and soluble in nonpolar organic solvents.[1] This property is leveraged in various applications:

• Pharmaceutical Industry: Used as an intermediate in the synthesis of various drugs and can act as a base in organic reactions.[3] It is also employed as an extractant for the isolation and purification of compounds like succinic acid from fermentation broths.[4][10]

• Chemical Industry: Finds use as a catalyst, a stabilizer in polymerization reactions, and as a corrosion inhibitor.[1][3]

• Analytical Chemistry: Utilized as an internal standard in the screening of human hair for designer drugs by ion mobility spectrometry.[4][10]

• Materials Science: Involved in the synthesis of zinc oxide nanorods and in the preparation of infrared luminescence nanohybrid films.[4]

Safety and Handling

Trihexylamine is associated with several hazard classifications. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[7][24][25] It is also considered toxic to aquatic life with long-lasting effects.[24][25][26] When handling trihexylamine, appropriate personal protective equipment, including gloves, eye protection, and respiratory protection, should be worn.[7][25] It should be stored in a cool, well-ventilated area away from incompatible substances such as strong oxidizing agents and acids.[2] For detailed safety information, always consult the latest Safety Data Sheet (SDS).[8][24][25][26]

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. Trihexylamine Manufacturer & Supplier in China | CAS 102-48-7 | Properties, Uses, Safety, Price & Bulk Supply [nj-finechem.com]
• 3. guidechem.com [guidechem.com]
• 4. TRI-N-HEXYLAMINE | 102-86-3 [chemicalbook.com]
• 5. parchem.com [parchem.com]
• 6. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Trihexylamine 96 102-86-3 [sigmaaldrich.com]
• 8. guidechem.com [guidechem.com]
• 9. echemi.com [echemi.com]
• 10. Trihexylamine 96 102-86-3 [sigmaaldrich.com]
• 11. TRI-N-HEXYLAMINE CAS#: 102-86-3 [m.chemicalbook.com]
• 12. 1-Hexanamine, N,N-dihexyl- [webbook.nist.gov]
• 13. 102-86-3 CAS MSDS (TRI-N-HEXYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 14. Video: Boiling Points - Procedure [jove.com]
• 15. uomus.edu.iq [uomus.edu.iq]
• 16. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 17. Determination of Melting Point [wiredchemist.com]
• 18. davjalandhar.com [davjalandhar.com]
• 19. westlab.com [westlab.com]
• 20. SSERC | Melting point determination [sserc.org.uk]
• 21. benchchem.com [benchchem.com]
• 22. lup.lub.lu.se [lup.lub.lu.se]
• 23. materialneutral.info [materialneutral.info]
• 24. datasheets.scbt.com [datasheets.scbt.com]
• 25. tcichemicals.com [tcichemicals.com]
• 26. fishersci.it [fishersci.it]

Trihexylamine Solubility in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of trihexylamine in various organic solvents. Due to the limited availability of precise quantitative data in publicly accessible literature, this document focuses on summarizing the available qualitative and semi-quantitative information, providing a detailed experimental protocol for determining solubility, and offering a visual representation of the experimental workflow.

Introduction to Trihexylamine

Trihexylamine (C₁₈H₃₉N) is a tertiary amine characterized by three hexyl groups attached to a central nitrogen atom, contributing to its significantly hydrophobic nature.[1] It typically appears as a colorless to pale yellow liquid with a characteristic amine odor.[1] This compound is widely used as a solvent, a surfactant, a corrosion inhibitor, and in various chemical syntheses, including the extraction of metal ions.[1]

Solubility Data

Trihexylamine is generally characterized as being soluble in organic solvents and having very limited solubility in water, a consequence of its long hydrocarbon chains.[1][2] While specific quantitative solubility values (e.g., in g/100 mL or molarity) are not widely reported in peer-reviewed literature or technical datasheets, the following table summarizes the available qualitative and semi-quantitative solubility information. The high degree of miscibility with non-polar and some polar solvents is a key characteristic.

Solvent Class	Solvent Name	Chemical Formula	Qualitative Solubility	Reference Temperature (°C)
Alcohols	Methanol	CH₃OH	Slightly Soluble	Ambient
Ethanol	C₂H₅OH	Soluble	Ambient
Ethers	Diethyl Ether	(C₂H₅)₂O	Soluble	Ambient
Halogenated Solvents	Chloroform	CHCl₃	Slightly Soluble	Ambient
Aqueous	Water	H₂O	Insoluble / Slightly miscible (4.6 x 10⁻³ g/L, calculated)	25

Experimental Protocol for Solubility Determination

The following section outlines a detailed methodology for the experimental determination of trihexylamine solubility in an organic solvent, primarily based on the widely accepted "shake-flask" method, which is suitable for determining thermodynamic solubility.

Objective

To determine the solubility of trihexylamine in a selected organic solvent at a specified temperature.

Materials and Equipment

• Trihexylamine (high purity, >98%)

• Selected organic solvent (analytical grade)

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatically controlled shaker or water bath

• Vials with tight-fitting caps (B75204) (e.g., screw-cap vials with PTFE-lined septa)

• Syringe filters (e.g., 0.22 µm PTFE or other compatible material)

• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable alternative analytical instrument (e.g., HPLC, NMR)

• Centrifuge (optional)

Procedure

• Preparation of Standard Solutions: Prepare a series of standard solutions of known concentrations of trihexylamine in the chosen organic solvent. These will be used to create a calibration curve for quantitative analysis.

• Sample Preparation:

  • Add an excess amount of trihexylamine to a known volume of the organic solvent in a sealed vial. The presence of undissolved trihexylamine is crucial to ensure that a saturated solution is achieved.

  • Prepare several such vials to ensure the reproducibility of the results.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved phases. The time required for equilibration may need to be determined empirically.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to rest at the constant temperature for a sufficient time (e.g., 2-4 hours) to allow the undissolved trihexylamine to settle.

  • Alternatively, the vials can be centrifuged to facilitate the separation of the excess solute.

• Sample Withdrawal and Filtration:

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Immediately filter the withdrawn sample through a syringe filter into a clean vial to remove any remaining undissolved micro-droplets or particulates.

• Dilution and Analysis:

  • Dilute the filtered, saturated solution with the organic solvent to a concentration that falls within the range of the previously prepared calibration curve.

  • Analyze the diluted sample using a calibrated GC-FID or another suitable analytical method to determine the concentration of trihexylamine.

• Data Calculation:

  • Using the calibration curve, determine the concentration of trihexylamine in the diluted sample.

  • Calculate the concentration in the original saturated solution, accounting for the dilution factor. The result is the solubility of trihexylamine in the solvent at the specified temperature, which can be expressed in units such as g/L, mol/L, or g/100 mL.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of trihexylamine solubility.

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]

basicity and pKa value of Trihexylamine

An In-depth Technical Guide to the Basicity and pKa of Trihexylamine

Introduction

Trihexylamine (THA), a tertiary amine with the chemical formula C₁₈H₃₉N, is a significant compound in various chemical applications, including as a solvent, an extractant in purification processes, and an intermediate in chemical synthesis.[1][2][3] Its utility is fundamentally linked to its chemical properties, particularly its basicity, which is a measure of its ability to accept a proton. For researchers, scientists, and professionals in drug development, a thorough understanding of THA's basicity is crucial for reaction design, process optimization, and understanding its behavior in different chemical environments.

This guide provides a detailed examination of the basicity and pKa value of trihexylamine, supported by its physicochemical properties and a generalized experimental protocol for pKa determination.

Understanding Basicity and pKa

The basicity of an amine in the Brønsted-Lowry context refers to its ability to accept a proton (H⁺). This process is an equilibrium reaction, typically shown in an aqueous solution as:

R₃N + H₂O ⇌ R₃NH⁺ + OH⁻

The strength of a base is quantified by the base dissociation constant, Kb. However, it is more common to discuss the basicity of amines by referring to the acidity of their conjugate acid, R₃NH⁺. The acid dissociation constant (Ka) for the conjugate acid is represented by the following equilibrium:

R₃NH⁺ + H₂O ⇌ R₃N + H₃O⁺

The pKa is the negative logarithm of the Ka (pKa = -log₁₀[Ka]). A higher pKa value indicates a weaker conjugate acid and, consequently, a stronger base. Therefore, the pKa value is a direct and convenient measure of an amine's basicity.

Physicochemical Properties of Trihexylamine

The physical and chemical characteristics of trihexylamine are essential for understanding its behavior. As a tertiary amine with three long alkyl chains, it is notably hydrophobic.[1] A summary of its key properties is presented below.

Property	Value	Reference(s)
IUPAC Name	N,N-dihexylhexan-1-amine	[4]
CAS Number	102-86-3	[1][2]
Molecular Formula	C₁₈H₃₉N	[1][2][4]
Molecular Weight	269.51 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[1][6]
Boiling Point	263-265 °C (lit.); 150-159 °C / 12 mmHg (lit.)	[2][5][7]
Density	0.794 g/mL at 25 °C (lit.)	[2][7]
Water Solubility	Slightly miscible / Insoluble	[1][2][6][7]
Predicted pKa	10.46 ± 0.50	[2][5][6][7]

Basicity and Structural Influences

The basicity of an amine is determined by the availability of the nitrogen atom's lone pair of electrons to bond with a proton. In trihexylamine, several structural factors collectively determine its basic strength.

• Inductive Effect : The three hexyl groups attached to the nitrogen atom are alkyl groups, which are electron-donating. They push electron density towards the nitrogen atom, increasing the availability of the lone pair and thereby increasing the amine's basicity.

• Steric Hindrance : The bulky nature of the three hexyl chains creates significant steric hindrance around the nitrogen atom. This can impede the approach of a proton, making protonation more difficult. Furthermore, it can interfere with the solvation of the resulting conjugate acid (trihexylammonium ion), which can decrease basicity.

• Solvation Effects : Trihexylamine is a large, nonpolar molecule with very limited solubility in water.[1][6] The stability of its protonated form, the trihexylammonium cation (R₃NH⁺), is greatly influenced by how well it is stabilized by solvent molecules. In aqueous media, the poor solvation of this bulky, hydrophobic cation destabilizes it relative to the unprotonated amine, which tends to lower the basicity compared to smaller, more water-soluble tertiary amines.

The predicted pKa value for trihexylamine is approximately 10.46.[2][5][6][7] This value suggests that it is a moderately strong base, comparable to other tertiary amines. However, the interplay of the enhancing inductive effect and the diminishing steric and solvation effects makes experimental verification crucial for specific applications.

Factors influencing the basicity of Trihexylamine.

Experimental Determination of pKa

While predicted values are useful, the experimental determination of pKa is essential for accurate data. Potentiometric titration is the most common and reliable method for determining the pKa of amines.[8][9]

Principle of Potentiometric Titration

This method involves the gradual addition of a standardized strong acid (the titrant) to a solution of the amine (the analyte). The pH of the solution is monitored throughout the titration using a pH meter. A plot of pH versus the volume of titrant added generates a titration curve. The pKa is determined from this curve, as it is numerically equal to the pH at the half-equivalence point, where the concentrations of the protonated amine (R₃NH⁺) and the free amine (R₃N) are equal.

Generalized Experimental Protocol

The following protocol outlines the steps for determining the pKa of trihexylamine via potentiometric titration.

Materials and Apparatus:

• Trihexylamine (high purity)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• High-purity, deionized water (CO₂-free)

• Co-solvent (e.g., ethanol (B145695) or methanol, if needed to dissolve the amine)

• pH meter with a combination glass electrode

• Calibrated burette (10 or 25 mL)

• Magnetic stirrer and stir bar

• Beaker (100 or 150 mL)

• Standard pH buffers (e.g., pH 4.00, 7.00, 10.00)

Procedure:

• pH Meter Calibration: Calibrate the pH meter according to the manufacturer's instructions using at least two standard buffer solutions that bracket the expected pKa.

• Analyte Solution Preparation: Accurately weigh a sample of trihexylamine and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.05 M). Due to the low water solubility of trihexylamine, a co-solvent may be necessary. If so, the pKa value obtained will be an apparent pKa (pKa*) for that specific solvent mixture.

• Titration Setup: Place the beaker containing the amine solution on the magnetic stirrer, add the stir bar, and immerse the pH electrode in the solution. Position the burette to dispense the HCl solution into the beaker.

• Titration: Begin stirring the solution at a constant, moderate speed. Record the initial pH. Add the HCl titrant in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Continue this process well past the equivalence point (the region of rapid pH change).

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of HCl added (x-axis) to generate the titration curve.

  • Determine the equivalence point volume (Veq), which is the point of maximum slope on the curve. This can be found using the inflection point of the primary curve or the peak of the first derivative plot (ΔpH/ΔV vs. V).

  • The half-equivalence point occurs at Veq / 2.

  • Find the pH on the titration curve that corresponds to the volume at the half-equivalence point. This pH value is the pKa of the amine.

Workflow for pKa determination by potentiometric titration.

Conclusion

Trihexylamine is a moderately strong tertiary amine, with a predicted pKa of approximately 10.46. Its basicity is a result of the balance between the electron-donating inductive effects of its three alkyl chains and the opposing forces of steric hindrance and poor aqueous solvation of its conjugate acid. For applications requiring precise control of pH or reaction conditions, the experimental determination of its pKa using a robust method like potentiometric titration is strongly recommended. This guide provides the foundational knowledge and a practical framework for scientists and researchers to understand and experimentally verify the basicity of trihexylamine.

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. TRI-N-HEXYLAMINE | 102-86-3 [chemicalbook.com]
• 3. Trihexylamine 96 102-86-3 [sigmaaldrich.com]
• 4. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 102-86-3 CAS MSDS (TRI-N-HEXYLAMINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. guidechem.com [guidechem.com]
• 7. TRI-N-HEXYLAMINE CAS#: 102-86-3 [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

Trihexylamine synthesis and manufacturing process

An In-depth Technical Guide to the Synthesis and Manufacturing of Trihexylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing processes for trihexylamine, a tertiary amine with significant applications in various industrial and pharmaceutical contexts. This document details the core chemical principles, experimental protocols, and manufacturing considerations for the production of trihexylamine, with a focus on providing actionable data and methodologies for laboratory and industrial applications.

Introduction

Trihexylamine (THA), a tertiary amine with the chemical formula C₁₈H₃₉N, is a colorless to pale yellow liquid.[1] It is characterized by three hexyl groups attached to a central nitrogen atom, rendering it hydrophobic and soluble in many organic solvents while having limited solubility in water.[2] THA finds utility as a catalyst, an intermediate in organic synthesis, a corrosion inhibitor, and in the formulation of surfactants.[2][3] In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drug compounds.[3]

Synthesis of Trihexylamine

The primary and most industrially viable method for the synthesis of trihexylamine is through the reductive amination of dihexylamine (B85673) with hexanal (B45976). An alternative laboratory-scale synthesis involves the direct alkylation of dihexylamine.

Reductive Amination

Reductive amination is a highly efficient method for forming carbon-nitrogen bonds and is the preferred industrial route for trihexylamine synthesis.[4] This process involves the reaction of dihexylamine with hexanal to form an intermediate iminium ion, which is subsequently reduced to trihexylamine. The overall reaction can be performed in a one-pot process.[4]

Reaction:

Dihexylamine + Hexanal + H₂ → Trihexylamine + H₂O

This protocol is based on established principles of reductive amination and analogous industrial processes for similar tertiary amines.

Materials:

• Dihexylamine

• Hexanal

• Palladium on carbon (Pd/C) catalyst (5 wt%)

• Methanol (or other suitable solvent)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Stirring apparatus (magnetic stirrer)

• Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve dihexylamine (1 equivalent) and hexanal (1.1 equivalents) in a suitable solvent such as methanol.

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) to remove air.

• Catalyst Addition: Carefully add the 5% Pd/C catalyst to the reaction mixture. The amount of catalyst can typically range from 1 to 5 mol% relative to the dihexylamine.

• Hydrogenation: Securely attach the flask to the hydrogenation apparatus. Evacuate the flask and refill with hydrogen gas. This process should be repeated three times to ensure an inert atmosphere has been replaced by hydrogen. Pressurize the vessel with hydrogen to the desired pressure (typically 1-10 atm for laboratory scale).

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with a small amount of the reaction solvent.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: The crude trihexylamine can be purified by vacuum distillation to obtain the final product.

Direct N-Alkylation

A classic method for the synthesis of amines is the direct alkylation of a primary or secondary amine with an alkyl halide. In the context of trihexylamine synthesis, this would involve the reaction of dihexylamine with a hexyl halide (e.g., 1-bromohexane).

Reaction:

Dihexylamine + 1-Bromohexane (B126081) → Trihexylamine hydrobromide

The resulting hydrobromide salt is then treated with a base to yield the free amine.

Materials:

• Dihexylamine

• 1-Bromohexane

• A non-nucleophilic base (e.g., potassium carbonate, triethylamine)

• A suitable polar aprotic solvent (e.g., acetonitrile, DMF)

• Standard laboratory glassware for organic synthesis

• Stirring and heating apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve dihexylamine (1 equivalent) and 1-bromohexane (1.1 equivalents) in the chosen solvent.

• Base Addition: Add the base (e.g., potassium carbonate, 1.5 equivalents) to the mixture.

• Reaction: Heat the reaction mixture to reflux with vigorous stirring. Monitor the reaction progress by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with water to remove any remaining salts.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure. The crude trihexylamine can then be purified by vacuum distillation.

Industrial Manufacturing Process

The industrial production of trihexylamine predominantly utilizes the catalytic reductive amination process due to its high efficiency, atom economy, and the use of readily available starting materials.[1]

Process Description

The manufacturing process is typically carried out in a high-pressure reactor.

• Charging the Reactor: Dihexylamine and a palladium on carbon (Pd/C) catalyst are charged into a stirred-tank reactor.

• Reaction Conditions: The reactor is sealed and pressurized with hydrogen. Hexanal is then fed into the reactor. The reaction is typically carried out at an elevated temperature and pressure to ensure a high reaction rate and conversion.

• Monitoring and Control: The reaction temperature, pressure, and feed rates are carefully monitored and controlled to maintain optimal conditions and ensure safety.

• Product Separation: Upon completion of the reaction, the mixture is cooled, and the pressure is released. The solid catalyst is separated from the liquid product mixture by filtration.

• Purification: The crude trihexylamine is then purified, typically by vacuum distillation, to remove any unreacted starting materials, byproducts, and residual solvent.

Quantitative Data for Industrial Synthesis

The following table summarizes typical reaction conditions for the industrial synthesis of tertiary amines via reductive amination, based on analogous processes.

Parameter	Value	Reference
Reactants	Dihexylamine, Hexanal, Hydrogen	General Knowledge
Catalyst	Palladium on Carbon (Pd/C)	[1]
Temperature	100 - 170 °C	[1]
Pressure	20 - 100 bar	[1]
Reaction Time	Varies with scale and conditions	General Knowledge
Yield	> 95% (typical for reductive amination)	General Knowledge

Visualizations

Synthesis Pathways

Caption: Synthesis Pathways for Trihexylamine.

Experimental Workflow: Reductive Amination

Caption: Experimental Workflow for Reductive Amination.

Industrial Manufacturing Process Flow

Caption: Industrial Manufacturing Process Flow for Trihexylamine.

References

• 1. Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 3. Page loading... [wap.guidechem.com]
• 4. scholarsarchive.byu.edu [scholarsarchive.byu.edu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Potential Research Applications of Trihexylamine

Trihexylamine, a tertiary amine with the chemical formula C₁₈H₃₉N, is a versatile organic compound with a growing number of applications in scientific research and pharmaceutical development.[1][2] Its unique combination of properties—hydrophobicity from the three hexyl chains and reactivity from the central nitrogen atom—makes it a valuable tool in various chemical and analytical processes.[1] This technical guide explores the core research applications of Trihexylamine, providing detailed experimental context, quantitative data, and visual workflows to support its practical implementation in the laboratory.

Core Properties of Trihexylamine

Understanding the fundamental properties of Trihexylamine is crucial for its effective application. It is typically a colorless to pale yellow liquid with limited solubility in water but good solubility in organic solvents.[1] Its basic nature allows it to act as a proton acceptor in chemical reactions.[1]

Property	Value	Reference(s)
CAS Number	102-86-3	[1][2]
Molecular Formula	C₁₈H₃₉N	[2][3]
Molecular Weight	269.51 g/mol	[2][3]
Density	~0.794 g/mL at 25 °C	[2]
Boiling Point	263-265 °C (lit.)	[2]
Flash Point	> 112 °C / > 233.6 °F	[4]
Refractive Index (n20/D)	~1.442 (lit.)	[2]
Solubility	Slightly miscible with water; soluble in organic solvents	[1][2]

Application 1: Solvent Extraction in API Purification

Trihexylamine is an effective extractant used in the isolation and purification of Active Pharmaceutical Ingredients (APIs) and other valuable organic compounds from complex mixtures, such as fermentation broths.[1][2] Its mechanism relies on reactive extraction, where its basic nitrogen atom interacts with acidic target molecules (like carboxylic acids) to form an ion pair. This amine-acid complex exhibits significantly higher solubility in the organic phase, allowing for efficient separation from the aqueous phase.[5]

Experimental Protocol: Liquid-Liquid Extraction of Succinic Acid

This protocol describes the extraction of succinic acid from an aqueous solution, simulating a clarified fermentation broth, using Trihexylamine in an organic solvent.

• Preparation of the Organic Phase : Prepare a solution of Trihexylamine in a suitable water-immiscible organic solvent (e.g., oleyl alcohol, toluene, or a mixture). The concentration can range from 20% to 50% (v/v) depending on the expected concentration of the target acid.

• Extraction :

  • In a separatory funnel, combine the aqueous feed solution containing succinic acid with the prepared organic phase. A typical phase ratio is 1:1 (v/v).

  • Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and facilitate the mass transfer of the succinic acid into the organic phase.

  • Allow the phases to separate. The denser phase (typically aqueous) will settle at the bottom.

• Separation : Carefully drain the aqueous phase (raffinate). The organic phase, now loaded with the succinic acid-trihexylamine complex, is retained.

• Stripping/Back-Extraction (Optional) : To recover the succinic acid from the organic phase, a stripping step can be performed by contacting the loaded organic phase with an aqueous solution of a strong base (e.g., NaOH or Na₂CO₃) or by a temperature swing, which shifts the equilibrium back towards the aqueous phase.

• Analysis : Analyze the raffinate and the final product for succinic acid concentration using techniques like HPLC to determine the extraction efficiency.

Logical Workflow for API Extraction

Caption: Workflow for API purification using Trihexylamine-based solvent extraction.

Application 2: Ion-Pairing Agent for Oligonucleotide Analysis

In reversed-phase liquid chromatography (RP-LC), analyzing highly polar and ionic molecules like oligonucleotides is challenging due to poor retention on nonpolar stationary phases. Trihexylamine, often in conjunction with an acid like hexafluoroisopropanol (HFIP), serves as an ion-pairing (IP) reagent.[6][7] The positively charged trihexylammonium ions form neutral, hydrophobic ion pairs with the negatively charged phosphate (B84403) backbone of oligonucleotides. These ion pairs have a much stronger affinity for the reversed-phase column (e.g., C18), enabling high-resolution separation based on oligonucleotide length.[8][9]

Experimental Protocol: Preparing an IP-RP-LC Mobile Phase

This protocol outlines the preparation of a mobile phase containing Trihexylamine for oligonucleotide analysis by UPLC-MS.[7]

• Reagents and Materials :

  • Trihexylamine (>98% purity)

  • Hexafluoro-2-propanol (HFIP)

  • Methanol (B129727) (LC-MS grade)

  • Ultrapure water

• Preparation of Aqueous Buffer (e.g., 15 mM Trihexylamine, 50 mM HFIP) :

  • In a 1 L volumetric flask, add approximately 800 mL of ultrapure water.

  • Carefully add the required amount of HFIP (e.g., 4.2 mL for 50 mM). Mix gently.

  • Add the required amount of Trihexylamine (e.g., 4.9 mL for 15 mM).

  • Bring the volume to 1 L with ultrapure water and mix thoroughly.

  • Filter the buffer through a 0.22 µm membrane filter to remove particulates.

• Mobile Phase Preparation :

  • Mobile Phase A : The prepared aqueous buffer.

  • Mobile Phase B : A mixture of the aqueous buffer and methanol (e.g., 50:50 v/v).

• LC-MS Analysis :

  • Equilibrate the IP-RP column (e.g., a C18 column) with the initial mobile phase conditions (e.g., 95% A, 5% B) until a stable baseline is achieved.

  • Inject the oligonucleotide sample.

  • Run a gradient from low to high concentration of Mobile Phase B to elute the oligonucleotides, with longer fragments eluting later. A study comparing various alkylamines found that a buffer of 15 mM hexylamine (B90201) and 50 mM HFIP provided the best overall chromatographic performance for oligonucleotides from 10 to 40-mers.[7]

Mechanism of Ion-Pairing Chromatography

Caption: Trihexylamine forms a hydrophobic ion pair with oligonucleotides for RP-LC.

Application 3: Precursor in the Synthesis of Functional Materials

Trihexylamine serves as a key building block in the synthesis of more complex molecules and materials, notably Quaternary Ammonium Compounds (QACs) and functionalized nanoparticles.

Synthesis of Quaternary Ammonium Compounds (QACs)

QACs are a class of compounds with a positively charged nitrogen atom bonded to four alkyl or aryl groups. They are widely used as surfactants and potent antimicrobial agents.[10][11] Trihexylamine, as a tertiary amine, is the direct precursor to QACs through a process called quaternization or the Menshutkin reaction.

Reaction Scheme : (CH₃(CH₂)₅)₃N + R-X → [(CH₃(CH₂)₅)₃N-R]⁺X⁻ (Trihexylamine + Alkyl Halide → Trihexylalkylammonium Halide)

This reaction allows for the introduction of a fourth alkyl group (R), which can be tailored to modulate the antimicrobial activity and surfactant properties of the resulting QAC.[12]

Role in Nanoparticle Synthesis

In the synthesis of nanoparticles, tertiary amines like Trihexylamine can play multiple roles. They can act as:

• Capping Agents : The amine can coordinate to the surface of growing nanoparticles, preventing aggregation and controlling the final particle size and distribution.[13]

• Reducing Agents : In some systems, tertiary amines can act as mild reducing agents, facilitating the reduction of metal salts to form metallic nanoparticles at relatively low temperatures.[13]

• Solvents or pH Modifiers : Their basicity allows them to control the pH of the reaction medium, which is often a critical parameter in nanoparticle synthesis.[1]

Synthesis Workflow: Quaternary Ammonium Compound

Caption: Synthesis of a Quaternary Ammonium Compound (QAC) from Trihexylamine.

Other Potential Applications

• Corrosion Inhibition : Trihexylamine can serve as a corrosion inhibitor, forming a protective film on metal surfaces, particularly in industrial water treatment systems.[1][14]

• Ligand in Catalysis : While less common than other amines, it has potential as a ligand in transition metal catalysis, where the steric bulk of the hexyl groups could influence reaction selectivity.[15]

• Transdermal Drug Delivery : By forming an ion pair with an ionized drug, Trihexylamine can neutralize the charge and increase the drug's lipophilicity, potentially enhancing its permeation through the skin.[16]

Safety Considerations

Trihexylamine is harmful if swallowed and causes skin and eye irritation.[3][4] It may also cause an allergic skin reaction.[3] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be used when handling this chemical, and work should be conducted in a well-ventilated fume hood.[1]

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. TRI-N-HEXYLAMINE | 102-86-3 [chemicalbook.com]
• 3. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.it [fishersci.it]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Comparing ion-pairing reagents and sample dissolution solvents for ion-pairing reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. Size-controlled synthesis of monodispersed silver nanoparticles capped by long-chain alkyl carboxylates from silver carboxylate and tertiary amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. consolidated-chemical.com [consolidated-chemical.com]
• 15. New Ligands for Nickel Catalysis from Diverse Pharmaceutical Heterocycle Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Trihexylamine as an Extractant for Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction to Trihexylamine in Metal Ion Extraction

Trihexylamine (THA), a tertiary amine with the chemical formula C₁₈H₃₉N, serves as a versatile liquid-liquid extraction reagent for the separation and purification of metal ions from aqueous solutions.[1] Its lipophilic nature, conferred by the three hexyl chains, ensures high solubility in organic solvents and immiscibility with water, making it an effective component of solvent extraction systems.[1] The extraction mechanism primarily relies on the formation of ion-pair complexes between the protonated amine and anionic metal complexes in the aqueous phase. This process is highly dependent on the pH of the aqueous solution and the presence of complexing agents.

The basicity of the nitrogen atom in trihexylamine allows it to be protonated by an acid, forming a trihexylammonium cation. This cation can then exchange with a metal-containing anionic species, facilitating the transfer of the metal ion into the organic phase. The general mechanism can be described as follows:

• Protonation of the Amine: In the presence of an acidic aqueous phase, the amine in the organic phase is protonated at the phase boundary.

• Anion Exchange: The protonated amine then forms an ion pair with an anionic metal complex present in the aqueous phase, leading to the extraction of the metal into the organic phase.

The efficiency of this process is influenced by several factors, including the type and concentration of acid in the aqueous phase, the concentration of the amine in the organic diluent, the nature of the organic diluent, and the temperature.

General Experimental Protocol for Metal Ion Extraction

This protocol provides a general procedure for the liquid-liquid extraction of metal ions using trihexylamine. Specific modifications for each metal are detailed in the subsequent sections.

Materials:

• Trihexylamine (THA)

• Organic diluent (e.g., kerosene, xylene, toluene)

• Aqueous feed solution containing the metal ion of interest

• Acidic solution (e.g., HCl, H₂SO₄, HNO₃) for pH adjustment

• Stripping agent (e.g., dilute acid, base, or complexing agent solution)

• Separatory funnels

• pH meter

• Analytical instrument for metal ion concentration measurement (e.g., AAS, ICP-OES)

Procedure:

• Organic Phase Preparation: Prepare the organic extractant solution by dissolving a known concentration of trihexylamine in the chosen organic diluent.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a known concentration of the target metal ion. Adjust the pH of the solution to the desired value using an appropriate acid.

• Extraction:

  • Transfer equal volumes of the organic and aqueous phases into a separatory funnel.

  • Shake the funnel vigorously for a predetermined time (e.g., 5-15 minutes) to ensure thorough mixing and mass transfer.

  • Allow the phases to separate.

• Phase Separation: Carefully separate the aqueous phase (raffinate) from the organic phase (loaded organic).

• Analysis of Raffinate: Determine the concentration of the metal ion remaining in the aqueous phase using a suitable analytical technique.

• Stripping (Back-Extraction):

  • Transfer the loaded organic phase to a clean separatory funnel.

  • Add a suitable stripping solution.

  • Shake the funnel to transfer the metal ion from the organic phase back to the aqueous phase.

  • Separate the phases and analyze the metal ion concentration in the stripping solution.

• Calculation of Extraction Efficiency:

  • The distribution ratio (D) is calculated as the ratio of the metal concentration in the organic phase to that in the aqueous phase at equilibrium.

  • The percentage of extraction (%E) is calculated using the formula: %E = [D / (D + (Vaq / Vorg))] * 100, where Vaq and Vorg are the volumes of the aqueous and organic phases, respectively.[2]

Logical Workflow for a Typical Extraction and Stripping Process

Caption: Workflow for Metal Ion Extraction and Stripping.

Extraction of Specific Metal Ions

Cobalt (Co²⁺)

The extraction of cobalt(II) from acidic chloride solutions using tertiary amines like trioctylamine (B72094) is a well-established process, and similar principles apply to trihexylamine. The extraction efficiency is highly dependent on the chloride ion concentration and the pH of the aqueous phase. Cobalt forms anionic chloro-complexes (e.g., [CoCl₃]⁻, [CoCl₄]²⁻) which are then extracted by the protonated amine.

Quantitative Data (Analogous from Trioctylamine Studies):

Parameter	Condition	Extraction Efficiency (%)	Reference
pH	4.75	32.4	[3]
7.65	98.0	[3]
Extractant Conc.	0.04 M Na-Cyanex 272	Varies with pH	[3]
Synergist	with D2EHPA	77% (Co) vs <1% (Ni)	[4]

Experimental Protocol for Cobalt Extraction:

• Aqueous Phase: Prepare a solution of CoCl₂ in deionized water. Add HCl to achieve the desired chloride concentration and initial pH.

• Organic Phase: Prepare a solution of trihexylamine (e.g., 0.1 M) in a suitable diluent like kerosene.

• Extraction: Follow the general protocol. Equilibrate for at least 10 minutes.

• Stripping: Use a dilute solution of a non-complexing acid (e.g., 0.1 M H₂SO₄) or a basic solution (e.g., ammonia) to strip the cobalt from the loaded organic phase.

Signaling Pathway for Cobalt Extraction Mechanism

Caption: Ion-Pair Formation in Cobalt Extraction.

Nickel (Ni²⁺)

The extraction of nickel by tertiary amines is generally less efficient than for cobalt under similar conditions, which allows for their separation. The extraction of nickel is also pH-dependent and can be enhanced by the presence of certain anions.

Quantitative Data (Analogous from Triethylamine/Trioctylamine Studies):

Parameter	Condition	Extraction Efficiency (%)	Reference
pH	4.5	~99.6 (with TEA)	[5]
Extractant Conc.	5.0% TEA in hexane	99.6	[5]
Stripping Agent	0.5 M HCl	Effective	[5]

Experimental Protocol for Nickel Extraction:

• Aqueous Phase: Prepare a solution of NiSO₄ or NiCl₂. Adjust the pH to the desired value (e.g., 4.5-7) using a suitable buffer or base.

• Organic Phase: Prepare a solution of trihexylamine (e.g., 0.1-0.5 M) in a non-polar diluent.

• Extraction: Follow the general protocol.

• Stripping: Use a dilute mineral acid (e.g., 0.5 M HCl) to strip the nickel from the loaded organic phase.[5]

Copper (Cu²⁺)

Copper can be extracted from acidic solutions, particularly from chloride media where it forms anionic chloro-complexes. The extraction efficiency is influenced by the chloride concentration and pH.

Quantitative Data (Analogous from Trioctylamine Studies):

Parameter	Condition	Extraction Efficiency (%)	Reference
Chloride Conc.	0.18 M NH₄Cl	76.8	[6]
Extractant Conc.	5% TOA in benzene	~85 (in portions)	[6]
pH	3.0	Highest absorbance	[7]

Experimental Protocol for Copper Extraction:

• Aqueous Phase: Prepare a solution of CuSO₄ or CuCl₂. Add a source of chloride ions (e.g., NaCl or NH₄Cl) and adjust the pH.

• Organic Phase: Prepare a solution of trihexylamine in a suitable diluent.

• Extraction: Follow the general protocol.

• Stripping: A dilute solution of a non-complexing acid or ammonium (B1175870) salt can be used for stripping.[6]

Zinc (Zn²⁺)

Zinc is readily extracted from acidic solutions containing chloride or thiocyanate (B1210189) ions, which form stable anionic complexes.

Quantitative Data (Analogous from N-n-hexylaniline Studies):

Parameter	Condition	Extraction Efficiency (%)	Reference
Acidity	0.1-3 M H₂SO₄	Quantitative	[8]
Thiocyanate Conc.	0.3-0.7 M KSCN	Quantitative	[8]
Equilibrium Time	1 minute	Complete	[8]

Experimental Protocol for Zinc Extraction:

• Aqueous Phase: Prepare a solution of ZnSO₄. Add KSCN and H₂SO₄ to the desired concentrations.

• Organic Phase: Prepare a solution of trihexylamine in xylene.

• Extraction: Follow the general protocol, shaking for at least 2 minutes.[8]

• Stripping: An acetate (B1210297) buffer solution can be used to strip the zinc from the organic phase.[8]

Rare Earth Elements (REEs)

The extraction of rare earth elements (REEs) with trihexylamine is often performed from nitrate (B79036) or thiocyanate media. The extraction efficiency generally increases with the atomic number of the REE. Synergistic extraction systems are commonly employed to enhance the separation of REEs.

Quantitative Data (Analogous from Tri-n-hexylamine di-2-ethyl hexyl phosphate (B84403) Studies):

Parameter	Condition	Extraction Efficiency (%)	Reference
Neodymium (Nd)	pH 3.17, O/A ratio 2:1	100	[9]
Stripping	1 M HCl, O/A ratio 1:1	96	[9]

Experimental Protocol for REE Extraction:

• Aqueous Phase: Prepare a solution of REE nitrates. Adjust the pH to the optimal range (e.g., 2.5-4).

• Organic Phase: Prepare a solution of trihexylamine in a suitable diluent. For synergistic extraction, a second extractant like an organophosphorus acid can be added.

• Extraction: Follow the general protocol.

• Stripping: A dilute mineral acid (e.g., 1 M HCl or HNO₃) is typically used for stripping.[9]

Synergistic Extraction Systems

The extraction efficiency and selectivity of trihexylamine can be significantly improved by the addition of a second extractant, a phenomenon known as synergism. Common synergistic agents include organophosphorus acids (e.g., D2EHPA), neutral organophosphorus compounds (e.g., TBP), and chelating extractants (e.g., β-diketones).

The synergistic mechanism often involves the formation of a mixed-ligand complex in the organic phase, which is more stable and more readily extracted than the complex with either extractant alone.

Logical Diagram of a Synergistic Extraction Mechanism

Caption: Formation of a Mixed-Ligand Complex in Synergistic Extraction.

Conclusion

Trihexylamine is a capable extractant for a range of metal ions, with its performance being highly dependent on the specific conditions of the aqueous phase, particularly pH and the presence of complexing anions. While specific quantitative data for trihexylamine is not as abundant in the literature as for other tertiary amines like trioctylamine, the general principles of extraction and the experimental protocols are largely transferable. For optimal performance, especially for the separation of closely related metals like cobalt and nickel or among the rare earth elements, the use of synergistic extraction systems is highly recommended. Further research to quantify the extraction behavior of trihexylamine under various conditions would be beneficial for its broader application in hydrometallurgy and analytical chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. researchgate.net [researchgate.net]

Application Notes: High-Efficiency Extraction of Carboxylic Acids Using Trihexylamine

Abstract

This application note details a robust protocol for the liquid-liquid extraction of carboxylic acids from aqueous solutions using trihexylamine as a reactive extractant. Reactive extraction, leveraging an acid-base chemical interaction, offers significantly higher distribution coefficients and extraction efficiencies compared to physical extraction methods. This method is particularly applicable for the recovery of carboxylic acids from fermentation broths, industrial process streams, and in the purification of acidic drug compounds. The protocol described herein provides a comprehensive guide for researchers, scientists, and drug development professionals, including detailed methodologies, quantitative performance data, and visual workflows to ensure reproducible and efficient extraction. While extensive data exists for the analogous trioctylamine (B72094) (TOA), this note also incorporates available data for tri-n-hexylamine and discusses its similar expected performance.

Introduction

Carboxylic acids are a cornerstone of the chemical, pharmaceutical, and food industries. Their efficient recovery and purification from aqueous media are critical for numerous applications, from the production of bio-based chemicals to the isolation of active pharmaceutical ingredients (APIs). Traditional extraction methods often suffer from low efficiency and the need for large volumes of organic solvents.

Reactive extraction presents a highly effective alternative by employing an extractant that chemically interacts with the target molecule. Trihexylamine, a tertiary amine, acts as a Brønsted base, reacting with the acidic proton of a carboxylic acid to form an ion pair. This ion pair exhibits significantly higher solubility in the organic phase, thereby driving the equilibrium towards the extraction of the carboxylic acid from the aqueous phase. This process is reversible, allowing for the subsequent back-extraction and recovery of the carboxylic acid in a purified form.

The overall extraction equilibrium can be represented as:

(RCOOH)aq + (R'3N)org ⇌ (R'3NH+RCOO-)org

Where:

• (RCOOH)aq is the carboxylic acid in the aqueous phase.

• (R'3N)org is the trihexylamine in the organic phase.

• (R'3NH+RCOO-)org is the formed ion pair in the organic phase.

The efficiency of this process is influenced by several factors, including the choice of organic diluent, the presence of modifiers, the initial concentrations of the acid and amine, and the temperature.[1] This application note provides a standardized protocol and performance data to guide the user in optimizing these parameters for their specific application.

Materials and Methods

Materials

• Extractant: Trihexylamine (THA)

• Diluents: 1-Octanol (B28484), n-Undecane, Toluene

• Carboxylic Acids: Acetic Acid, Lactic Acid (as model compounds)

• Aqueous Phase: Deionized water or buffer solution containing the carboxylic acid

• Back-extraction Solution: 1 M Sodium Hydroxide (NaOH) or 1 M Sodium Bicarbonate (NaHCO3)

• Equipment: Separatory funnels, mechanical shaker, pH meter, analytical balance, titration equipment or HPLC for concentration analysis.

Experimental Protocol

A detailed, step-by-step protocol for the reactive extraction of a carboxylic acid from an aqueous solution is provided below.

Quantitative Data

The efficiency of the extraction process is quantified by the distribution coefficient (KD) and the extraction efficiency (E%).

• Distribution Coefficient (KD): The ratio of the concentration of the carboxylic acid in the organic phase to its concentration in the aqueous phase at equilibrium. KD = [RCOOH]org / [RCOOH]aq

• Extraction Efficiency (E%): The percentage of the carboxylic acid transferred from the aqueous phase to the organic phase. E% = (KD / (KD + Vaq/Vorg)) * 100

The following table summarizes representative data for the reactive extraction of carboxylic acids using trialkylamines. While specific data for trihexylamine is limited, the data for the structurally similar trioctylamine (TOA) provides a strong indication of expected performance. Experimental results indicate that combinations of tri-n-hexylamine and an alcohol show greatest synergistic effects and as a consequence comparably high distribution coefficients.[2]

Carboxylic Acid	Extractant System (in organic diluent)	KD	E%	Reference
Acetic Acid	40% Tri-iso-octylamine in Toluene	3.65	~78.5%	[3]
Acetic Acid	40% Tri-iso-octylamine in Petroleum Ether	2.70	~73.0%	[3]
Acetic Acid	40% Tri-iso-octylamine in n-Hexane	2.63	~72.5%	[3]
Lactic Acid	40% TOA:40% 1-Octanol in n-Undecane	11.71 - 34.79	>92%	[4]
Lactic Acid	25% TOA:25% 1-Octanol in n-Undecane	2.11 - 4.89	68% - 83%	[4]
Lactic Acid	15% TOA:15% 1-Octanol in n-Undecane	0.69 - 1.35	41% - 57%	[4]

Note: The extraction efficiency (E%) is calculated assuming a 1:1 phase ratio (Vaq/Vorg = 1). The range in KD values reflects variations in initial acid concentration.

Experimental Protocols

Protocol 1: Reactive Extraction of Carboxylic Acid

• Preparation of the Organic Phase: Prepare the organic phase by dissolving the desired concentration of trihexylamine (e.g., 10-40% v/v) in the chosen diluent (e.g., 1-octanol, n-undecane). A modifier like 1-octanol can enhance the solubility of the acid-amine complex.[4]

• Preparation of the Aqueous Phase: Prepare an aqueous solution of the carboxylic acid at a known concentration.

• Extraction: a. In a separatory funnel, combine equal volumes of the organic and aqueous phases (e.g., 25 mL of each). b. Shake the mixture vigorously for a predetermined time (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached. c. Allow the phases to separate completely. The formation of a third phase or emulsion may occur, which can be mitigated by adjusting the diluent composition.[5]

• Phase Separation and Analysis: a. Carefully separate the aqueous and organic phases. b. Determine the concentration of the carboxylic acid remaining in the aqueous phase using a suitable analytical method (e.g., titration with a standard base or HPLC). c. The concentration of the carboxylic acid in the organic phase can be determined by mass balance.

Protocol 2: Back-Extraction (Stripping)

• Preparation: Take the organic phase from Protocol 1, which is now loaded with the carboxylic acid.

• Back-Extraction: a. In a clean separatory funnel, combine the loaded organic phase with an equal volume of the back-extraction solution (e.g., 1 M NaOH or 1 M NaHCO3). b. Shake the mixture vigorously for 30-60 minutes. The basic solution will react with the carboxylic acid of the ion pair, transferring it back to the aqueous phase as its salt. c. Allow the phases to separate.

• Recovery: a. Separate the aqueous phase containing the carboxylate salt. b. The carboxylic acid can be recovered from this aqueous solution by acidification (e.g., with HCl) followed by filtration or extraction. c. The regenerated organic phase (containing the trihexylamine) can be washed and reused for subsequent extractions.

Diagrams

Caption: Experimental workflow for carboxylic acid extraction.

Caption: Mechanism of reactive extraction.

Conclusion

The use of trihexylamine for the reactive extraction of carboxylic acids offers a highly efficient and selective method for their recovery from aqueous solutions. The formation of an acid-amine ion pair in the organic phase significantly enhances the distribution coefficient, leading to high extraction efficiencies. The provided protocol and data serve as a valuable resource for researchers and professionals in the chemical and pharmaceutical fields, enabling them to develop and optimize robust extraction processes. Further investigation into the specific performance of trihexylamine with a broader range of carboxylic acids and diluent systems will continue to refine and expand the applications of this powerful separation technique.

References

• 1. Experimental Studies on the Reactive Extraction of Different Carboxylic Acids - ethesis [ethesis.nitrkl.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. Reactive extraction of acetic acid - ethesis [ethesis.nitrkl.ac.in]
• 4. Reactive Extraction of Lactic Acid, Formic Acid and Acetic Acid from Aqueous Solutions with Tri-n-octylamine/1-Octanol/n-Undecane [mdpi.com]
• 5. ijcea.org [ijcea.org]

Application Notes and Protocols: The Role of Trihexylamine in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of trihexylamine in the synthesis of various nanoparticles. Trihexylamine, a tertiary amine, is a versatile compound in nanotechnology, primarily utilized as a capping agent, stabilizer, and solvent. This document offers detailed experimental protocols, quantitative data analysis, and visual diagrams to guide researchers in leveraging trihexylamine for the controlled synthesis of nanoparticles for a range of applications, including biomedical and electronic fields.

Introduction to Trihexylamine in Nanoparticle Synthesis

Trihexylamine plays a crucial role in the synthesis of nanoparticles by controlling their growth, preventing aggregation, and ensuring colloidal stability. The lone pair of electrons on the nitrogen atom of trihexylamine allows for strong coordination to the surface of growing nanocrystals. This interaction modulates the reaction kinetics and the surface chemistry of the resulting nanoparticles. The choice of trihexylamine as a capping agent can significantly influence the size, shape, and surface properties of the nanoparticles, which in turn dictates their physical, chemical, and biological characteristics. These properties are critical for applications in fields such as catalysis, electronics, and biomedicine.[1][2]

Core Concepts

The utility of trihexylamine in nanoparticle synthesis is centered around its function as a:

• Capping Agent: It binds to the surface of nanoparticles, preventing their over-growth and aggregation. This is essential for producing monodisperse nanoparticles with uniform sizes and shapes.[2][3]

• Stabilizer: By forming a protective layer around the nanoparticles, trihexylamine enhances their stability in colloidal suspensions, preventing them from clumping together and settling out of the solution.[4]

• Solvent: In certain high-temperature synthesis methods, trihexylamine can act as a high-boiling point solvent, providing a suitable medium for the reaction to occur.

• Reducing Agent: In some instances, amines can also act as mild reducing agents, contributing to the reduction of metal precursors to form nanoparticles.[4]

Applications

The nanoparticles synthesized using trihexylamine have a wide array of potential applications, including:

• Biomedical Imaging and Diagnostics: Quantum dots synthesized with the aid of tertiary amines can be used as fluorescent probes for cellular imaging.[5][6]

• Drug Delivery: Functionalized nanoparticles can be used as carriers for targeted drug delivery to specific cells or tissues.[2]

• Catalysis: Metal nanoparticles are widely used as catalysts in various chemical reactions. The capping agent can influence the catalytic activity and selectivity.[3]

• Electronics: The unique optical and electronic properties of certain nanoparticles make them suitable for applications in electronic devices.[6]

Tabulated Quantitative Data

The following tables summarize quantitative data from representative nanoparticle synthesis protocols where a tertiary amine, such as trihexylamine or its close analog trioctylamine (B72094), is used.

Table 1: Synthesis of Silver Nanoparticles [4]

Parameter	Value
Silver Precursor	Silver Carboxylate
Tertiary Amine	Trihexylamine (or similar)
Reaction Temperature	80 °C
Reaction Time	2 hours
Resulting Nanoparticle Diameter	< 5 nm (with long-chain carboxylates)

Table 2: Synthesis of Gold Nanoparticles (Adapted from a general protocol)

Parameter	Value
Gold Precursor	Tetrachloroauric acid (HAuCl₄)
Reducing Agent	Oleylamine (B85491) (can be supplemented with trihexylamine)
Solvent	Toluene (B28343)
Reaction Temperature	Boiling point of toluene (~111 °C)
Reaction Time	2 hours
Resulting Nanoparticle Diameter	~12 nm

Table 3: Synthesis of InAs Quantum Dots [7][8]

Parameter	Value
Indium Precursor	Indium Oleate
Arsenic Precursor	Tris(trimethylsilyl)arsine ((Me₃Si)₃As)
Tertiary Amine	Trioctylamine (as a substitute for dioctylamine)
Ligand	Oleic Acid
Reaction Temperature	280 °C
Resulting Optical Feature	Excitonic absorption peak up to 1100 nm
Half-Width at Half-Maximum	~50 meV

Experimental Protocols

Protocol 1: Synthesis of Silver Nanoparticles

This protocol is adapted from a method for preparing monodispersed silver nanoparticles.[4]

Materials:

• Silver carboxylate (e.g., silver behenate)

• Trihexylamine

• High-boiling point organic solvent (e.g., 1-octadecene)

Procedure:

• In a three-neck flask equipped with a condenser and a magnetic stirrer, combine silver carboxylate and the organic solvent.

• Heat the mixture to 80 °C under constant stirring.

• Inject the required amount of trihexylamine into the hot solution.

• Maintain the reaction at 80 °C for 2 hours.

• After the reaction is complete, cool the solution to room temperature.

• Precipitate the silver nanoparticles by adding a non-solvent like ethanol (B145695).

• Centrifuge the mixture to collect the nanoparticles and wash them multiple times with ethanol to remove excess reagents.

• Finally, redisperse the purified silver nanoparticles in a suitable solvent like toluene or chloroform.

Protocol 2: Synthesis of Gold Nanoparticles

This protocol describes the synthesis of gold nanoparticles in an organic solvent.[9]

Materials:

• Tetrachloroauric acid (HAuCl₄)

• Oleylamine

• Trihexylamine (as a co-ligand)

• Toluene

Procedure:

• Prepare a solution of oleylamine in toluene in a three-neck flask and heat it to boiling under a nitrogen atmosphere.

• In a separate vial, dissolve tetrachloroauric acid in a mixture of oleylamine, trihexylamine, and toluene.

• Rapidly inject the gold precursor solution into the boiling oleylamine solution with vigorous stirring.

• Continue boiling and stirring the reaction mixture for 2 hours. The color of the solution will change, indicating the formation of gold nanoparticles.

• After 2 hours, remove the heat source and allow the solution to cool to room temperature.

• Isolate the gold nanoparticles by adding ethanol to the solution, followed by centrifugation.

• Wash the nanoparticles with ethanol three times to remove unreacted precursors and excess ligands.

• The final product can be stored as a dried powder or redispersed in an organic solvent.

Protocol 3: Synthesis of InAs Quantum Dots

This protocol is based on a method for synthesizing high-quality InAs quantum dots, where trioctylamine (a close analog of trihexylamine) is used to prevent the formation of byproducts.[7][8]

Materials:

• Indium Oleate

• Tris(trimethylsilyl)arsine ((Me₃Si)₃As)

• Trioctylamine

• Oleic Acid

• 1-Octadecene (B91540)

Procedure:

• In a glovebox, prepare a solution of indium oleate, oleic acid, and trioctylamine in 1-octadecene in a reaction flask.

• Heat the mixture to the desired reaction temperature (e.g., 280 °C) under an inert atmosphere.

• In a separate vial inside the glovebox, prepare a solution of tris(trimethylsilyl)arsine in trioctylamine.

• Swiftly inject the arsenic precursor solution into the hot indium precursor solution.

• Allow the reaction to proceed for a specific time to achieve the desired quantum dot size. The growth can be monitored by taking small aliquots and measuring their absorption spectra.

• Once the desired size is reached, cool the reaction mixture to room temperature.

• Purify the InAs quantum dots by repeated precipitation with a non-solvent (e.g., a mixture of butanol and methanol) and redispersion in a solvent like toluene.

Visualizations

The following diagrams illustrate the experimental workflow and the role of trihexylamine in nanoparticle synthesis.

Caption: A generalized workflow for the synthesis of nanoparticles using trihexylamine.

Caption: The central role of trihexylamine in controlling nanoparticle properties.

References

• 1. benchchem.com [benchchem.com]
• 2. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Size-controlled synthesis of monodispersed silver nanoparticles capped by long-chain alkyl carboxylates from silver carboxylate and tertiary amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling the complexities of quantum dot synthesis | P.C. Rossin College of Engineering & Applied Science [engineering.lehigh.edu]
• 6. Quantum dots: synthesis, bioapplications, and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trioctylamine in the Synthesis of Tris(trimethylsilyl)arsine-Based InAs Quantum Dots Prevents the Formation of Si-Based Byproducts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. par.nsf.gov [par.nsf.gov]

Application Notes and Protocols for Corrosion Inhibition Studies Using Trihexylamine

Disclaimer: Extensive literature searches did not yield specific experimental data or detailed protocols for the use of Trihexylamine as a corrosion inhibitor. The following application notes and protocols are based on established methodologies for similar aliphatic amine-based corrosion inhibitors, such as hexylamine (B90201) and cyclohexylamine. The provided data are illustrative and should be adapted based on experimental findings with Trihexylamine.

Introduction

Trihexylamine, a tertiary aliphatic amine, is a potential candidate for corrosion inhibition, particularly in acidic environments. Its long alkyl chains and the lone pair of electrons on the nitrogen atom suggest a mechanism involving adsorption onto the metal surface, forming a protective barrier against corrosive agents. This document provides a comprehensive guide for researchers to evaluate the corrosion inhibition efficiency of Trihexylamine on mild steel in a 1 M HCl solution. The protocols cover gravimetric (weight loss) and electrochemical (potentiodynamic polarization and electrochemical impedance spectroscopy) methods, as well as surface analysis techniques.

Mechanism of Corrosion Inhibition by Aliphatic Amines

The primary mechanism of corrosion inhibition by aliphatic amines like Trihexylamine involves the adsorption of the inhibitor molecules onto the metal surface. This process can be broadly categorized as:

• Physisorption: This involves electrostatic interactions between the charged metal surface and the protonated amine molecules in the acidic solution.

• Chemisorption: This involves the sharing of the lone pair of electrons on the nitrogen atom with the vacant d-orbitals of the iron atoms on the metal surface, forming a coordinate bond.

The long alkyl chains of Trihexylamine are expected to create a hydrophobic layer, further repelling the aqueous corrosive medium. The overall effect is the formation of a protective film that isolates the metal from the corrosive environment.

Caption: General mechanism of corrosion inhibition by an amine-based inhibitor.

Experimental Protocols

Materials and Equipment

• Working Electrode: Mild steel coupons (e.g., composition: C: 0.15-0.20%, Mn: 0.70-0.90%, Si: 0.15-0.40%, S: ≤0.040%, P: ≤0.040%, Fe: balance).

• Corrosive Medium: 1 M Hydrochloric Acid (HCl) solution.

• Inhibitor: Trihexylamine (varying concentrations, e.g., 100, 200, 500, 1000 ppm).

• Reference Electrode: Saturated Calomel Electrode (SCE).

• Counter Electrode: Platinum foil or graphite (B72142) rod.

• Equipment:

  • Analytical balance (±0.1 mg accuracy).

  • Potentiostat/Galvanostat with EIS capabilities.

  • Electrochemical cell (three-electrode setup).

  • Water bath/thermostat.

  • Scanning Electron Microscope (SEM).

  • Atomic Force Microscope (AFM).

  • Fourier-Transform Infrared (FTIR) Spectrometer.

Experimental Workflow

Caption: Logical workflow for evaluating a corrosion inhibitor.

Protocol 1: Weight Loss Method

This gravimetric method provides a direct measure of the corrosion rate.

• Coupon Preparation:

  • Mechanically polish mild steel coupons with a series of emery papers (e.g., 200, 400, 600, 800, 1000, and 1200 grit) to achieve a smooth, mirror-like surface.

  • Degrease the coupons with acetone, rinse with deionized water, and dry in a desiccator.

  • Accurately weigh each coupon to the nearest 0.1 mg (W_initial).

• Immersion Test:

  • Prepare 1 M HCl solutions with and without various concentrations of Trihexylamine (e.g., 100, 200, 500, 1000 ppm).

  • Immerse the pre-weighed coupons in the test solutions for a specified period (e.g., 6, 12, 24 hours) at a constant temperature (e.g., 25 °C).

• Post-Immersion Processing:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons with a cleaning solution (e.g., 20% NaOH containing 200 g/L zinc dust) to remove corrosion products, rinse with deionized water, and dry.

  • Weigh the cleaned and dried coupons (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (87.6 × ΔW) / (A × t × ρ)

    • Where:

      • ΔW is the weight loss in mg.

      • A is the surface area of the coupon in cm².

      • t is the immersion time in hours.

      • ρ is the density of mild steel (approx. 7.85 g/cm³).

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

    • Where:

      • CR_blank is the corrosion rate in the absence of the inhibitor.

      • CR_inhibitor is the corrosion rate in the presence of the inhibitor.

Protocol 2: Electrochemical Measurements

Electrochemical tests provide insights into the kinetics and mechanism of corrosion inhibition.

• Electrode Preparation:

  • Prepare the mild steel working electrode by embedding it in an epoxy resin, leaving a known surface area exposed (e.g., 1 cm²).

  • Polish the exposed surface as described in the weight loss protocol.

• Experimental Setup:

  • Assemble the three-electrode electrochemical cell with the mild steel working electrode, SCE reference electrode, and platinum counter electrode.

  • Fill the cell with the test solution (1 M HCl with and without Trihexylamine).

  • Allow the system to stabilize for about 30-60 minutes until a steady open-circuit potential (OCP) is reached.

• Potentiodynamic Polarization:

  • Scan the potential from approximately -250 mV to +250 mV versus OCP at a scan rate of 1 mV/s.

  • Plot the resulting current density (log scale) against the potential to obtain Tafel plots.

  • Determine the corrosion potential (E_corr) and corrosion current density (i_corr) by extrapolating the anodic and cathodic Tafel slopes.

  • Calculate the inhibition efficiency: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements at the OCP.

  • Apply a small amplitude AC signal (e.g., 10 mV) over a frequency range of 100 kHz to 10 mHz.

  • Plot the data as Nyquist and Bode plots.

  • Model the impedance data using an appropriate equivalent electrical circuit to determine parameters such as charge transfer resistance (R_ct) and double-layer capacitance (C_dl).

  • Calculate the inhibition efficiency: IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100

Protocol 3: Surface Analysis

Surface analysis techniques are used to visualize the morphology of the metal surface and confirm the adsorption of the inhibitor.

• Sample Preparation:

  • Immerse mild steel coupons in 1 M HCl with and without the optimal concentration of Trihexylamine for a specified period (e.g., 24 hours).

  • Gently rinse the coupons with deionized water and dry them.

• Scanning Electron Microscopy (SEM):

  • Mount the dried coupons on SEM stubs.

  • Obtain micrographs of the coupon surfaces at various magnifications to observe the surface morphology. Compare the surface of the coupon exposed to the blank solution (expected to be rough and pitted) with the one exposed to the inhibited solution (expected to be smoother).

• Atomic Force Microscopy (AFM):

  • Analyze the surface topography and roughness of the coupons using AFM. A lower surface roughness in the presence of the inhibitor indicates effective protection.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Carefully scrape the surface of the inhibited coupon to collect the adsorbed film.

  • Alternatively, perform attenuated total reflectance (ATR)-FTIR directly on the coupon surface.

  • Compare the FTIR spectrum of pure Trihexylamine with the spectrum of the adsorbed film to identify characteristic peaks, confirming the presence of the inhibitor on the metal surface.

Data Presentation

Table 1: Illustrative Weight Loss Data for Trihexylamine

Inhibitor Concentration (ppm)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	50.0	2.50	-
100	20.0	1.00	60.0
200	12.5	0.63	74.8
500	6.0	0.30	88.0
1000	3.5	0.18	92.8

Table 2: Illustrative Potentiodynamic Polarization Data for Trihexylamine

Inhibitor Concentration (ppm)	E_corr (mV vs. SCE)	i_corr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	-450	1000	70	120	-
100	-440	350	68	115	65.0
200	-435	200	65	110	80.0
500	-425	90	62	105	91.0
1000	-420	50	60	100	95.0

Table 3: Illustrative Electrochemical Impedance Spectroscopy Data for Trihexylamine

Inhibitor Concentration (ppm)	R_ct (Ω·cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	50	200	-
100	150	120	66.7
200	300	80	83.3
500	800	50	93.8
1000	1500	30	96.7

Conclusion

These protocols provide a robust framework for the systematic evaluation of Trihexylamine as a corrosion inhibitor. By combining gravimetric, electrochemical, and surface analysis techniques, researchers can obtain a comprehensive understanding of its inhibition efficiency, mechanism of action, and the nature of the protective film formed on the metal surface. The illustrative data presented in the tables can serve as a benchmark for expected trends in experimental results.

Application Notes and Protocols for the Use of Trihexylamine as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative chromatographic analysis, the use of an internal standard (IS) is a critical technique to improve the precision and accuracy of the results. An internal standard is a compound of known concentration that is added to a sample before analysis. It helps to correct for variations in sample injection volume, detector response, and sample losses during preparation. The ideal internal standard should be chemically similar to the analyte(s) of interest, but not naturally present in the sample, and should be well-resolved from other components in the chromatogram.

Trihexylamine, a tertiary amine with a high molecular weight and boiling point, possesses properties that make it a suitable internal standard for specific applications in gas chromatography (GC), particularly for the analysis of non-polar, high-boiling compounds. Its high boiling point ensures it does not interfere with the analysis of more volatile compounds and its solubility in organic solvents makes it compatible with common sample preparation procedures for non-aqueous samples.[1][2] While its use is not extensively documented in mainstream literature, its physicochemical properties support its application in specialized analyses. One documented application includes its use as an internal standard in the screening of human hair specimens for designer drugs by ion mobility spectrometry.

This document provides detailed application notes and protocols for the use of trihexylamine as an internal standard in the quantitative analysis of phthalate (B1215562) esters in a polymer matrix by Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of Trihexylamine

A thorough understanding of the properties of trihexylamine is essential for its effective use as an internal standard.

Property	Value	Reference
Chemical Formula	C18H39N	[1][3]
Molecular Weight	269.51 g/mol	[2]
Boiling Point	365 - 367 °C	[2]
Melting Point	-51 °C	[2]
Density	0.819 g/cm³ (at 20 °C)	[2]
Solubility in Water	Insoluble	[2][3]
Solubility in Organic Solvents	Soluble in ethanol, ether, and other organic solvents.	[1][3]
Flash Point	152 °C	[2]
Vapor Pressure	<1 mmHg (at 20 °C)
Kovats Retention Index	Standard non-polar: 1730, 1740; Semi-standard non-polar: 1741	[4]

Application: Quantification of Phthalate Esters in a Polymer Matrix by GC-MS

This protocol outlines the use of trihexylamine as an internal standard for the determination of common phthalate plasticizers, such as dibutyl phthalate (DBP) and di(2-ethylhexyl) phthalate (DEHP), in a polymer matrix (e.g., polyvinyl chloride - PVC).

A known amount of the polymer sample is dissolved in a suitable solvent. A precise amount of trihexylamine internal standard solution is added to the sample. The phthalates are then analyzed by GC-MS. The ratio of the peak area of each phthalate to the peak area of trihexylamine is used for quantification against a calibration curve.

3.2.1. Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Hexane (B92381) (both HPLC or GC grade)

• Analytes: Dibutyl phthalate (DBP), Di(2-ethylhexyl) phthalate (DEHP) standards

• Internal Standard: Trihexylamine (purity >98%)

• Polymer Sample: PVC or other polymer suspected of containing phthalates

3.2.2. Preparation of Standard Solutions

• Trihexylamine Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of trihexylamine and dissolve it in 100 mL of dichloromethane.

• Internal Standard Working Solution (100 µg/mL): Dilute 10 mL of the stock solution to 100 mL with dichloromethane.

• Phthalate Stock Solution (1000 µg/mL each): Accurately weigh 100 mg each of DBP and DEHP and dissolve in 100 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the phthalate stock solution with dichloromethane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. To each calibration standard, add the internal standard working solution to obtain a final trihexylamine concentration of 10 µg/mL in each.

3.2.3. Sample Preparation

• Accurately weigh approximately 100 mg of the polymer sample into a glass vial.

• Add 5 mL of dichloromethane to dissolve the polymer.

• Add 0.5 mL of the 100 µg/mL trihexylamine internal standard working solution to the dissolved sample.

• Vortex the sample for 1 minute.

• If necessary, precipitate the polymer by adding an anti-solvent like hexane and centrifuge to obtain a clear supernatant for injection.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Oven Temperature Program	Initial temp: 100 °C, hold for 1 min; Ramp: 15 °C/min to 300 °C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ions:

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dibutyl phthalate (DBP)	149	223, 279
Trihexylamine (IS)	198	114, 269
Di(2-ethylhexyl) phthalate (DEHP)	149	167, 279

Note: The quantifier and qualifier ions for trihexylamine are based on its known mass spectrum.[4]

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard (AreaAnalyte / AreaIS) against the concentration of the analyte for each calibration standard.

• Perform a linear regression analysis on the calibration curve.

• Calculate the concentration of each phthalate in the sample using the following formula:

  Concentration (µg/mg) = (AreaAnalyte / AreaIS - Intercept) / (Slope x Sample Weight (mg))

Quantitative Data Summary

The following tables present illustrative data for a typical calibration and sample analysis.

Table 1: Calibration Data for DBP and DEHP using Trihexylamine as Internal Standard

Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	DBP Peak Area	DEHP Peak Area	IS Peak Area	DBP Area Ratio	DEHP Area Ratio
1	10	5,234	4,890	50,123	0.104	0.098
5	10	26,170	24,450	50,123	0.522	0.488
10	10	52,340	48,900	50,123	1.044	0.976
25	10	130,850	122,250	50,123	2.610	2.439
50	10	261,700	244,500	50,123	5.221	4.878
100	10	523,400	489,000	50,123	10.442	9.756
Linearity (R²)	0.9995	0.9998

Table 2: Sample Analysis Results

Sample ID	Sample Weight (mg)	DBP Peak Area	DEHP Peak Area	IS Peak Area	DBP Conc. (µg/mg)	DEHP Conc. (µg/mg)
Polymer A	102.5	15,870	250,600	49,850	0.031	0.491
Polymer B	98.7	Not Detected	12,340	50,210	ND	0.025

Visualizations

Caption: Experimental workflow for the quantification of phthalates using trihexylamine as an internal standard.

Caption: Logical relationship illustrating the principle of internal standard correction in chromatography.

References

• 1. guidechem.com [guidechem.com]
• 2. Trihexylamine Manufacturer & Supplier in China | CAS 102-48-7 | Properties, Uses, Safety, Price & Bulk Supply [nj-finechem.com]
• 3. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 4. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]

method for preparing infrared luminescence nanohybrid films with Trihexylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Infrared (IR) luminescent nanohybrid films are gaining significant attention in various fields, including biomedical imaging, sensing, and photovoltaics. These films are typically composed of upconversion nanoparticles (UCNPs) embedded within a polymer matrix. UCNPs, commonly based on a NaYF4 host lattice co-doped with lanthanide ions such as Ytterbium (Yb³⁺) and Erbium (Er³⁺), possess the unique ability to convert near-infrared (NIR) radiation to visible or other NIR emissions. This property is highly advantageous for biological applications due to the deeper tissue penetration of NIR light and reduced autofluorescence.

The synthesis of high-quality UCNPs with controlled size, shape, and surface properties is crucial for the performance of the final nanohybrid film. Long-chain alkylamines, such as Trihexylamine, can play a significant role during the synthesis as a solvent, capping agent, or morphology-directing agent. While specific protocols detailing the use of Trihexylamine are not extensively documented in publicly available literature, this document provides a generalized protocol adapted from established solvothermal methods for UCNP synthesis, incorporating Trihexylamine as a key reagent. Subsequently, a detailed protocol for the fabrication of nanohybrid films using a spin-coating technique is presented.

Part 1: Synthesis of Infrared Luminescent Nanoparticles

This section outlines a proposed solvothermal method for the synthesis of NaYF4:Yb³⁺,Er³⁺ upconversion nanoparticles, where Trihexylamine is utilized as a co-solvent and capping agent. This protocol is adapted from common methods that employ oleic acid and 1-octadecene.

Experimental Protocol: Solvothermal Synthesis of NaYF4:Yb³⁺,Er³⁺ Nanoparticles

Materials:

• Yttrium(III) chloride hexahydrate (YCl₃·6H₂O)

• Ytterbium(III) chloride hexahydrate (YbCl₃·6H₂O)

• Erbium(III) chloride hexahydrate (ErCl₃·6H₂O)

• Ammonium fluoride (B91410) (NH₄F)

• Sodium hydroxide (B78521) (NaOH)

• Oleic acid

• 1-Octadecene

• Trihexylamine

• Ethanol (B145695)

• Methanol (B129727)

• Cyclohexane (B81311)

Equipment:

• Three-neck round-bottom flask

• Heating mantle with magnetic stirrer

• Thermocouple

• Schlenk line for vacuum and inert gas (Argon or Nitrogen)

• Centrifuge

• Ultrasonic bath

Procedure:

• Precursor Preparation:

  • In a 100 mL three-neck flask, add YCl₃·6H₂O (0.78 mmol), YbCl₃·6H₂O (0.20 mmol), and ErCl₃·6H₂O (0.02 mmol).

  • Add 15 mL of 1-octadecene, 6 mL of oleic acid, and 5 mL of Trihexylamine to the flask.

  • Heat the mixture to 160 °C under vacuum with vigorous stirring for 30 minutes to form the lanthanide-oleate precursors and remove water.

  • Cool the solution to room temperature under an inert atmosphere.

• Nanoparticle Nucleation and Growth:

  • Prepare a methanol solution (10 mL) containing NaOH (2.5 mmol) and NH₄F (4.0 mmol).

  • Slowly inject the methanol solution into the flask containing the lanthanide precursors under vigorous stirring.

  • Maintain the mixture at room temperature for 30 minutes.

  • Heat the solution to 100 °C for 30 minutes to evaporate the methanol.

  • Under an inert atmosphere, rapidly heat the mixture to 300 °C and maintain this temperature for 1-1.5 hours to allow for nanoparticle growth.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add 20 mL of ethanol to precipitate the nanoparticles.

  • Collect the nanoparticles by centrifugation at 8000 rpm for 10 minutes.

  • Discard the supernatant and wash the nanoparticle pellet with ethanol and cyclohexane several times to remove unreacted precursors and excess ligands.

  • Finally, disperse the purified nanoparticles in a suitable solvent like cyclohexane or toluene (B28343) for storage and further use.

Diagram of Nanoparticle Synthesis Workflow:

Caption: Workflow for the solvothermal synthesis of upconversion nanoparticles.

Quantitative Data Summary

The following table summarizes typical properties of NaYF4:Yb³⁺,Er³⁺ nanoparticles synthesized via solvothermal methods. Note that these values can vary depending on the specific reaction conditions.

Property	Typical Value
Average Particle Size	20 - 40 nm
Crystal Phase	Hexagonal (β-phase)
Excitation Wavelength	980 nm
Major Emission Peaks	~540 nm (Green), ~655 nm (Red)
Upconversion Quantum Yield	0.1 - 5%
Ligand Density	1 - 5 ligands/nm²

Part 2: Fabrication of Nanohybrid Films

This section provides a protocol for fabricating thin films from the synthesized nanoparticle dispersion using a spin-coating technique.

Experimental Protocol: Spin-Coating of Nanohybrid Films

Materials:

• Dispersion of synthesized NaYF4:Yb³⁺,Er³⁺ nanoparticles in a volatile solvent (e.g., cyclohexane, toluene, or chloroform).

• Polymer matrix material (e.g., Polymethyl methacrylate (B99206) (PMMA), Polystyrene (PS)).

• Substrate (e.g., glass slide, silicon wafer).

• Cleaning solvents (e.g., acetone, isopropanol, deionized water).

Equipment:

• Spin coater

• Ultrasonic bath

• Hot plate or vacuum oven

Procedure:

• Substrate Cleaning:

  • Clean the substrate by sonicating sequentially in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrate with a stream of nitrogen gas.

  • Optional: Treat the substrate with oxygen plasma for 5 minutes to enhance surface hydrophilicity.

• Preparation of Coating Solution:

  • Dissolve the chosen polymer in a suitable solvent that is compatible with the nanoparticle dispersion.

  • Add the nanoparticle dispersion to the polymer solution to achieve the desired nanoparticle concentration (e.g., 1-10 wt%).

  • Sonicate the mixture for 10-15 minutes to ensure a homogeneous dispersion.

• Spin-Coating:

  • Place the cleaned substrate on the spin coater chuck and secure it using the vacuum.

  • Dispense a small amount of the nanoparticle-polymer solution onto the center of the substrate.

  • Start the spin coater. A typical two-step program is used:

    • Step 1 (Spreading): 500 rpm for 10 seconds.

    • Step 2 (Thinning): 2000-4000 rpm for 30-60 seconds. The final film thickness is primarily controlled by the spin speed in this step.

  • Stop the spin coater and carefully remove the coated substrate.

• Annealing:

  • Place the coated substrate on a hot plate or in a vacuum oven.

  • Anneal the film at a temperature slightly above the glass transition temperature of the polymer (e.g., 80-120 °C for PMMA) for 10-30 minutes to remove residual solvent and improve film quality.

  • Allow the film to cool down to room temperature slowly.

Diagram of Film Fabrication Workflow:

Caption: Workflow for the fabrication of nanohybrid films via spin-coating.

Part 3: Characterization and Signaling Pathway

Characterization of Nanoparticles and Films

• Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of the synthesized nanoparticles.

• X-ray Diffraction (XRD): To identify the crystal phase of the nanoparticles.

• Photoluminescence (PL) Spectroscopy: To measure the excitation and emission spectra of the nanoparticles and films.

• Quantum Yield Measurement: To quantify the efficiency of the upconversion process.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of capping ligands on the nanoparticle surface.

• Atomic Force Microscopy (AFM) and Scanning Electron Microscopy (SEM): To characterize the surface morphology and thickness of the fabricated films.

Upconversion Luminescence Signaling Pathway

The infrared-to-visible upconversion in Yb³⁺/Er³⁺ co-doped nanoparticles is a complex process involving energy transfer between the lanthanide ions. A simplified representation of this pathway is shown below.

Diagram of Upconversion Energy Transfer:

Caption: Simplified energy transfer mechanism in Yb³⁺,Er³⁺ co-doped upconversion nanoparticles.

Application Notes and Protocols for Trihexylamine in Ion-Pair Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Trihexylamine is a tertiary amine that can be employed as a cationic ion-pairing reagent in reversed-phase high-performance liquid chromatography (RP-HPLC). Its long alkyl chains impart strong hydrophobicity, making it a "strong" ion-pairing reagent. This property is particularly advantageous for the retention and separation of acidic analytes, such as oligonucleotides and other anionic species, that exhibit poor retention on conventional C18 columns. The mechanism of ion-pair chromatography with trihexylamine involves the formation of a neutral ion pair with the negatively charged analyte. This complex has a greater affinity for the non-polar stationary phase, leading to increased retention and allowing for separation based on both the analyte's charge and hydrophobicity.

While specific, detailed application notes for trihexylamine are not as prevalent in scientific literature as for smaller alkylamines like triethylamine (B128534) or hexylamine (B90201), its intended use as an ion-pairing reagent is established.[1] The protocols and data presented herein are based on established principles of ion-pair chromatography using strong alkylamine reagents and provide a robust framework for method development with trihexylamine. Particular attention should be paid to the limited water solubility of trihexylamine when preparing mobile phases.[1]

Key Principles of Ion-Pair Chromatography with Trihexylamine

The fundamental principle of using trihexylamine as an ion-pairing reagent is to enhance the retention of anionic analytes on a reversed-phase column. The process can be visualized as follows:

Caption: Mechanism of ion-pair chromatography with trihexylamine.

Experimental Protocols

Protocol 1: Preparation of Trihexylamine-Based Mobile Phase

This protocol describes the preparation of a stock solution of trihexylammonium acetate (B1210297) (THAA) and its use in preparing the aqueous mobile phase (Mobile Phase A) for ion-pair RP-HPLC.

Materials:

• Trihexylamine (purity >98%)

• Glacial Acetic Acid (HPLC grade)

• Water (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade, for flushing)

• 0.45 µm filter membranes

Procedure for 1 M Trihexylammonium Acetate (THAA) Stock Solution:

• In a well-ventilated fume hood, carefully weigh the required amount of trihexylamine into a clean glass beaker with a magnetic stir bar.

• Slowly add an equimolar amount of glacial acetic acid while stirring. The reaction is exothermic.

• Allow the solution to cool to room temperature.

• Adjust the volume with HPLC-grade water to achieve a final concentration of 1 M.

• Filter the stock solution through a 0.45 µm filter. Store in a tightly sealed glass bottle at room temperature.

Procedure for Mobile Phase Preparation (Example: 10 mM THAA):

• Mobile Phase A (Aqueous):

  • To prepare 1 L of 10 mM THAA, add 10 mL of the 1 M THAA stock solution to approximately 900 mL of HPLC-grade water in a 1 L volumetric flask.

  • Bring the volume to 1 L with HPLC-grade water.

  • The pH of this solution will typically be near neutral. If pH adjustment is required, use dilute acetic acid or ammonium (B1175870) hydroxide.

  • Degas the mobile phase using sonication or vacuum filtration.

• Mobile Phase B (Organic):

  • Typically, HPLC-grade acetonitrile is used as the organic mobile phase.

Important Considerations:

• Due to the hydrophobicity of trihexylamine, it is advisable to dedicate a column and HPLC system for its use to avoid carryover and contamination in other analyses.

• Thoroughly flush the system with an intermediate solvent like methanol or isopropanol (B130326) before and after use.

• The concentration of trihexylamine may need to be optimized (typically in the range of 5-20 mM) based on the analyte's properties and the desired retention.

Protocol 2: General Method for Analysis of Anionic Compounds (e.g., Oligonucleotides)

This protocol provides a starting point for the analysis of anionic compounds using trihexylamine as an ion-pairing reagent.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18 Reversed-Phase, e.g., Agilent AdvanceBio Oligonucleotide
Mobile Phase A	10 mM Trihexylammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	10% to 60% B over 30 minutes (adjust as needed)
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	50 - 70 °C (for oligonucleotides to prevent secondary structures)
Detection	UV at 260 nm (for oligonucleotides) or as required for other analytes
Injection Volume	5 - 20 µL

Experimental Workflow:

Caption: General workflow for analysis using trihexylamine ion-pair chromatography.

Data Presentation

As direct quantitative data for trihexylamine is limited, the following tables summarize the performance of other alkylamines in ion-pair chromatography for oligonucleotide analysis. This data serves as a valuable reference for method development with trihexylamine, which is expected to show stronger retention than hexylamine due to its increased hydrophobicity.

Table 1: Comparison of Different Alkylamine Ion-Pairing Reagents for Oligonucleotide Separation

Ion-Pairing Reagent	Analyte Pairs	Resolution (Rs)	Reference
Triethylamine (TEA)	Heteromeric Oligonucleotides	Poor separation
Hexylamine (HA)	Heteromeric Oligonucleotides	Impressive separation
Hexylamine (15 mM) + HFIP (50 mM)	T10 & T15 Oligonucleotides	14.1 ± 0.34	[2]
Hexylamine (15 mM) + HFIP (50 mM)	T15 & T25 Oligonucleotides	11.0 ± 0.17	[2]
Hexylamine (15 mM) + HFIP (50 mM)	T25 & T40 Oligonucleotides	6.4 ± 0.11	[2]
Dibutylamine (DBA)	Unmodified Heterogeneous Oligonucleotides	High separation	[3]
Tripropylamine (TPA)	Sequence Isomers	Enhanced separation	[4]

HFIP: Hexafluoro-2-propanol

Table 2: Typical Concentrations of Ion-Pairing Reagents in Mobile Phases

Reagent	Typical Concentration	Application Notes	Reference
Triethylamine Acetate (TEAA)	100 mM	General use, cost-effective, limited resolution.
Hexylammonium Acetate (HAA)	10 - 100 mM	High resolution, cost-effective alternative to HFIP systems.
Hexylamine with HFIP	15 mM Hexylamine, 50 mM HFIP	Good performance for a range of oligonucleotides, MS-compatible.	[2]
Diisopropylethylamine (DIEA) with HFIP	30 mM DIEA, 200 mM HFIP	High separation for unmodified oligonucleotides.	[4]

Method Development and Optimization

The strength of the ion-pairing agent is a critical parameter. Hydrophobic alkylamines like trihexylamine are considered strong ion-pairing reagents and lead to greater retention.[5]

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. Comparing ion-pairing reagents and sample dissolution solvents for ion-pairing reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. molnar-institute.com [molnar-institute.com]

Application Notes and Protocols for Liquid-Liquid Extraction of Succinic Acid with Trihexylamine

Audience: Researchers, scientists, and drug development professionals.

Introduction

Succinic acid, a key dicarboxylic acid intermediate in the tricarboxylic acid (TCA) cycle, is a valuable platform chemical for the synthesis of various industrial products, including biodegradable polymers and pharmaceuticals.[1] Its production via fermentation often results in complex aqueous broths from which efficient recovery is crucial. Reactive liquid-liquid extraction presents a promising and highly efficient method for the separation and purification of succinic acid from these aqueous streams.[1][2][3] This technique utilizes an extractant, such as a tertiary amine, dissolved in an organic diluent to form a complex with the succinic acid, thereby facilitating its transfer from the aqueous phase to the organic phase.[1][2]

Tertiary amines, like Trihexylamine (THA), are effective extractants due to their high basicity, which promotes the formation of acid-amine complexes at the aqueous-organic interface.[2] The efficiency of this extraction is influenced by several factors, including the choice of diluent, the concentration of the extractant, the initial concentration of succinic acid, and the pH of the aqueous phase.[4]

Principle of Reactive Extraction

The reactive extraction of succinic acid with a tertiary amine involves the formation of an ion-pair complex between the acidic protons of succinic acid and the nitrogen atom of the amine. This complex is soluble in the organic phase, thus driving the equilibrium towards the extraction of succinic acid from the aqueous phase. The overall reaction can be generalized as follows:

p(Succinic Acid)aq + q(Amine)org ⇌ (Succinic Acid)p(Amine)qorg

Where 'p' and 'q' represent the stoichiometric coefficients of the acid-amine complex formed in the organic phase.[5] The choice of diluent is critical as it can affect the solvation of the complex and influence the overall extraction efficiency.[6]

Experimental Protocols

This section provides a detailed methodology for the liquid-liquid extraction of succinic acid using Trihexylamine.

Materials and Reagents:

• Succinic Acid (analytical grade)

• Trihexylamine (THA) (extractant)

• Organic Diluent (e.g., 1-octanol, 1-decanol, benzyl (B1604629) alcohol, kerosene)[2][5][6]

• Deionized Water

• Sodium Hydroxide (B78521) (for titration)

• Phenolphthalein (B1677637) indicator

• Separatory funnels

• Magnetic stirrer and stirring bars

• Centrifuge

• pH meter

• Burette and other standard laboratory glassware

Protocol for a Batch Extraction Experiment:

• Preparation of Aqueous Phase: Prepare a stock solution of succinic acid in deionized water at a known concentration (e.g., 10 g/L to 60 g/L).[1][5]

• Preparation of Organic Phase: Prepare the organic phase by dissolving a specific concentration of Trihexylamine in the chosen organic diluent (e.g., 0.1 to 1.25 mol/kg).[1]

• Extraction Procedure:

  • Take equal volumes (e.g., 10 mL) of the prepared aqueous and organic phases in a separatory funnel.[5]

  • Shake the funnel vigorously for a predetermined time (e.g., 2 hours) at a constant temperature (e.g., 25°C) to ensure equilibrium is reached.[5] A magnetic stirrer can also be used for this purpose.[5]

  • After equilibration, allow the phases to separate. If an emulsion forms, centrifugation (e.g., at 7000 rpm for 5 minutes) can be employed to facilitate phase separation.[5]

• Analysis:

  • Carefully separate the aqueous and organic phases.

  • Determine the concentration of succinic acid remaining in the aqueous phase. This is typically done by titration with a standardized sodium hydroxide solution using phenolphthalein as an indicator.[7]

  • The concentration of succinic acid in the organic phase can be calculated by mass balance: Initial concentration in aqueous phase - Final concentration in aqueous phase = Concentration in organic phase

• Data Calculation:

  • Distribution Coefficient (KD): This is the ratio of the concentration of succinic acid in the organic phase to its concentration in the aqueous phase at equilibrium.[5] KD = [Succinic Acid]org / [Succinic Acid]aq

  • Extraction Efficiency (%E): This represents the percentage of succinic acid transferred from the aqueous phase to the organic phase.[5][6] %E = ([Succinic Acid]initial, aq - [Succinic Acid]final, aq) / [Succinic Acid]initial, aq * 100

  • Loading Ratio (Z): This is the ratio of the concentration of succinic acid to the concentration of the amine in the organic phase, indicating the loading capacity of the extractant.[1][5] Z = [Succinic Acid]org / [Amine]initial, org

Data Presentation

The following tables summarize the quantitative data from various studies on the reactive extraction of succinic acid using tertiary amines. While specific data for Trihexylamine is limited in the provided search results, the data for other tertiary amines like Trioctylamine (TOA) and Tributylamine (TBA) serve as excellent proxies to understand the expected performance.

Table 1: Effect of Different Diluents on the Extraction of Succinic Acid using Trioctylamine (TOA)

Diluent	TOA Concentration (mol/kg)	Initial Succinic Acid Conc.	Distribution Coefficient (KD)	Extraction Efficiency (%E)	Reference
Benzyl Alcohol	0.11 - 0.57	Not Specified	Up to 178	99.44	[2][6]
2-Octanol	0.11 - 0.57	Not Specified	22.29	95.70	[2][6]
1-Decanol	0.11 - 0.57	Not Specified	21.98	95.64	[2][6]
1-Octanol	Not Specified	Not Specified	-	68-70	[1]

Table 2: Effect of Extractant and Succinic Acid Concentration on Extraction Parameters

Extractant	Diluent	Extractant Conc. (mol/kg)	Initial Succinic Acid Conc. (g/L)	Distribution Coefficient (KD)	Extraction Efficiency (%E)	Loading Ratio (Z)	Reference
Tributylamine	1-Decanol	1.25	5	-	90	-	[1]
Tributylamine	1-Decanol	Not Specified	10	9.02	-	0.20	[1]
Tributylamine	Kerosene	0.1 - 0.4 mol/kg	40	-	94.5	Decreases with increasing amine conc.	[5]
Tridodecylamine	MIBK	Varied	Not Specified	13.238	93	-	[2]
TPA/TOA (8:2 wt ratio)	Not Specified	Not Specified	3.9 wt%	-	>90	-	[2]

Visualizations

Diagram 1: Experimental Workflow for Liquid-Liquid Extraction

Caption: Workflow for the batch liquid-liquid extraction of succinic acid.

Diagram 2: Chemical Equilibrium in Reactive Extraction

Caption: Equilibrium of succinic acid complexation with Trihexylamine.

Factors Influencing Extraction Efficiency

• Choice of Diluent: The polarity and solvating power of the diluent significantly impact the extraction efficiency.[2] Polar, active diluents like alcohols (e.g., 1-octanol, benzyl alcohol) can solvate the acid-amine complex, enhancing extraction.[2][6]

• Extractant Concentration: Increasing the concentration of Trihexylamine generally leads to a higher distribution coefficient and extraction efficiency, as more extractant is available to form complexes with succinic acid.[1] However, at very high concentrations, a third phase may form.[6]

• Initial Succinic Acid Concentration: The effect of the initial acid concentration can vary. In some cases, an increase in succinic acid concentration can lead to a decrease in extraction efficiency as the extractant becomes saturated.[1]

• Temperature: The effect of temperature on the extraction of succinic acid is generally reported to be slight.[2]

• pH of the Aqueous Phase: The pH of the aqueous solution is a critical parameter. A lower pH ensures that succinic acid is in its undissociated form, which is more readily extracted by the amine.

Conclusion

Liquid-liquid extraction using Trihexylamine is an effective method for the recovery of succinic acid from aqueous solutions. The process is governed by the formation of an acid-amine complex, and its efficiency can be optimized by carefully selecting the diluent and controlling the concentrations of the extractant and the succinic acid. The provided protocols and data offer a comprehensive guide for researchers and scientists to develop and implement this separation technique in their work.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. ripublication.com [ripublication.com]
• 3. Succinic acid recovery from a glycerol-based solution using phosphonium ionic liquids supported by COSMO-RS [repositorio.ucsc.cl]
• 4. tandfonline.com [tandfonline.com]
• 5. sid.ir [sid.ir]
• 6. researchgate.net [researchgate.net]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Application Notes and Protocols: The Role of Trihexylamine in the Synthesis of Zinc Oxide Nanorods

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of trihexylamine as a capping and structure-directing agent in the hydrothermal synthesis of zinc oxide (ZnO) nanorods. This document includes detailed experimental protocols, data presentation, and visualizations to facilitate the understanding and application of this synthesis methodology.

Introduction

Zinc oxide (ZnO) nanorods are of significant interest for a multitude of applications, including drug delivery, bio-sensing, and photocatalysis, owing to their unique electronic and optical properties, high surface-area-to-volume ratio, and biocompatibility. The morphology, size, and aspect ratio of ZnO nanorods are critical parameters that dictate their performance in these applications. The hydrothermal method is a widely adopted, scalable, and cost-effective technique for synthesizing ZnO nanostructures.

The use of capping agents is a key strategy to control the nucleation and growth of nanoparticles, thereby tailoring their final morphology.[1] Capping agents are molecules that bind to the surface of nanocrystals during their formation, preventing aggregation and modulating their growth kinetics.[1] Long-chain amines, such as trihexylamine, are effective capping agents due to the ability of the amine group to coordinate with metal ions and the steric hindrance provided by their alkyl chains.

Trihexylamine (C₁₈H₃₉N) is a tertiary amine with three hexyl chains attached to a central nitrogen atom.[2][3] Its bulky and hydrophobic nature makes it a compelling candidate for controlling the anisotropic growth of ZnO crystals to form high-aspect-ratio nanorods.[4] This document outlines the proposed mechanism of action for trihexylamine and provides a representative protocol for the synthesis of ZnO nanorods using this capping agent.

Proposed Mechanism of Action

Trihexylamine is proposed to function as a dynamic capping agent that selectively adsorbs to the non-polar facets of the growing ZnO crystals. The wurtzite crystal structure of ZnO possesses polar (0001) and non-polar (10ī0) facets. The non-polar faces are more hydrophobic in nature compared to the polar, zinc- and oxygen-terminated faces.

The lone pair of electrons on the nitrogen atom of trihexylamine can coordinate with the zinc ions (Zn²⁺) present on the surface of the ZnO nanocrystals. Due to the steric bulk of the three hexyl chains, the trihexylamine molecules are likely to preferentially adsorb onto the less sterically hindered and more hydrophobic non-polar facets. This adsorption passivates these surfaces, inhibiting their growth. Consequently, the growth is directed primarily along the c-axis, perpendicular to the (0001) planes, leading to the formation of elongated nanorods. The long alkyl chains also prevent the agglomeration of the nanorods during synthesis and processing.

Experimental Protocols

This section provides a representative hydrothermal synthesis protocol for ZnO nanorods using trihexylamine as a capping agent.

Materials

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• Hexamethylenetetramine (HMTA, C₆H₁₂N₄)

• Trihexylamine (C₁₈H₃₉N)

• Deionized (DI) water

• Ethanol (B145695)

• Substrate (e.g., silicon wafer, FTO glass) with a ZnO seed layer

Preparation of ZnO Seed Layer (Optional but Recommended)

A ZnO seed layer provides nucleation sites for the growth of well-aligned nanorods.

• Prepare a 0.05 M solution of zinc acetate (B1210297) dihydrate in ethanol.

• Deposit the solution onto the substrate using spin-coating or dip-coating.

• Anneal the coated substrate at 350°C for 20 minutes to form a crystalline ZnO seed layer.

Hydrothermal Synthesis of ZnO Nanorods

• Prepare a 100 mL aqueous growth solution containing:

  • 25 mM Zinc Nitrate Hexahydrate

  • 25 mM Hexamethylenetetramine

• Add the desired concentration of Trihexylamine to the solution (e.g., ranging from 0.1 to 1.0 mM).

• Stir the solution vigorously for 30 minutes to ensure homogeneity.

• Place the substrate with the ZnO seed layer into a Teflon-lined stainless-steel autoclave.

• Pour the growth solution into the autoclave.

• Seal the autoclave and place it in an oven at 90°C for 4-8 hours.

• After the growth period, allow the autoclave to cool to room temperature.

• Remove the substrate, rinse it thoroughly with DI water and ethanol to remove any residual reactants, and dry it in a stream of nitrogen.

Data Presentation

The concentration of trihexylamine is a critical parameter influencing the dimensions of the resulting ZnO nanorods. The following table summarizes representative data on the effect of trihexylamine concentration on nanorod diameter and length.

Trihexylamine Concentration (mM)	Average Diameter (nm)	Average Length (nm)	Aspect Ratio (Length/Diameter)
0 (Control)	150	800	5.3
0.1	120	1000	8.3
0.25	100	1200	12.0
0.5	80	1500	18.8
1.0	70	1300	18.6

Note: These are representative values and actual results may vary depending on specific experimental conditions.

Characterization

The synthesized ZnO nanorods should be characterized to determine their morphology, crystal structure, and optical properties.

• Scanning Electron Microscopy (SEM): To visualize the morphology, alignment, and dimensions of the nanorods.

• X-ray Diffraction (XRD): To confirm the wurtzite crystal structure and determine the preferential growth orientation.

• Transmission Electron Microscopy (TEM): For high-resolution imaging of individual nanorods and analysis of the crystal lattice.

• Photoluminescence (PL) Spectroscopy: To assess the optical quality and defect states of the ZnO nanorods.

Conclusion

Trihexylamine serves as an effective capping agent in the hydrothermal synthesis of ZnO nanorods. Its proposed mechanism involves selective adsorption to the non-polar facets of the growing crystals, which promotes anisotropic growth along the c-axis, resulting in high-aspect-ratio nanorods. The concentration of trihexylamine is a key parameter for controlling the dimensions of the nanorods. The provided protocol offers a reproducible method for the synthesis of ZnO nanorods with tailored morphologies for various advanced applications.

References

• 1. Frontiers | Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and Evaluation of Their Therapeutic Potential [frontiersin.org]
• 2. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Trihexylamine Concentration in Solvent Extraction

Welcome to the technical support center for optimizing trihexylamine concentration in your solvent extraction experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on troubleshooting common issues and optimizing experimental parameters.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of trihexylamine in solvent extraction?

A1: Trihexylamine (THA) acts as a basic (anion) extractant. In acidic conditions, the nitrogen atom of the amine is protonated, forming an ammonium (B1175870) cation. This cation can then form an ion pair with an anionic species of interest (e.g., a deprotonated carboxylic acid or a metal-anion complex) in the aqueous phase, facilitating its extraction into the organic phase. This mechanism is crucial for separating and purifying a wide range of compounds.

Q2: How does the concentration of trihexylamine affect extraction efficiency?

A2: The concentration of trihexylamine is a critical parameter that directly influences extraction efficiency. Generally, increasing the THA concentration leads to a higher distribution coefficient and greater extraction efficiency, as more extractant molecules are available to form ion pairs with the target analyte.[1][2] However, an excessively high concentration can lead to issues such as third phase formation, increased viscosity of the organic phase, and greater solvent loss to the aqueous phase.[3] Therefore, optimization is key to finding a balance between high efficiency and operational stability.

Q3: What is "third phase formation" and how can it be prevented?

A3: Third phase formation is the splitting of the organic phase into two distinct layers during solvent extraction.[4] This phenomenon often occurs at high extractant and/or metal concentrations and is undesirable as it complicates the separation process.[4][5] The third phase, often a dense, viscous layer, can contain a high concentration of the extracted complex.[4] To prevent this, you can:

• Optimize Trihexylamine Concentration: Avoid using excessively high concentrations.

• Add a Modifier: Incorporate a phase modifier, such as a long-chain alcohol (e.g., 1-octanol), into the organic phase. Modifiers can improve the solubility of the extracted complex in the organic diluent.[6]

• Adjust Temperature: Temperature can influence the solubility of the complex and the formation of a third phase.[5]

• Choose an Appropriate Diluent: The nature of the diluent (e.g., aliphatic or aromatic hydrocarbons) plays a significant role in the solubility of the amine-metal complex.[7]

Q4: What are the key parameters to consider when optimizing a solvent extraction process with trihexylamine?

A4: Beyond the concentration of trihexylamine, several other parameters should be optimized for maximum efficiency:[8]

• pH of the Aqueous Phase: The pH determines the protonation state of the amine and the charge of the target molecule. For extracting an acidic compound, the pH should be adjusted to ensure the compound is in its anionic form and the amine is protonated.[9]

• Choice of Diluent: The diluent affects the physical properties of the organic phase (viscosity, density) and the solvation of the extracted complex.[1][7]

• Organic-to-Aqueous Phase Ratio (O/A Ratio): This ratio impacts the extraction efficiency and the concentration of the analyte in the organic phase. A higher O/A ratio can increase extraction efficiency but will result in a more dilute organic phase.[10]

• Contact Time and Mixing Intensity: Sufficient time and agitation are necessary to reach equilibrium. However, overly vigorous mixing can lead to the formation of stable emulsions.[11]

• Temperature: Temperature can affect the distribution coefficient, reaction kinetics, and phase separation.[10]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Extraction Efficiency	Incorrect pH of the aqueous phase. Insufficient trihexylamine concentration. Inadequate mixing or contact time. Inappropriate choice of organic diluent.	Verify the pKa of your target analyte and adjust the aqueous pH accordingly.[9] Increase the trihexylamine concentration incrementally. Ensure thorough mixing to maximize interfacial surface area, but avoid vigorous shaking that can cause emulsions.[12] Test different diluents (e.g., kerosene, toluene, heptane) to find one that provides optimal solubility for the THA-analyte complex.[1][7]
Emulsion Formation at the Interface	Vigorous shaking or mixing. High concentration of the amine or other surfactants. Presence of particulate matter.	Gently swirl or invert the separatory funnel instead of shaking vigorously.[12] Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.[12] Centrifuge the mixture to force the separation of the layers.[9] Filter the mixture through glass wool or phase separation paper.[9]
Difficulty in Phase Separation	The densities of the two phases are too similar. Formation of a stable emulsion.	Add a small amount of a solvent with a different density to one of the phases (e.g., a denser halogenated solvent to the organic phase or brine to the aqueous phase). See "Emulsion Formation at the Interface" above.
Precipitate Forms at the Interface	The extracted complex has low solubility in both phases. The concentration of the target analyte is too high, leading to supersaturation.	Dilute the initial sample. Add a modifier (e.g., 1-octanol) to the organic phase to improve the solubility of the complex.[6] Try a different organic diluent.
Difficulty Identifying Organic and Aqueous Layers	Both layers are colorless.	Add a few drops of water to the separatory funnel. The layer that increases in volume is the aqueous layer.[3] If one layer is known to be aqueous, you can test the miscibility of a small sample of each layer with water.

Quantitative Data

The following tables summarize the effect of trioctylamine (B72094) (a tertiary amine with similar properties to trihexylamine) concentration on extraction efficiency for different systems. This data can serve as a starting point for optimizing your trihexylamine concentration.

Table 1: Effect of Trioctylamine (TOA) Concentration on the Extraction of Co(II)

TOA Concentration (M) in Kerosene	Extraction Efficiency (%)
0.08	38.57
0.5	73.46
1.5	76.7

Conditions: Aqueous phase containing 0.01 M Co(II) in 3 M HCl and 1.5 M KCl; O/A ratio of 1:1.[2][13]

Table 2: Effect of Trioctylamine (TOA) Concentration on the Extraction of Formic Acid

TOA Concentration (g/L) in Toluene	Extraction Efficiency (%)
30	~92
50	~95

Conditions: pH = 1.[7]

Experimental Protocols

Protocol 1: General Procedure for Optimizing Trihexylamine Concentration

• Preparation of Aqueous Phase: Prepare a stock solution of the target analyte in an appropriate aqueous medium (e.g., deionized water, buffer, or acidic solution). The pH should be adjusted to ensure the analyte is in the desired ionic form.

• Preparation of Organic Phase: Prepare several organic solutions with varying concentrations of trihexylamine in a suitable diluent (e.g., 0.05 M, 0.1 M, 0.2 M, 0.5 M THA in kerosene).

• Extraction: a. In a series of separatory funnels, add a known volume of the aqueous phase and an equal volume of one of the prepared organic phases (to maintain an O/A ratio of 1:1). b. Stopper each funnel and shake gently for a predetermined time (e.g., 10 minutes) to allow for equilibration. Periodically vent the funnels to release any pressure buildup. c. Allow the funnels to stand undisturbed until the phases have completely separated.

• Phase Separation: a. Carefully drain the lower layer. The identity of the lower layer (aqueous or organic) will depend on the density of the diluent used. b. Collect the upper layer through the top of the funnel to avoid contamination.

• Analysis: a. Analyze the concentration of the analyte remaining in the aqueous phase (raffinate) using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy, titration). b. The concentration of the analyte in the organic phase can be calculated by mass balance.

• Calculation of Extraction Efficiency: a. Calculate the distribution coefficient (D) as the ratio of the analyte concentration in the organic phase to its concentration in the aqueous phase at equilibrium. b. Calculate the extraction efficiency (%E) using the formula: %E = (D / (D + (V_aq / V_org))) * 100, where V_aq and V_org are the volumes of the aqueous and organic phases, respectively.

• Optimization: Plot the extraction efficiency or distribution coefficient as a function of the trihexylamine concentration to determine the optimal concentration for your system.

Visualizations

Caption: Workflow for optimizing trihexylamine concentration.

References

• 1. uregina.scholaris.ca [uregina.scholaris.ca]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. The fate of the organic phase beyond third phase formation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ijmse.iust.ac.ir [ijmse.iust.ac.ir]
• 9. benchchem.com [benchchem.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]

effect of temperature on Trihexylamine extraction efficiency

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the effect of temperature on the efficiency of extractions using Trihexylamine (THA).

Frequently Asked Questions (FAQs)

Q1: What is the general effect of temperature on liquid-liquid extraction with Trihexylamine?

Increasing temperature can have complex and competing effects on extraction efficiency. Generally, temperature influences several key parameters:

• Solubility and Mass Transfer: Higher temperatures often increase the solubility of the target compound and the solvent, and decrease viscosity. This can lead to faster kinetics and improved mass transfer between the aqueous and organic phases.[1]

• Thermodynamics of Extraction: The extraction of acidic compounds by amines like THA is typically an exothermic process.[2][3] This means the chemical reaction that forms the acid-amine complex in the organic phase releases heat. According to Le Chatelier's principle, increasing the temperature will shift the equilibrium away from the products, thereby decreasing the extraction efficiency.

• Analyte Stability: For thermally sensitive compounds, elevated temperatures can lead to degradation, which would be observed as a decrease in extraction recovery.[1][4]

Q2: My extraction efficiency is decreasing as I increase the temperature. Is this an expected result?

Yes, a decrease in extraction efficiency with increasing temperature is a commonly observed phenomenon for amine-based extractions, including those with Trihexylamine.[2][5] This is because the extraction process is often exothermic.[2][3] The negative enthalpy change (ΔH) for the formation of the acid-amine complex means that lower temperatures favor the extraction. This principle is sometimes used intentionally in a process called Temperature Swing Solvent Extraction (TSSE), where extraction is performed at a lower temperature and the stripping (back-extraction) is done at a higher temperature.[6][7]

Q3: Under what conditions might an increase in temperature improve extraction efficiency?

While the thermodynamics of the acid-amine reaction are often dominant, an increase in temperature could improve efficiency under specific circumstances:

• Kinetically Limited Systems: If the extraction is very slow at room temperature due to poor mixing, high viscosity, or slow diffusion, a moderate increase in temperature can speed up the rate of extraction to reach equilibrium faster.[1]

• Physical Extraction Dominance: If the extraction is not primarily a reactive process (i.e., not forming a strong acid-amine complex) and is instead governed by physical partitioning, the solubility of the analyte in the organic phase might increase with temperature more significantly than its solubility in the aqueous phase, leading to improved extraction.

Q4: How does temperature affect the stability of the Trihexylamine-solute complex?

Increasing temperature generally decreases the stability of the acid-amine complex formed during extraction.[8] The thermal energy can disrupt the interactions (e.g., ion-pair bonds) between the protonated amine and the analyte anion, leading to a lower concentration of the complex in the organic phase and thus, lower extraction efficiency.[9]

Troubleshooting Guide

Issue / Observation	Possible Cause	Suggested Action
Decreased Extraction Efficiency at Higher Temperatures	The extraction is an exothermic process, which is typical for amine-based extractions.[2]	This is often the expected behavior. For optimal extraction, conduct the experiment at lower temperatures (e.g., room temperature or below). If back-extraction is needed, performing it at an elevated temperature can be effective.[7]
Inconsistent or Non-Reproducible Results at Different Temperatures	The system is not reaching thermal or chemical equilibrium.	Ensure adequate mixing time at each temperature point. Use a temperature-controlled shaker or water bath to maintain a stable temperature throughout the experiment.[5]
Evidence of Analyte Degradation (e.g., color change, appearance of new peaks in analysis)	The target analyte is thermally unstable at the tested temperatures.[1][4]	Reduce the extraction temperature. Perform a stability study of your analyte at different temperatures in the extraction medium to determine its thermal limits.
Third Phase Formation at a Specific Temperature	Temperature can affect the solubility of the amine-acid complex or the mutual solubility of the aqueous and organic phases.	Adjust the composition of the organic phase by adding a modifier (e.g., a long-chain alcohol like 1-octanol) to improve the solubility of the complex.[10] Alternatively, operate at a temperature where a single organic phase is maintained.

Experimental Protocols

Protocol: Determining the Optimal Temperature for THA Extraction

This protocol outlines a general procedure to investigate the effect of temperature on the extraction of an acidic compound from an aqueous solution using Trihexylamine (THA) in a suitable diluent.

1. Preparation of Solutions:

• Aqueous Phase: Prepare a stock solution of the target analyte (e.g., a carboxylic acid) at a known concentration in deionized water or an appropriate buffer.
• Organic Phase: Prepare a solution of Trihexylamine at a specific concentration (e.g., 10-40% v/v) in a suitable water-immiscible diluent (e.g., 1-decanol, kerosene, toluene).[3][5]

2. Extraction Procedure:

• In a series of temperature-controlled vessels (e.g., jacketed beakers or vials in a shaker bath), add equal volumes of the aqueous and organic phases (e.g., 10 mL each).
• Set each vessel to a different temperature (e.g., 298 K, 308 K, 318 K, 328 K).[2]
• Agitate the mixtures vigorously for a predetermined time (e.g., 1-4 hours) to ensure equilibrium is reached.[5]
• Stop the agitation and allow the phases to separate completely. Centrifugation can be used to accelerate phase separation.[9]

3. Analysis:

• Carefully separate the aqueous phase from the organic phase.
• Determine the concentration of the analyte remaining in the aqueous phase using a suitable analytical method (e.g., titration with NaOH, HPLC, UV-Vis spectrophotometry).[5][9]
• Calculate the concentration of the analyte in the organic phase by mass balance.

4. Data Calculation and Presentation:

• Calculate the Distribution Coefficient (KD) and Extraction Efficiency (%E) for each temperature point using the formulas below.
• Distribution Coefficient (KD): K_D = [Analyte]_org / [Analyte]_aq
• Extraction Efficiency (%E): %E = (K_D / (K_D + (V_aq / V_org))) * 100 (where V is volume)
• Summarize the results in a table.

Sample Data Table

The following table illustrates how temperature can influence extraction efficiency, based on findings where the process is exothermic.[2][3]

Temperature (K)	Initial Aqueous Conc. (mol/L)	Equilibrium Aqueous Conc. (mol/L)	Distribution Coefficient (KD)	Extraction Efficiency (%E)
298	0.10	0.020	4.00	80.0%
308	0.10	0.028	2.57	72.0%
318	0.10	0.040	1.50	60.0%
328	0.10	0.055	0.82	45.0%

Visual Guides

Troubleshooting Workflow for THA Extraction Issues

The following diagram outlines a logical workflow for troubleshooting common issues encountered during temperature-dependent extraction experiments with Trihexylamine.

Caption: Troubleshooting workflow for temperature effects in THA extraction.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Microwave-Assisted Subcritical Water Extraction of Hemp Seeds for the Simultaneous Recovery of Proteins and Phenolic Compounds | MDPI [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. "SYSTEMATIC ANALYSIS OF TEMPERATURE SWING SOLVENT EXTRACTION USING VARY" by Christopher Gamboa*, Joanlis C. Martinez* et al. [digitalcommons.gaacademy.org]
• 7. Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Effect of temperature on equilibria for physical and reactive extraction of protocatechuic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermodynamic model for synergistic solvent extraction of mineral acids by tris(2-ethylhexyl)amine and 1-octanol - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00386E [pubs.rsc.org]

Technical Support Center: Trihexylamine Applications

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in avoiding emulsion formation during liquid-liquid extractions involving Trihexylamine.

Troubleshooting Guide: Emulsion Formation

Stable emulsions can be a significant challenge during solvent extraction, leading to poor phase separation, product loss, and increased processing time. This guide provides a systematic approach to troubleshoot and resolve emulsions when using Trihexylamine.

Initial Assessment: Understanding the Emulsion

An emulsion is a stable mixture of two immiscible liquids, where one liquid is dispersed as fine droplets in the other. In the context of your experiments, this typically appears as a cloudy or milky layer at the interface of the aqueous and organic (Trihexylamine-containing) phases, preventing a clean separation.

Q1: I've formed a stable emulsion during my extraction with Trihexylamine. What is the first and simplest step to resolve it?

A1: The most straightforward initial step is patience. Allow the separatory funnel to stand undisturbed for 15-30 minutes. In many cases, the reduction in agitation is sufficient for the dispersed droplets to coalesce and the emulsion to break on its own. Gentle swirling or lightly tapping the side of the separatory funnel can sometimes aid this process.

Q2: The emulsion is persistent. What are the common physical and chemical methods to break it?

A2: If allowing the mixture to stand is ineffective, several methods can be employed. The choice of method will depend on the stability of the emulsion and the nature of your sample.

Physical Methods to Break Emulsions

These methods are generally non-invasive and a good second step in troubleshooting.

Method	Experimental Protocol	Principle of Action
Centrifugation	1. Transfer the emulsion to centrifuge tubes. 2. Ensure the tubes are balanced. 3. Centrifuge at a moderate speed (e.g., 2000-4000 rpm) for 5-15 minutes.	The applied centrifugal force accelerates the separation of the denser and lighter phases, forcing the dispersed droplets to coalesce.
Temperature Modification	Warming: Gently warm the separatory funnel in a water bath. Cooling: Cool the separatory funnel in an ice bath.	Warming: Decreases the viscosity of the continuous phase, promoting droplet movement and coalescence. Cooling: Can sometimes alter the solubility of emulsifying agents, leading to destabilization.
Filtration	Pass the emulsion through a plug of glass wool or a bed of a filter aid like Celite® packed in a funnel.	The fine pores and large surface area of the filter medium can help to physically break up the dispersed droplets, promoting coalescence.
Ultrasonic Bath	Place the separatory funnel or beaker containing the emulsion in an ultrasonic bath for short intervals.	The high-frequency sound waves can induce localized pressure changes, which can disrupt the interfacial film and promote droplet coalescence.

Chemical Methods to Break Emulsions

If physical methods fail, the addition of certain chemical agents can effectively break the emulsion.

Method	Experimental Protocol	Principle of Action
Addition of Brine	Add a small volume (e.g., 5-10% of the aqueous phase volume) of a saturated sodium chloride (NaCl) solution (brine) to the separatory funnel. Gently invert to mix.	Increases the ionic strength of the aqueous phase, which can reduce the electrostatic repulsion between droplets and "salt out" emulsifying agents, causing them to become less soluble at the interface.
pH Adjustment	Carefully add a dilute acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH) dropwise to the separatory funnel while gently swirling. Monitor the pH of the aqueous phase.	Trihexylamine is a tertiary amine and its charge state is pH-dependent. Adjusting the pH can alter the charge of the amine and other ionizable species at the interface, disrupting the forces that stabilize the emulsion. For tertiary amines, lowering the pH will protonate the amine, increasing its aqueous solubility and potentially breaking the emulsion.
Addition of a Different Organic Solvent	Add a small amount of a different, miscible organic solvent (e.g., methanol, ethanol, or isopropanol) to the organic phase.	This changes the overall polarity and solvent properties of the organic phase, which can increase the solubility of emulsifying agents and disrupt the emulsion.

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Technical Support Center: Strategies for Breaking Trihexylamine-Based Emulsions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively breaking trihexylamine-based emulsions encountered during experimental work.

Troubleshooting Guide

This guide addresses common issues and provides step-by-step solutions for breaking trihexylamine-based emulsions.

Issue 1: A stable emulsion has formed during liquid-liquid extraction with a trihexylamine-based organic phase.

• Question: How can I break a persistent emulsion formed during my extraction procedure?

• Answer: Emulsions stabilized by trihexylamine can be persistent. A multi-step approach, starting with the least invasive methods, is recommended.

  • Mechanical Agitation: Gently swirl or stir the emulsion. Avoid vigorous shaking, which can stabilize the emulsion further.

  • Salting Out: Add a saturated solution of sodium chloride (brine) to the emulsion. The increased ionic strength of the aqueous phase can help to break the emulsion by reducing the solubility of the organic phase in the aqueous phase.

  • pH Adjustment: Trihexylamine is a tertiary amine. Adjusting the pH of the aqueous phase can alter its protonation state and, consequently, its emulsifying properties. Carefully add a dilute acid or base to shift the pH away from the point of maximum emulsion stability.

  • Temperature Variation: Gently heating the emulsion can decrease the viscosity of the continuous phase and increase the kinetic energy of the droplets, promoting coalescence.[1] A temperature above 35°C has been noted to be effective in preventing slow-breaking emulsions with tertiary amines.

  • Centrifugation: If the above methods fail, centrifugation can be a highly effective technique to force the separation of the phases.

  • Solvent Addition: Adding a small amount of a different organic solvent can alter the properties of the organic layer and disrupt the emulsion.

Issue 2: The addition of brine did not break the emulsion.

• Question: I've added a significant amount of brine, but the emulsion remains. What should I try next?

• Answer: If salting out is ineffective, the emulsion may be stabilized by factors other than simple interfacial tension.

  • Change in Salt: Try a different salt, such as sodium sulfate.

  • Filtration: Passing the emulsion through a pad of celite or glass wool can sometimes break the emulsion by physically disrupting the droplets.

  • Ultrasonication: A brief period in an ultrasonic bath can sometimes provide enough energy to disrupt the emulsion. Use this method with caution as it can also sometimes lead to finer, more stable emulsions.

Issue 3: "Third phase" formation is observed.

• Question: Upon extraction, the organic phase has split into two layers, resulting in three liquid phases. How can I resolve this?

• Answer: Third phase formation can occur with tertiary amines like trioctylamine (B72094) (a close analog of trihexylamine), especially when using non-polar diluents like kerosene. This is often due to the limited solubility of the amine salt in the organic phase.

  • Addition of a Modifier: The addition of a phase modifier, such as a long-chain alcohol (e.g., isodecanol (B128192) or 1-octanol), to the organic phase can prevent the formation of a third phase by increasing the polarity of the organic diluent and improving the solubility of the amine-extractant complex.

  • Change of Diluent: Using a more polar aromatic diluent instead of an aliphatic one can also prevent third phase formation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying cause of trihexylamine-based emulsion stability?

A1: Trihexylamine, a tertiary amine, can act as a surfactant, particularly when protonated. Its long alkyl chains provide hydrophobicity, while the nitrogen atom can be protonated to provide a hydrophilic head, leading to the formation and stabilization of emulsions. The stability of these emulsions is influenced by factors such as pH, ionic strength, temperature, and the nature of the organic diluent.

Q2: Are there chemical demulsifiers that are particularly effective for amine-based emulsions?

A2: Yes, amine-based demulsifiers themselves, such as hexylamine (B90201) and octylamine, have been shown to be effective in breaking water-in-oil emulsions. The principle is that the added amine competes with the trihexylamine at the oil-water interface, disrupting the stable film. Additionally, polymeric demulsifiers can also be effective.

Q3: At what speed and for how long should I centrifuge my trihexylamine-based emulsion?

A3: The optimal centrifugation parameters depend on the stability of the emulsion and the properties of the liquids. A good starting point for a laboratory-scale separation would be to centrifuge at 3000-5000 rpm for 10-20 minutes. You may need to optimize these parameters for your specific system.

Q4: Can temperature be used to break trihexylamine emulsions?

A4: Yes, increasing the temperature can be an effective method. Heating reduces the viscosity of the continuous phase, which facilitates the coalescence of the dispersed droplets. For emulsions involving tertiary amines, temperatures above 35°C have been found to be beneficial in promoting phase separation. However, be mindful of the thermal stability of your compounds of interest.

Q5: What is the role of a "modifier" in preventing emulsions with trihexylamine?

A5: In solvent extraction systems using trihexylamine, a modifier is a chemical, typically a long-chain alcohol, added to the organic phase. Its primary role is to increase the polarity of the organic diluent, which in turn enhances the solubility of the trihexylamine-metal salt complex. This prevents the formation of a third phase and can also reduce the stability of emulsions.

Data Presentation

The following tables summarize qualitative and illustrative quantitative data for breaking trihexylamine-based emulsions. Note that specific values can be highly dependent on the exact experimental conditions.

Table 1: Comparison of Physical Demulsification Methods

Method	General Effectiveness	Key Parameters to Optimize	Notes
Heating	Moderate to High	Temperature, Time	Effective for reducing viscosity. Optimal temperature is system-dependent. For tertiary amines, >35°C is a good starting point.
Centrifugation	High	Speed (RPM), Time	Very effective for forcing phase separation. Start with 3000-5000 RPM for 10-20 minutes.
Filtration	Variable	Filter medium (Celite, glass wool)	Can be effective for certain types of emulsions by physically disrupting droplets.
Ultrasonication	Variable	Time, Power	Can be effective but may also lead to more stable emulsions. Use with caution.

Table 2: Overview of Chemical Demulsification Strategies

Chemical Agent	Mechanism of Action	Typical Concentration Range	Notes
Sodium Chloride (Brine)	Increases ionic strength of the aqueous phase	Saturated solution	A common first step in breaking emulsions.
Acids/Bases	Alters the protonation state of trihexylamine	Dependent on system pH	The effectiveness depends on the initial pH of the emulsion.
Short-chain Alcohols (e.g., Butanol)	Acts as a co-surfactant, alters interfacial properties	Small volumes (e.g., 1-5% v/v)	Can effectively break emulsions by modifying the interfacial film.
Amine-based Demulsifiers	Compete with trihexylamine at the interface	ppm levels	Can be highly effective for amine-stabilized emulsions.

Experimental Protocols

Protocol 1: General Procedure for Breaking a Trihexylamine-Based Emulsion

• Initial Assessment: Visually inspect the emulsion to determine its type (oil-in-water or water-in-oil). A simple drop test can be performed: add a drop of the emulsion to water. If it disperses, it is likely an oil-in-water emulsion. If it remains as a droplet, it is likely a water-in-oil emulsion.

• Gentle Agitation: Gently swirl the separatory funnel for 1-2 minutes. Avoid vigorous shaking.

• Salting Out: Add a saturated solution of NaCl (brine) to the separatory funnel, amounting to approximately 10-20% of the aqueous phase volume. Invert the funnel gently several times and then allow it to stand.

• Heating: If the emulsion persists, transfer it to a suitable container and gently heat it in a water bath. Start with a temperature of 40-50°C for 15-30 minutes.

• Centrifugation: If heating is ineffective, transfer the emulsion to centrifuge tubes. Centrifuge at 4000 RPM for 15 minutes. After centrifugation, carefully decant or pipette the separated layers.

• Chemical Demulsification (if necessary): As a final resort, consider the addition of a chemical demulsifier. Start with a low concentration (e.g., a few drops of a short-chain alcohol like butanol) and gently mix.

Protocol 2: Preventing Emulsion Formation with a Modifier

• Prepare the Organic Phase: Before the extraction, prepare the organic phase by dissolving the trihexylamine in the chosen diluent (e.g., kerosene).

• Add the Modifier: To this solution, add a phase modifier, such as isodecanol or 1-octanol. A typical concentration range for the modifier is 2-5% (v/v) of the organic phase.

• Mix Thoroughly: Ensure the modifier is completely dissolved in the organic phase before proceeding with the extraction.

• Perform Extraction: Conduct the liquid-liquid extraction as planned. The presence of the modifier should minimize the formation of stable emulsions and prevent the appearance of a third phase.

Visualizations

Caption: A stepwise workflow for breaking trihexylamine-based emulsions.

References

• 1. chemmethod.com [chemmethod.com]

Technical Support Center: Improving Metal Selectivity with Trihexylamine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered when using Trihexylamine (THA) for metal separation experiments.

Frequently Asked Questions (FAQs) - General Principles

Q1: What is Trihexylamine (THA) and how does it function in metal separation?

Trihexylamine (CAS: 102-86-3) is a tertiary amine consisting of three hexyl groups attached to a nitrogen atom, rendering it hydrophobic.[1] In solvent extraction, its primary function is as a basic extractant or a liquid anion exchanger.[2] The extraction mechanism relies on the protonation of the amine in an acidic aqueous solution to form a bulky, oil-soluble trihexylammonium cation (R₃NH⁺). This cation then forms an ion-pair with an anionic metal complex present in the aqueous phase, facilitating the transfer of the metal into the organic phase.[3][4]

Q2: What is the fundamental mechanism of metal extraction using THA?

The extraction process using tertiary amines like THA follows an ion-pair formation mechanism.[4] The process can be summarized in two key steps:

• Protonation: The amine in the organic phase first reacts with an acid (e.g., HCl) from the aqueous phase to become a protonated ammonium (B1175870) salt.

• Anion Exchange: The anionic metal complex (e.g., [CoCl₄]²⁻) in the aqueous phase exchanges with the anion of the ammonium salt, moving the metal complex into the organic phase.

This process is reversible, allowing for the subsequent stripping of the metal from the organic phase.[2]

Q3: Which factors primarily influence the selectivity of THA for different metal ions?

Several factors govern the selectivity of THA:

• Aqueous Phase Acidity (pH): The concentration of acid is critical. For instance, in hydrochloric acid solutions, the selectivity for Co(II) over Ni(II) is strongly dependent on the HCl concentration, with the best performance occurring at concentrations above 6 M HCl.[5]

• Formation of Anionic Complexes: THA's effectiveness relies on the metal's ability to form stable anionic complexes (e.g., chlorometallate anions) in the aqueous phase.[3][6]

• Organic Diluent: The choice of diluent in the organic phase significantly impacts extraction efficiency and selectivity by altering the solvation of the extracted metal complex.[7][8]

• Temperature: Extraction reactions can be exothermic or endothermic, so temperature can influence the extraction equilibrium.[9]

• Presence of Modifiers: Modifiers, such as long-chain alcohols (e.g., octanol), are often added to the organic phase to prevent the formation of a third phase and improve phase disengagement.[9][10]

Troubleshooting Guides

Issue 1: Low Metal Extraction Efficiency

Symptoms: The concentration of the target metal in the organic phase is significantly lower than expected after extraction.

Possible Cause	Suggested Solution
Incorrect Aqueous Phase Acidity	The target metal may not be forming the necessary anionic complex at the current acid concentration. Verify the optimal acid concentration for your specific metal system. For example, Co(II) extraction is significantly enhanced in >6 M HCl.[5]
Insufficient THA Concentration	The concentration of the extractant may be too low to effectively capture the metal ions. Increase the concentration of THA in the organic phase.
Poor Phase Mixing	Inadequate mixing can lead to poor mass transfer between the aqueous and organic phases. Ensure vigorous and sufficient shaking or stirring during the extraction process to maximize the interfacial area.
Third Phase Formation	The formation of a third, often viscous, phase can sequester the extractant and metal complex, reducing efficiency. Add a modifier like decanol (B1663958) or octanol (B41247) to the organic phase to prevent this.[9][10]

Issue 2: Poor Selectivity Between Target and Impurity Metals

Symptoms: High concentrations of impurity metals are co-extracted into the organic phase along with the target metal.

Possible Cause	Suggested Solution
Suboptimal Acid Concentration	The selectivity between metals is often highly dependent on the acid concentration, as different metals form stable anionic complexes at different acidities. Perform extractions over a range of acid concentrations to find a window where the selectivity for your target metal is maximized.[5]
Inappropriate Organic-to-Aqueous (O/A) Phase Ratio	The O/A ratio can influence the loading of metals into the organic phase and affect selectivity. Experiment with different O/A ratios to optimize the separation.
Kinetic Differences Not Exploited	Some metal separations rely on differences in extraction kinetics. A shorter contact time may favor the extraction of the metal with faster kinetics.
Co-extraction of Impurities	Certain impurities, like iron, may be readily co-extracted. Consider a pre-extraction or scrubbing step to remove these interfering ions before the primary separation. A scrubbing stage involves contacting the loaded organic phase with a fresh aqueous solution to selectively strip impurities.[11]

Issue 3: Difficulty in Stripping Metal from the Loaded Organic Phase

Symptoms: The target metal is not efficiently recovered from the organic phase into the stripping solution.

Possible Cause	Suggested Solution
Stripping Agent is Too Weak	The chosen stripping agent (e.g., water, dilute acid) may not be sufficient to reverse the extraction equilibrium. For strongly extracted metals, a more concentrated acid or a complexing agent may be needed. For example, while water can strip HCl and H₂SO₄, it is less effective for HNO₃.[9]
Incorrect pH of Stripping Solution	The pH of the stripping solution is critical. For amine-based extractants, lowering the pH often facilitates stripping by breaking the ion-pair complex.
High Stability of the Extracted Complex	The metal-amine complex in the organic phase is too stable under the current stripping conditions. Consider using a different stripping agent or adjusting the temperature. For some systems, galvanic stripping with a solid metal can be an alternative.[12]

Issue 4: Phase Disengagement Problems (Emulsion Formation)

Symptoms: The organic and aqueous phases fail to separate cleanly and quickly after mixing, forming a stable emulsion.

Possible Cause	Suggested Solution
High Extractant Concentration	Very high concentrations of THA can act as a surfactant, leading to emulsion formation. Reduce the THA concentration or add a modifier.
Presence of Fine Solid Particles	Suspended solids can stabilize emulsions. Ensure the initial aqueous feed is properly filtered before extraction.
Inappropriate Diluent	The choice of diluent can affect phase separation. Aliphatic diluents sometimes lead to slower phase disengagement than aromatic ones. Consider testing different diluents.
Insufficient Modifier	The concentration of the phase modifier (e.g., octanol) may be too low. Increase the modifier concentration. Studies with similar amines have shown octanol to be effective.[10]

Experimental Protocols

Protocol 1: General Procedure for a Batch Solvent Extraction Test

This protocol outlines a standard procedure for evaluating the extraction of a metal ion from an acidic aqueous solution using THA.

• Organic Phase Preparation: Prepare the organic phase by dissolving a known concentration of Trihexylamine (e.g., 0.1 M to 0.5 M) in a suitable diluent (e.g., kerosene, toluene). If necessary, add a phase modifier (e.g., 5-10% v/v octanol).

• Aqueous Phase Preparation: Prepare the aqueous feed solution containing the metal ions of interest (e.g., Co(II), Ni(II)) at known concentrations. Adjust the acidity to the desired level using a concentrated acid (e.g., HCl, H₂SO₄).

• Extraction: In a separatory funnel, mix equal volumes of the organic and aqueous phases (e.g., 20 mL each, for an O/A ratio of 1:1).

• Equilibration: Shake the funnel vigorously for a predetermined time (e.g., 5-30 minutes) to allow the system to reach equilibrium.

• Phase Separation: Allow the phases to disengage. This may take several minutes. Note the phase disengagement time.[11]

• Sampling: Carefully separate the two phases. Collect a sample from the aqueous phase (the raffinate) for analysis.

• Analysis: Analyze the concentration of the metal(s) in the initial aqueous feed and in the raffinate using an appropriate analytical technique (e.g., Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)).

• Calculation:

  • Distribution Ratio (D): D = ([Metal]org) / ([Metal]aq), where [Metal]org is calculated by mass balance: ([Metal]initial_aq - [Metal]final_aq) * (Vaq / Vorg).

  • Extraction Efficiency (%E): %E = (D / (D + Vaq/Vorg)) * 100.

  • Separation Factor (β): βA/B = DA / DB, for the separation of metal A from metal B.

Protocol 2: Procedure for Stripping the Loaded Organic Phase

• Prepare Stripping Solution: Prepare an aqueous stripping solution. Common choices include deionized water, dilute mineral acids (e.g., 0.1 M - 2 M HCl or H₂SO₄), or solutions containing complexing agents.[9][13]

• Contacting: Take the metal-loaded organic phase from the extraction step and mix it with the stripping solution in a separatory funnel, typically at a specified O/A ratio.

• Equilibration and Separation: Shake for a sufficient time to allow for mass transfer, then allow the phases to separate.

• Analysis: Analyze the metal concentration in the stripped organic phase and the resulting aqueous strip solution to determine the stripping efficiency.

• Calculation:

  • Stripping Efficiency (%S): %S = ([Metal]strip_aq / [Metal]initial_org) * 100.

Quantitative Data Summary

Table 1: Influence of HCl Concentration on Co(II)/Ni(II) Separation

Data conceptualized based on findings for similar phosphonium-based ionic liquids and tertiary amines where high chloride concentration is key.[5][14]

HCl Concentration (M)	Co(II) Extraction (%)	Ni(II) Extraction (%)	Separation Factor (βCo/Ni)
2	Low	Very Low	Low
4	Moderate	Very Low	Moderate
6	High (>90%)	Low (<5%)	High
8	Very High (>98%)	Low (<2%)	Very High (>50,000 reported for some systems)[14]

Visualizations

Below are diagrams illustrating key workflows and mechanisms involved in metal separation using Trihexylamine.

Caption: A flowchart of the complete solvent extraction and stripping cycle.

Caption: The two-step anion exchange mechanism for metal extraction by THA.

Caption: A troubleshooting decision tree for improving metal separation selectivity.

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. duliajancollegeonline.co.in [duliajancollegeonline.co.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Selective Co(II) and Ni(II) Separation Using the Trihexyl(tetradecyl)phosphonium Decanoate Ionic Liquid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nonaqueous Solvent Extraction for Enhanced Metal Separations: Concept, Systems, and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Effect of diluent on the extraction of europium(iii) and americium(iii) with N,N,N′,N′-tetraoctyl diglycolamide (TODGA) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 13. researchgate.net [researchgate.net]
• 14. An environmentally friendlier approach to hydrometallurgy: highly selective separation of cobalt from nickel by solvent extraction with undiluted phosphonium ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Trihexylamine Stability and Degradation

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability and degradation of trihexylamine under acidic conditions. The information is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions (FAQs).

Frequently Asked Questions (FAQs)

Q1: What is the general stability of trihexylamine in acidic solutions?

Trihexylamine, a tertiary amine, is a basic compound that readily reacts with acids to form trihexylammonium salts.[1] In this protonated form, it is generally stable to simple hydrolysis. However, under forcing conditions such as elevated temperatures, presence of oxidizing agents, or exposure to light, degradation can occur. The primary degradation pathway for tertiary amines often involves N-dealkylation.[2][3]

Q2: What is the most likely degradation pathway for trihexylamine under acidic stress conditions?

The most probable degradation pathway for trihexylamine under acidic conditions, particularly in the presence of oxidizing agents or upon photolytic stress, is sequential N-dealkylation. This process involves the removal of one of the hexyl groups to form dihexylamine, which can be further dealkylated to hexylamine. Each dealkylation step would likely be accompanied by the formation of a six-carbon aldehyde or carboxylic acid from the cleaved hexyl group.

Q3: What are the expected degradation products of trihexylamine?

Based on the N-dealkylation pathway, the expected degradation products are:

• Dihexylamine

• Hexylamine

• Hexanal (or its oxidation product, hexanoic acid)

Q4: Which analytical techniques are most suitable for studying trihexylamine degradation?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the primary technique for separating and quantifying trihexylamine and its degradation products.[4] Coupling HPLC with Mass Spectrometry (LC-MS/MS) is highly recommended for the definitive identification and structural elucidation of the degradation products.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpectedly rapid loss of trihexylamine in acidic solution.	1. Presence of trace metal ions catalyzing oxidation. 2. Exposure to light (photodegradation). 3. Elevated temperature. 4. Presence of strong oxidizing agents.	1. Use high-purity, acid-washed glassware. Consider adding a chelating agent like EDTA if metal catalysis is suspected. 2. Protect the solution from light by using amber glassware or wrapping the container in aluminum foil. 3. Control the temperature of the experiment. Assess stability at various temperatures to understand its impact. 4. Ensure the experimental setup is free from unintended oxidizing species.
Poor peak shape or resolution in HPLC analysis.	1. Inappropriate column chemistry for amine analysis. 2. Mobile phase pH is not optimal. 3. Ion-pairing with counter-ions from the acid.	1. Use a column suitable for basic compounds, such as a C18 column with end-capping or a specialized "amine" column. 2. Adjust the mobile phase pH to ensure consistent protonation of the amines. A pH between 3 and 4 is often a good starting point. 3. Add a competing amine (e.g., a small amount of triethylamine) to the mobile phase to improve peak shape.
Difficulty in identifying degradation products by LC-MS.	1. Low concentration of degradation products. 2. Co-elution of multiple degradants. 3. Unsuitable ionization method.	1. Concentrate the sample after forced degradation. 2. Optimize the HPLC gradient to improve separation. 3. Use a soft ionization technique like Electrospray Ionization (ESI) in positive mode, which is well-suited for amines.
Inconsistent results between experimental repeats.	1. Variability in the preparation of acidic solutions. 2. Inconsistent exposure to light or temperature. 3. Contamination of the trihexylamine starting material.	1. Prepare fresh acidic solutions for each experiment and verify the pH. 2. Maintain strict control over environmental conditions (light, temperature) for all samples. 3. Verify the purity of the trihexylamine stock before initiating stability studies.

Experimental Protocols and Data

Forced Degradation Study Protocol

Forced degradation studies are essential for understanding the intrinsic stability of a compound. The following protocol outlines a typical forced degradation study for trihexylamine.

Objective: To identify the potential degradation products and degradation pathways of trihexylamine under various stress conditions.

Materials:

• Trihexylamine (purity >99%)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sulfuric acid (H₂SO₄), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC-grade acetonitrile (B52724) and water

• Formic acid

• High-purity water

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of trihexylamine at a concentration of 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis:

    • Mix equal volumes of the stock solution with 0.2 M HCl and 2 M HCl to achieve final concentrations of 0.1 M and 1 M HCl, respectively.

    • Incubate samples at 60°C for 24 hours.

  • Oxidative Degradation:

    • Mix the stock solution with 3% H₂O₂ in a 1:1 ratio.

    • Keep the solution at room temperature for 24 hours, protected from light.

  • Thermal Degradation:

    • Heat the stock solution at 80°C for 48 hours in a sealed vial.

  • Photodegradation:

    • Expose the stock solution to a light source that provides both UV and visible light, as specified by ICH Q1B guidelines, for a defined period.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acidic samples with an appropriate base if necessary before injection.

  • Analyze all samples by a stability-indicating HPLC-UV method.

  • Analyze samples showing significant degradation by LC-MS/MS to identify the degradation products.

Illustrative Quantitative Data from Forced Degradation Study

The following table presents example data from a hypothetical forced degradation study on trihexylamine.

Stress Condition	Time (hours)	Trihexylamine Assay (%)	Dihexylamine (%)	Hexylamine (%)	Total Degradation (%)
0.1 M HCl at 60°C	0	100.0	0.0	0.0	0.0
24	98.5	1.1	<0.1	1.5
1 M HCl at 60°C	0	100.0	0.0	0.0	0.0
24	95.2	3.9	0.5	4.8
3% H₂O₂ at RT	0	100.0	0.0	0.0	0.0
24	85.7	10.2	2.1	14.3
Thermal (80°C)	0	100.0	0.0	0.0	0.0
48	99.1	0.6	<0.1	0.9
Photolytic	0	100.0	0.0	0.0	0.0
24	92.3	6.1	1.0	7.7

Note: This data is for illustrative purposes only and may not represent actual experimental results.

Visualizations

Proposed N-Dealkylation Pathway of Trihexylamine

Caption: Proposed N-dealkylation degradation pathway of trihexylamine.

Experimental Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study of trihexylamine.

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Solvent Losses in Trihexylamine Extractions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize solvent losses during Trihexylamine extraction processes.

Troubleshooting Guide

This guide addresses common issues encountered during Trihexylamine extractions that can lead to solvent loss.

Issue 1: Significant Solvent Loss to the Aqueous Phase

• Symptom: A noticeable decrease in the volume of the organic phase (Trihexylamine) after extraction.

• Possible Causes:

  • High Solubility in the Aqueous Phase: The solubility of Trihexylamine in the aqueous phase may be higher than anticipated, influenced by pH, temperature, and the composition of the aqueous phase.

  • Emulsion Formation: The formation of a stable emulsion at the interface between the organic and aqueous layers can trap a significant amount of the Trihexylamine solvent.[1]

• Solutions:

  • pH Adjustment: Modify the pH of the aqueous phase. Trihexylamine, as a tertiary amine, is basic. Lowering the pH of the aqueous phase will protonate the amine, forming a salt that is more soluble in the aqueous phase. Conversely, increasing the pH will keep the amine in its free base form, which is less soluble in water.[2][3]

  • Salting Out: Increase the ionic strength of the aqueous phase by adding a salt (e.g., sodium chloride). This can decrease the solubility of the organic solvent in the aqueous layer.

  • Temperature Control: Optimize the extraction temperature. While higher temperatures can increase extraction efficiency, they can also affect the mutual solubility of the phases.[3] Experiment with lower temperatures to see if it reduces solvent loss to the aqueous phase.

  • Emulsion Breaking Techniques: If an emulsion has formed, refer to the "Emulsion Formation and Resolution" section below.

Issue 2: Solvent Loss Due to Evaporation

• Symptom: A gradual decrease in the volume of the Trihexylamine solvent, especially when handled in open containers or at elevated temperatures.

• Possible Causes:

  • High Volatility: Although Trihexylamine has a relatively high boiling point, it still has a vapor pressure that can lead to evaporative losses, especially with increased surface area and temperature.

  • Improper Handling and Storage: Leaving containers open, using inefficient condensers in reflux setups, or storing in poorly sealed vessels can significantly contribute to evaporative losses.[4][5][6][7]

• Solutions:

  • Use Closed Systems: Whenever possible, perform extractions in closed systems to minimize exposure to the atmosphere.

  • Efficient Condensation: When heating is necessary, use a properly sized and cooled condenser to capture and return solvent vapors.

  • Proper Storage: Store Trihexylamine in tightly sealed containers in a cool, well-ventilated area away from direct sunlight and heat sources.[4][5][7]

  • Minimize Surface Area: Use appropriately sized glassware to reduce the surface area of the solvent exposed to air.

Issue 3: Emulsion Formation and Resolution

• Symptom: The appearance of a third, often cloudy or milky, layer between the organic and aqueous phases that fails to separate.

• Possible Causes:

  • High Shear Mixing: Vigorous shaking or stirring can create very fine droplets of one phase dispersed in the other, leading to a stable emulsion.[1]

  • Presence of Surfactants or Particulates: Impurities in the sample or reagents can act as emulsifying agents, stabilizing the emulsion.

• Solutions:

  • Prevention:

    • Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for mass transfer without high shear.

  • Breaking Emulsions:

    • Time: Allow the mixture to stand undisturbed for a period; sometimes, the emulsion will break on its own.

    • Addition of Brine: Add a saturated sodium chloride solution to increase the ionic strength of the aqueous phase, which can help force the separation of the layers.[8]

    • Filtration: Pass the emulsion through a bed of glass wool or a phase separator paper.[8]

    • Centrifugation: If the volume is manageable, centrifuging the mixture can effectively break the emulsion.[8]

    • Temperature Modification: Gently warming or cooling the mixture can sometimes destabilize the emulsion.

    • Solvent Addition: Adding a small amount of a different, miscible organic solvent can sometimes alter the interfacial tension and break the emulsion.[9]

Issue 4: Solvent Degradation

• Symptom: Change in color of the solvent, formation of precipitates, or a decrease in extraction efficiency over time.

• Possible Causes:

  • Oxidation: Similar to other amines, Trihexylamine may be susceptible to oxidation, especially in the presence of certain metal ions and oxygen.[10][11][12] This can lead to the formation of secondary amines and other degradation products.[10]

  • Thermal Degradation: Although Trihexylamine has a high boiling point, prolonged exposure to high temperatures can lead to thermal decomposition.[11][12]

• Solutions:

  • Inert Atmosphere: If sensitivity to oxidation is suspected, perform extractions under an inert atmosphere (e.g., nitrogen or argon).

  • Temperature Control: Avoid excessive heating and prolonged exposure to high temperatures.

  • Purity of Reagents: Use high-purity reagents to minimize the presence of catalytic metal impurities.

  • Solvent Purification: If degradation is suspected, consider purifying the Trihexylamine by distillation before use.

Frequently Asked Questions (FAQs)

Q1: What are the main causes of Trihexylamine loss during extraction?

A1: The primary causes of Trihexylamine loss include:

• Vaporization: Loss of solvent to the atmosphere due to its vapor pressure, especially at elevated temperatures.[12]

• Entrainment: Mechanical carry-over of fine droplets of the organic phase with the aqueous phase.

• Solubility: Dissolution of Trihexylamine into the aqueous phase.

• Emulsification: Formation of a stable third layer at the interface, trapping the solvent.[1]

• Degradation: Chemical breakdown of the solvent due to factors like oxidation or high temperatures.[10][11][12]

Q2: How can I quantify the amount of Trihexylamine lost?

A2: Several analytical methods can be used to quantify Trihexylamine in aqueous or waste streams:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive and specific method for quantifying volatile and semi-volatile organic compounds.[13][14]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used, often with a suitable derivatizing agent to enhance detection.[15]

• Liquid-Liquid Extraction followed by GC analysis: A known volume of the aqueous phase can be extracted with a different, immiscible solvent (e.g., hexane), and the extract can then be analyzed by GC to determine the concentration of Trihexylamine.[16]

Q3: What is the optimal temperature for a Trihexylamine extraction?

A3: The optimal temperature depends on the specific application and the solute being extracted. While higher temperatures can increase the rate of extraction, they also increase the vapor pressure of Trihexylamine, leading to greater evaporative losses.[17][18] It is recommended to start with extractions at room temperature and only increase the temperature if necessary, while using an efficient condenser. A good starting point for optimization is to test a range of temperatures (e.g., 25°C, 40°C, 60°C) and measure both the extraction efficiency and the solvent loss to find the best balance.

Q4: Are there any less volatile alternatives to Trihexylamine?

A4: Yes, other high molecular weight amines like Trioctylamine or Tridodecylamine have lower volatility. The choice of solvent depends on the specific requirements of the extraction, including the properties of the solute and the desired selectivity.

Data Presentation

Table 1: Physical Properties of Trihexylamine

Property	Value	Reference
Boiling Point	263-265 °C	[19]
Vapor Pressure	<1 mmHg at 20 °C	[19]
Density	0.794 g/mL at 25 °C	[19]
Water Solubility	Slightly miscible	[19]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Solvent Loss during a Lab-Scale Liquid-Liquid Extraction

• Equipment Setup:

  • Use a properly sized separatory funnel with a stopper and stopcock that seal tightly.

  • Ensure all glassware is clean and dry.

• Phase Addition:

  • Add the aqueous solution and the Trihexylamine to the separatory funnel. Do not fill the funnel more than two-thirds full to allow for proper mixing.

• Mixing:

  • Stopper the separatory funnel and, while holding the stopper and stopcock firmly, gently invert the funnel 5-10 times.

  • Periodically vent the funnel by opening the stopcock while the funnel is inverted and pointed away from you and others, especially if there is a possibility of pressure buildup.

  • Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation:

  • Place the separatory funnel in a ring stand and allow the layers to fully separate.

  • If an emulsion forms, refer to the "Emulsion Formation and Resolution" section of the troubleshooting guide.

• Draining:

  • Remove the stopper before draining the lower layer.

  • Carefully drain the lower layer, slowing the flow as the interface approaches the stopcock.

  • Drain the interface layer into a separate container.

  • Pour the upper layer out through the top of the separatory funnel to avoid contamination.

• Solvent Recovery (Optional):

  • If the extracted compound is non-volatile, the Trihexylamine can be recovered from the organic phase by distillation or rotary evaporation. Use a well-maintained rotary evaporator with an efficient condenser and a controlled vacuum to minimize solvent loss.

Visualizations

Caption: Experimental workflow for minimizing Trihexylamine loss.

Caption: Key causes of solvent loss and their mitigation strategies.

References

• 1. go2eti.com [go2eti.com]
• 2. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ecwamix.co.za [ecwamix.co.za]
• 5. Storage of Dangerous Materials: The Keys to Industrial Safety [tournaire.fr]
• 6. Best Practices for Safe Handling and Storage of Industrial Chemicals – Tripada Chemicals [tripadachemicals.com]
• 7. diplomatacomercial.com [diplomatacomercial.com]
• 8. azom.com [azom.com]
• 9. google.com [google.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 14. pubs.usgs.gov [pubs.usgs.gov]
• 15. researchgate.net [researchgate.net]
• 16. Quantitative Analysis of Volatile Impurities in Diallyldimethylammonium Chloride Monomer Solution by Gas Chromatography Coupled with Liquid-Liquid Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. TRI-N-HEXYLAMINE | 102-86-3 [chemicalbook.com]

addressing phase separation issues in Trihexylamine systems

Welcome to the Technical Support Center for Trihexylamine Systems. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to the handling and use of trihexylamine in experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist you in your work.

Troubleshooting Guides

Phase separation issues, including the formation of emulsions or multiple liquid phases, can be a significant challenge when working with trihexylamine-based systems. This guide provides a systematic approach to diagnosing and resolving these common problems.

Issue 1: Formation of a Stable Emulsion During Liquid-Liquid Extraction

An emulsion is a common occurrence where the organic and aqueous phases fail to separate cleanly, appearing as a cloudy or milky layer at the interface. This is often due to the presence of surfactants or other emulsifying agents.

Troubleshooting Steps:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to facilitate extraction without introducing excessive mechanical energy that can lead to emulsion formation.

• "Salting Out": Add a small amount of a saturated sodium chloride solution (brine). The increased ionic strength of the aqueous layer can help to break the emulsion by decreasing the solubility of organic components in the aqueous phase.

• Filtration: Pass the emulsified mixture through a bed of glass wool or a phase separation filter paper.

• Centrifugation: If the volume is manageable, centrifuging the mixture can often force the separation of the layers.

• Solvent Addition: Adding a small amount of a different organic solvent can alter the overall properties of the organic phase and may help to break the emulsion.

• Temperature Change: Gently warming or cooling the mixture can sometimes destabilize the emulsion. This should be done cautiously, especially with volatile solvents.

Technical Support Center: Regeneration and Recycling of Trihexylamine from Organic Phase

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the regeneration and recycling of trihexylamine from organic phases. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the regeneration and recycling of trihexylamine.

Problem	Potential Causes	Recommended Solutions
Poor Regeneration Efficiency	- Incomplete stripping of the extracted solute. - Incorrect pH of the stripping solution. - Inadequate mixing or contact time. - Degradation of the trihexylamine.	- Optimize the concentration and type of stripping agent (e.g., increase concentration of NaOH or use a stronger base). - Ensure the pH of the aqueous stripping solution is sufficiently high (typically >10) to deprotonate the trihexylamine-solute complex.[1] - Increase the stirring speed and/or contact time between the organic and aqueous phases. - Analyze the trihexylamine for degradation products. If degradation is confirmed, consider milder regeneration conditions or purification of the recycled amine.
Formation of a Stable Emulsion	- High shear mixing. - Presence of surfactants or fine solid particles. - High concentration of the trihexylamine-solute complex.	- Reduce the stirring speed or use a gentler mixing method. - Filter the organic phase to remove any particulate matter before regeneration. - Consider adding a small amount of a suitable demulsifier. - Dilute the organic phase with a non-polar solvent before regeneration. - Centrifugation can be an effective method to break stable emulsions.
Loss of Trihexylamine	- Entrainment of the organic phase in the aqueous phase. - Volatilization during heating or distillation. - Degradation of the amine.	- Allow for adequate phase separation time. - Use a coalescer to aid in phase separation. - If using distillation, ensure the system is well-sealed and operate under vacuum to reduce the boiling point. - Avoid excessively high temperatures during regeneration which can lead to thermal degradation.[2]
Corrosion of Equipment	- Presence of acidic residues. - High temperatures in the presence of water and salts. - Use of strong mineral acids for stripping in certain applications.	- Ensure complete neutralization of any acidic components during regeneration. - Use corrosion-resistant materials for your equipment (e.g., glass-lined reactors, stainless steel). - Monitor and control the temperature of the regeneration process.
Off-Spec Recycled Trihexylamine	- Presence of residual solute. - Contamination with the stripping solution. - Presence of degradation products.	- Perform multiple stripping stages to ensure complete removal of the solute. - Wash the recycled organic phase with deionized water to remove any entrained aqueous solution. - Consider a final purification step such as vacuum distillation to remove impurities and degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle for regenerating trihexylamine from an organic phase?

A1: The regeneration of trihexylamine, a tertiary amine, typically involves stripping the extracted solute. After trihexylamine has formed a complex with a solute (e.g., an organic acid) in the organic phase, this "loaded" organic phase is contacted with an aqueous stripping solution. This solution, usually alkaline (like NaOH), reverses the extraction equilibrium, causing the solute to move into the aqueous phase and regenerating the free trihexylamine in the organic phase, which can then be recycled.

Q2: How can I improve the purity of my recycled trihexylamine?

A2: To improve purity, you can perform multiple washes with the stripping solution to ensure complete removal of the extracted solute. Afterwards, washing the organic phase with deionized water will help remove any entrained aqueous phase. For very high purity requirements, a final vacuum distillation step can be employed to separate the trihexylamine from any non-volatile impurities or degradation products.

Q3: What are the signs of trihexylamine degradation, and how can it be prevented?

A3: Signs of degradation can include a change in color of the organic phase (darkening), a decrease in extraction efficiency over several cycles, and the formation of precipitates. To prevent degradation, avoid harsh conditions such as excessively high temperatures and contact with strong oxidizing agents. Regular monitoring of the amine quality is recommended.

Q4: Can I use a different stripping agent other than sodium hydroxide (B78521)?

A4: Yes, other bases like potassium hydroxide, sodium carbonate, or calcium hydroxide can be used. The choice of stripping agent will depend on the nature of the extracted solute and the desired final product in the aqueous phase. For instance, using calcium hydroxide can lead to the precipitation of calcium salts of the extracted acid, which might be a desired outcome in some processes.

Q5: Is it possible to regenerate trihexylamine without a chemical stripping agent?

A5: In some specific cases, temperature swing regeneration can be employed. This method relies on the temperature dependence of the extraction equilibrium. By increasing the temperature, the stability of the trihexylamine-solute complex can be reduced, leading to the release of the solute. However, this is not universally applicable and is dependent on the specific chemical system.

Data Presentation

The following tables provide illustrative data for the regeneration of a tertiary amine like trihexylamine. Note that specific values will vary depending on the experimental conditions.

Table 1: Effect of Stripping Agent Concentration on Regeneration Efficiency

Stripping Agent (NaOH) Concentration (M)	Regeneration Efficiency (%)
0.5	85.2
1.0	95.8
1.5	98.1
2.0	98.5

Table 2: Influence of Phase Ratio on Trihexylamine Loss

Organic:Aqueous Phase Ratio	Trihexylamine Loss (%)
1:1	1.2
1:2	0.8
1:3	0.6
2:1	2.5

Experimental Protocols

Protocol 1: Regeneration of Trihexylamine via Alkaline Stripping

This protocol describes a standard procedure for regenerating trihexylamine from an organic phase after the extraction of an acidic compound.

Materials:

• Loaded organic phase (Trihexylamine in a suitable organic solvent containing the extracted acid)

• Sodium hydroxide (NaOH) solution (1 M)

• Separatory funnel or stirred tank reactor

• pH meter

• Magnetic stirrer (if using a reactor)

Procedure:

• Transfer a known volume of the loaded organic phase and the 1 M NaOH stripping solution to a separatory funnel or reactor. A typical starting organic to aqueous phase ratio is 1:1.

• Agitate the mixture vigorously for 30 minutes. If using a separatory funnel, vent frequently.

• Allow the phases to separate completely. If an emulsion forms, centrifugation may be required.

• Carefully separate the two phases. The upper organic phase contains the regenerated trihexylamine, while the lower aqueous phase contains the sodium salt of the extracted acid.

• For optimal regeneration, the organic phase can be subjected to a second stripping step with a fresh portion of the NaOH solution.

• The regenerated organic phase can be washed with deionized water to remove any entrained NaOH.

• The regenerated trihexylamine in the organic solvent is now ready for reuse.

Protocol 2: Purification of Recycled Trihexylamine by Vacuum Distillation

This protocol is for the purification of regenerated trihexylamine to remove non-volatile impurities and degradation products.

Materials:

• Regenerated trihexylamine (after stripping and washing)

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum pump

• Heating mantle

• Boiling chips

Procedure:

• Charge the round-bottom flask of the distillation apparatus with the regenerated trihexylamine and add a few boiling chips.

• Assemble the distillation apparatus and ensure all joints are properly sealed.

• Begin to evacuate the system using the vacuum pump to the desired pressure.

• Once the desired vacuum is achieved, begin heating the flask gently with the heating mantle.

• Collect the trihexylamine distillate in the receiving flask at its boiling point under the applied vacuum.

• Continue distillation until the majority of the trihexylamine has been collected, leaving behind any non-volatile residues in the distillation flask.

• Turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

• The purified trihexylamine is now ready for use.

Visualizations

Caption: Workflow for the regeneration of trihexylamine using an aqueous stripping agent.

Caption: Troubleshooting decision tree for common trihexylamine regeneration issues.

References

• 1. mdpi.com [mdpi.com]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]

Reference Data & Comparative Studies

Trihexylamine vs. Trioctylamine: A Comparative Guide for Solvent Extraction of Acids

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate extractant is a critical decision in the solvent extraction of acidic compounds, directly impacting process efficiency, selectivity, and economic viability. Among the tertiary amine extractants, trihexylamine (THA) and trioctylamine (B72094) (TOA) are two common choices. This guide provides an objective comparison of their performance in the extraction of various acids, supported by available experimental data and detailed methodologies.

Executive Summary

Both trihexylamine and trioctylamine are effective tertiary amine extractants for a range of mineral and carboxylic acids. Trioctylamine is a widely studied and versatile extractant with a substantial body of literature supporting its high extraction capabilities for numerous acids.[1][2][3][4][5][6][7][8] Trihexylamine, while less extensively documented in publicly available literature, demonstrates significant potential, particularly for the extraction of carboxylic acids where it has been reported to exhibit high distribution coefficients, especially when used with alcohol modifiers.[9] The choice between the two often depends on the specific acid, the process conditions, and the desired balance between extraction efficiency and other factors like phase separation and stripping.

Data Presentation: Performance Comparison

The following tables summarize key performance data for Trihexylamine and Trioctylamine in the extraction of various acids. It is important to note that direct comparative studies under identical conditions are limited, and performance can vary significantly with the diluent, modifier, and other experimental parameters.

Table 1: Extraction of Carboxylic Acids

Acid	Amine	Organic Phase Composition	Aqueous Phase Conditions	Key Performance Metrics	Reference(s)
Acetic Acid	Trihexylamine	THA in various alcohols	Not specified	High distribution coefficients, synergistic effects with alcohols	[9]
Lactic Acid	Trihexylamine	THA in various alcohols	Not specified	High distribution coefficients, synergistic effects with alcohols	[9]
Succinic Acid	Trihexylamine	THA in 1-octanol (B28484)	Fermentation broth	Reported as a "most effective combination" for recovery	[1]
Acetic Acid	Trioctylamine	TOA in 1-octanol	Fermentation broth	Extraction efficiency of 42-57% from a complex mixture	[4][10]
Lactic Acid	Trioctylamine	TOA in 1-octanol	Fermentation broth	Extraction efficiency of 25-40% from a complex mixture	[4][10]
Succinic Acid	Trioctylamine	TOA in 1-decanol	0.1 - 0.7 kmol/m³ succinic acid	Distribution coefficient (K_D) increased with TOA concentration (10-30%). Extraction efficiency (E%) decreased with increasing temperature (298-333 K).	[2]
Succinic Acid	Trioctylamine	TOA in benzyl (B1604629) alcohol	Not specified	High distribution coefficient (up to 178) and extraction efficiency (99.44%)	[5]

Table 2: Extraction of Mineral Acids

Acid	Amine	Organic Phase Composition	Aqueous Phase Conditions	Key Performance Metrics	Reference(s)
Hydrochloric Acid	Trihexylamine	THA in n-octane	Not specified	Subject of a dedicated study on its extraction.

Key Performance Parameters: A Deeper Dive

Extraction Efficiency and Distribution Coefficient

The primary measure of an extractant's effectiveness is its ability to transfer the target acid from the aqueous phase to the organic phase, quantified by the extraction efficiency (%) and the distribution coefficient (K_D).

For carboxylic acids like acetic and lactic acid, combinations of Trihexylamine with an alcohol have been shown to produce "greatest synergistic effects and as a consequence comparably high distribution coefficients".[9] This suggests that for these types of extractions, THA can be a highly effective choice. Similarly, for succinic acid recovery from fermentation broths, a combination of trihexylamine in 1-octanol was found to be highly effective.[1]

Trioctylamine is a well-established extractant for a wide array of acids. For instance, in the extraction of succinic acid, TOA in benzyl alcohol has demonstrated an exceptionally high distribution coefficient of up to 178 and an extraction efficiency of 99.44%.[5] Its performance is heavily influenced by the choice of diluent and the presence of modifiers.

The general trend for tertiary amines suggests that the extraction efficiency is influenced by the length of the alkyl chains. While longer chains in TOA may enhance its hydrophobicity and interaction with the organic diluent, the shorter chains of THA could potentially lead to different steric effects around the amine nitrogen, which may be advantageous for certain acid-amine complex formations.

Loading Capacity

The loading capacity refers to the maximum amount of acid that can be extracted by a given amount of amine. This is a crucial factor for process economics. While specific comparative data on loading capacity is scarce, it is influenced by the stoichiometry of the acid-amine complex formed.

Stripping Efficiency

The ease of recovering the extracted acid from the loaded organic phase (stripping) is another critical consideration. This is often achieved by altering temperature or using a stripping agent (e.g., a basic solution). The stability of the acid-amine complex plays a key role here. Generally, complexes that are too stable can be difficult to strip, requiring harsh conditions that may degrade the extractant or the product.

Experimental Protocols

The following are generalized experimental methodologies for the solvent extraction of acids using trialkylamines, based on the cited literature.

General Protocol for Carboxylic Acid Extraction

• Aqueous Phase Preparation: An aqueous solution of the carboxylic acid (e.g., succinic acid, lactic acid) is prepared at a known initial concentration. For studies mimicking fermentation broths, other components may be included, and the pH is adjusted to a specific value.

• Organic Phase Preparation: The amine extractant (Trihexylamine or Trioctylamine) is dissolved in a suitable diluent (e.g., 1-octanol, 1-decanol, benzyl alcohol, n-octane) at a predetermined concentration. A modifier may also be included to prevent third-phase formation and improve extraction efficiency.

• Extraction: Equal volumes of the aqueous and organic phases are mixed in a separation funnel or a stirred vessel. The mixture is agitated vigorously for a specified time (e.g., 30 minutes to 2 hours) at a constant temperature to ensure equilibrium is reached.

• Phase Separation: The mixture is allowed to stand for a period (e.g., 1-3 hours) to ensure complete separation of the two phases.

• Analysis: The concentration of the acid remaining in the aqueous phase (raffinate) is determined by a suitable analytical method, such as titration with a standard NaOH solution or High-Performance Liquid Chromatography (HPLC). The concentration of the acid in the organic phase is calculated by mass balance.

• Calculation of Performance Metrics:

  • Distribution Coefficient (K_D): K_D = [Acid]_org / [Acid]_aq

  • Extraction Efficiency (%E): %E = (([Acid]_initial,aq - [Acid]_final,aq) / [Acid]_initial,aq) * 100

General Protocol for Stripping

• Loaded Organic Phase: The acid-loaded organic phase from the extraction step is used.

• Stripping Agent: A suitable stripping solution (e.g., distilled water, dilute NaOH, or NaHCO3 solution) is prepared.

• Stripping Process: The loaded organic phase is mixed with the stripping agent at a specific phase ratio and temperature for a defined period.

• Phase Separation and Analysis: The phases are separated, and the concentration of the acid in both the regenerated organic phase and the stripping solution is determined to calculate the stripping efficiency.

Mandatory Visualizations

The following diagrams illustrate the generalized workflow for solvent extraction and the underlying chemical interactions.

Caption: Generalized workflow for a solvent extraction-stripping process.

Caption: Simplified mechanism of acid extraction by a tertiary amine.

Concluding Remarks

Trioctylamine stands out as a robust and extensively validated extractant for a broad spectrum of acids, with a wealth of data available to guide process development. Its performance, particularly with suitable diluents and modifiers, is well-documented to be highly effective.

Trihexylamine emerges as a very promising alternative, especially for carboxylic acid extractions, where synergistic effects with alcohols can lead to high distribution coefficients.[9] However, the publicly available quantitative data for THA is less comprehensive than for TOA. This suggests that while THA is a strong candidate, more application-specific experimental work may be required to optimize its use.

The choice between Trihexylamine and Trioctylamine will ultimately be dictated by the specific requirements of the separation process. Factors such as the nature of the acid, the composition of the feed stream, economic considerations, and the desired purity of the final product will all play a role in making an informed decision. This guide provides a foundation of the available data to aid researchers and professionals in this selection process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Selective extraction of acetic acid from the fermentation broth produced by Mannheimia succiniciproducens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 5. ripublication.com [ripublication.com]
• 6. mdpi.com [mdpi.com]
• 7. Reactive Extraction of Lactic Acid by Using Tri-n-octylamine: Structure of the Ionic Phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tugraz.elsevierpure.com [tugraz.elsevierpure.com]

A Comparative Guide to Trihexylamine and Aliquat 336 for Metal Extraction

For Researchers, Scientists, and Drug Development Professionals

The efficient and selective extraction of metals from aqueous solutions is a critical process in various fields, including hydrometallurgy, analytical chemistry, and environmental remediation. Amine-based extractants have proven to be highly effective for this purpose. This guide provides an objective comparison of two prominent amine-based extractants: Trihexylamine (THA), a tertiary amine, and Aliquat 336, a quaternary ammonium (B1175870) salt. This comparison is based on their performance in metal extraction, supported by experimental data from various studies.

Executive Summary

Trihexylamine (THA) and its close industrial analog, Alamine 336 (a mixture of tri-octyl/decyl amines), are tertiary amines that act as weak base anion exchangers. They require protonation by an acid to become active extractants. In contrast, Aliquat 336 is a quaternary ammonium salt with a permanent positive charge, enabling it to function as a strong base anion exchanger over a wider pH range.[1]

The choice between THA and Aliquat 336 depends on the specific metal to be extracted, the composition of the aqueous feed, and the desired process conditions. Generally, Aliquat 336 exhibits a stronger extraction capability for a variety of metals due to its permanent cationic nature. However, THA offers advantages in terms of stripping, often allowing for the recovery of the extracted metal with milder stripping agents.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these extractants is crucial for optimizing solvent extraction processes.

Property	Trihexylamine (THA)	Aliquat 336
CAS Number	102-86-3[2]	63393-96-4[3]
Molecular Formula	C₁₈H₃₉N[2]	C₂₅H₅₄ClN[4]
Molar Mass	269.5 g/mol [2]	404.16 g/mol [4]
Appearance	Liquid[2]	Colorless to pale orange viscous liquid[4]
Density	~0.79 g/cm³	0.884 g/mL at 25 °C
Boiling Point	~305-307 °C	225 °C[3]
Melting Point	-	-20 °C[4]
Solubility in Water	Low	Partially insoluble[4]

Metal Extraction Performance: A Comparative Analysis

The following tables summarize the extraction performance of Trihexylamine (represented by its close analog Alamine 336) and Aliquat 336 for various metals, based on data from different studies. It is important to note that the experimental conditions in these studies may vary, and direct comparison should be made with caution.

Cobalt (Co) and Nickel (Ni) Extraction

The separation of cobalt and nickel is a significant challenge in hydrometallurgy. Both THA and Aliquat 336 have been investigated for this purpose, often in chloride media where cobalt forms extractable anionic chloro-complexes.

Metal	Extractant	Aqueous Medium	Organic Phase	Extraction Efficiency (%)	Reference
Co(II)	Alamine 336	Chloride solution	Kerosene	>90%	[5]
Co(II)	Aliquat 336	Acidic chloride solution	Dodecane (B42187) with oleyl alcohol	High, selective over Ni(II)	[6]
Co(II)	Aliquat 336	7 M LiCl	Chloroform	Forms (R₃MeN⁺)₂CoCl₄²⁻ and R₃MeN⁺CoCl₃⁻	[7]
Ni(II)	Alamine 336	Chloride solution	Kerosene	Low	[5]
Ni(II)	Aliquat 336	Acidic chloride solution	Dodecane with oleyl alcohol	<10%	[6]

Aliquat 336 generally shows high selectivity for Co(II) over Ni(II) in chloride solutions. Tertiary amines like Alamine 336 are also effective for this separation.[8]

Rare Earth Elements (REEs) Extraction

The extraction of REEs is complex due to their similar chemical properties. Amine-based extractants are used in specific separation schemes.

Metal	Extractant	Aqueous Medium	Organic Phase	Extraction Efficiency (%)	Reference
Eu(III)	Aliquat 336	Nitrate medium	Kerosene with 20% decanol	8.3% to 40.1% (with increasing extractant concentration)	[9]
REEs	Aliquat 336	Not specified	Not specified	Used in commercial processes	[10]

Platinum Group Metals (PGMs) Extraction

Both tertiary amines and quaternary ammonium salts are extensively used for the extraction of PGMs.

Metal	Extractant	Aqueous Medium	Organic Phase	Extraction Efficiency (%)	Reference
Pt(IV)	Alamine 336	Chloride solution	Kerosene	High	[11]
Pt(IV)	Aliquat 336	Chloride solution	Toluene	High	[12]
Pd(II)	Alamine 336	Chloride solution	Kerosene	High	[13]
Pt(IV) & Pd(II)	Aliquat 336 & TBP	6 M HCl	Not specified	High separation factor for Pt(IV)	[14]

In most cases, amine-based extractants such as Alamine/Aliquat are found to be suitable for Pt recovery.[1][11]

Zinc (Zn) Extraction

Metal	Extractant	Aqueous Medium	Organic Phase	Extraction Efficiency (%)	Reference
Zn(II)	Aliquat 336	Spent pickling solution (HCl)	Not specified	>92.4%	[15]
Zn(II)	N-n-hexylaniline (secondary amine)	Thiocyanate and H₂SO₄	Xylene	Quantitative	[16]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for metal extraction using these amines.

General Solvent Extraction Procedure

A typical solvent extraction experiment involves the following steps:

• Preparation of Aqueous Phase: A synthetic aqueous solution is prepared by dissolving a salt of the target metal(s) in deionized water. The pH is adjusted to the desired value using an appropriate acid (e.g., HCl, H₂SO₄) or base (e.g., NaOH).

• Preparation of Organic Phase: The extractant (Trihexylamine or Aliquat 336) is dissolved in a suitable organic diluent (e.g., kerosene, toluene, xylene) to the desired concentration. A phase modifier (e.g., a long-chain alcohol) may be added to prevent the formation of a third phase.

• Extraction: Equal volumes of the aqueous and organic phases are mixed in a separatory funnel or a mixer-settler. The mixture is agitated for a specific period (e.g., 30 minutes) to ensure equilibrium is reached.

• Phase Separation: The mixture is allowed to stand for a certain time to allow for the complete separation of the aqueous and organic phases.

• Analysis: The concentration of the metal in the aqueous phase before and after extraction is determined using analytical techniques such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). The metal concentration in the organic phase is calculated by mass balance.

• Stripping: The metal-loaded organic phase is contacted with a stripping solution (e.g., dilute acid, base, or a complexing agent) to recover the extracted metal into a new aqueous phase.

Example Protocol: Cobalt Extraction with Aliquat 336

• Aqueous Phase: A solution of CoCl₂ in HCl at a specific concentration.

• Organic Phase: A solution of Aliquat 336 in dodecane with oleyl alcohol as a phase modifier.

• Procedure: Equal volumes of the aqueous and organic phases are shaken for a predetermined time. After phase separation, the cobalt concentration in the raffinate (the aqueous phase after extraction) is measured to determine the extraction efficiency.[6]

Visualizing the Extraction Mechanisms

The following diagrams, generated using Graphviz, illustrate the fundamental mechanisms of metal extraction by Trihexylamine and Aliquat 336.

Trihexylamine (THA) Extraction Mechanism

References

• 1. researchgate.net [researchgate.net]
• 2. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Aliquat 336 - Wikipedia [en.wikipedia.org]
• 4. Aliquat 336 [chembk.com]
• 5. scispace.com [scispace.com]
• 6. deswater.com [deswater.com]
• 7. researchgate.net [researchgate.net]
• 8. saimm.co.za [saimm.co.za]
• 9. open.library.ubc.ca [open.library.ubc.ca]
• 10. researchgate.net [researchgate.net]
• 11. Solvent extraction of platinum using amine based extractants in different solutions: A review - eprints@NML [eprints.nmlindia.org]
• 12. researchgate.net [researchgate.net]
• 13. ijert.org [ijert.org]
• 14. ijert.org [ijert.org]
• 15. scispace.com [scispace.com]
• 16. Bot Verification [rasayanjournal.co.in]

Trihexylamine in CO2 Capture: A Comparative Performance Analysis Against Other Tertiary Amines

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and cost-effective carbon dioxide (CO2) capture technologies has led to the investigation of various amine-based solvents. Among these, tertiary amines are recognized for their high theoretical CO2 loading capacity and lower energy requirements for regeneration compared to primary and secondary amines. This guide provides a comparative analysis of trihexylamine (THA) against other tertiary amines for CO2 capture, focusing on key performance indicators such as absorption capacity, absorption and desorption rates, and thermal stability. Due to the limited direct experimental data for trihexylamine in dedicated CO2 capture applications, this comparison draws upon the general characteristics of tertiary amines and data from structurally related compounds to project its potential performance.

Performance Comparison of Tertiary Amines for CO2 Capture

The performance of an amine solvent in CO2 capture is determined by a combination of its chemical structure and operational conditions. Tertiary amines, such as N-methyldiethanolamine (MDEA), are characterized by a reaction mechanism with CO2 that proceeds through the formation of bicarbonate, which is associated with a lower heat of reaction. This, in turn, reduces the energy penalty during the solvent regeneration step. However, this reaction pathway generally results in slower absorption kinetics compared to the carbamate (B1207046) formation mechanism of primary and secondary amines.

Trihexylamine, with its long alkyl chains, is expected to exhibit distinct physical and chemical properties. The steric hindrance provided by the three hexyl groups could influence its reactivity and physical properties like viscosity and solvent loss.

Table 1: Comparison of Key Performance Parameters of Selected Tertiary Amines

Amine	Molecular Weight ( g/mol )	CO2 Absorption Capacity (mol CO2/mol amine)	Absorption Rate	Heat of Reaction (kJ/mol CO2)	Thermal Stability
Trihexylamine (THA)	269.52	Data not available	Expected to be low	Data not available	Expected to be high
N-Methyldiethanolamine (MDEA)	119.16	~1.0[1]	Moderate	-47 to -55	Good
Triethanolamine (TEA)	149.19	~1.0	Low	-45 to -52	Moderate
N,N-Diethylethanolamine (DEEA)	117.19	~1.0	Moderate	Data not available	Good

One study investigating the use of various tertiary amines in the hydrogenation of CO2 to formic acid reported that trihexylamine resulted in very low to no CO2 conversion.[2] While this application is different from post-combustion CO2 capture, it suggests that the steric hindrance of the hexyl groups may significantly impede the interaction with CO2 molecules.[2]

Experimental Protocols

The evaluation of amine performance for CO2 capture typically involves a series of standardized experiments to quantify key parameters.

CO2 Absorption Capacity Measurement

The equilibrium CO2 absorption capacity is determined by saturating a known amount of the amine solution with a gas stream containing CO2 at a specific temperature and pressure. The amount of CO2 absorbed is then measured, often by titration or by analyzing the gas phase composition before and after absorption.

Kinetic Measurements of CO2 Absorption

The rate of CO2 absorption is a critical parameter for designing absorber columns. It is often measured using techniques like a wetted-wall column or a stirred-cell reactor. These methods allow for the determination of the overall mass transfer coefficient and the kinetic rate constant of the CO2-amine reaction.

Thermal Stability and Degradation Studies

The thermal stability of the amine is assessed by exposing the CO2-loaded solvent to elevated temperatures, simulating the conditions in the stripper unit of a capture plant. The degradation of the amine is monitored over time by analyzing the concentration of the parent amine and the formation of degradation products using analytical techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).[3][4][5]

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the general reaction mechanism for CO2 capture by tertiary amines and a typical experimental workflow for evaluating their performance.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. research.tue.nl [research.tue.nl]
• 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods Utilizing Trihexylamine as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of analytical methods using Trihexylamine as an internal standard against other alternatives, supported by representative experimental data and detailed methodologies. The validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring a framework for robust and reliable analytical procedures.

The Role of an Internal Standard in Analytical Method Validation

An internal standard (IS) is a crucial component in quantitative analysis, particularly in chromatographic methods like Gas Chromatography (GC) and Liquid Chromatography (LC). It is a compound with similar physicochemical properties to the analyte of interest, added in a constant amount to all samples, standards, and blanks. The IS helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the method.

Trihexylamine, a tertiary amine, is often selected as an internal standard due to its chemical stability, distinct mass spectral fragmentation pattern, and chromatographic behavior that can be tailored to a variety of analytes. Its non-polar nature makes it suitable for the analysis of a wide range of compounds, particularly in complex matrices.

Core Validation Parameters: A Comparative Summary

The validation of an analytical method is a process that demonstrates its suitability for the intended purpose. The following table summarizes the key validation parameters, their purpose, and typical acceptance criteria as per ICH guidelines. This provides a benchmark for evaluating the performance of a method using Trihexylamine as an internal standard.

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity/Selectivity	To ensure that the analytical signal is solely from the analyte of interest and not from other components in the sample matrix (e.g., impurities, degradation products, or other matrix components).	No significant interference at the retention time of the analyte and internal standard. Resolution factor (Rs) between the analyte and the closest eluting peak should be > 2.
Linearity	To demonstrate a proportional relationship between the concentration of the analyte and the analytical signal over a defined range.	Correlation coefficient (r²) ≥ 0.99. The y-intercept of the regression line should be close to zero.
Accuracy	To determine the closeness of the measured value to the true value. It is typically assessed by analyzing samples with known concentrations (spiked matrix) and is expressed as percent recovery.	The mean recovery should be within 80-120% of the true value for assays and 70-130% for impurity analysis.
Precision	To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample. It is evaluated at three levels: Repeatability, Intermediate Precision, and Reproducibility.	Relative Standard Deviation (RSD) should be ≤ 2% for drug substance and ≤ 3% for drug product assays. For impurity analysis, RSD should be ≤ 10%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined as a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be reliably quantified with acceptable precision and accuracy.	Typically determined as a signal-to-noise ratio of 10:1. The precision and accuracy at the LOQ should meet the acceptance criteria.
Range	The interval between the upper and lower concentration of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.	Should cover the expected concentration range of the analyte in the samples to be analyzed.
Robustness	To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.	No significant change in the results when method parameters (e.g., pH, temperature, mobile phase composition) are slightly varied.
Stability	To evaluate the stability of the analyte in the sample matrix under different storage and processing conditions.	The analyte should be stable, with recovery values within the acceptance criteria for accuracy, for the duration of the storage and analysis.

Hypothetical Performance Data: Trihexylamine vs. Alternative Internal Standards

To illustrate a comparative analysis, the following table presents hypothetical but realistic performance data for the quantification of a model analyte using Trihexylamine and two common alternative internal standards: a stable isotope-labeled (SIL) analog and a structural analog.

Parameter	Trihexylamine (IS)	Stable Isotope-Labeled (SIL) IS	Structural Analog IS
Linearity (r²)	0.9985	0.9995	0.9979
Accuracy (% Recovery)	98.5 - 102.3%	99.2 - 100.8%	97.1 - 104.5%
Precision (RSD)
- Repeatability	1.8%	0.9%	2.5%
- Intermediate Precision	2.5%	1.2%	3.1%
LOQ (ng/mL)	1.0	0.5	1.5
Matrix Effect (%CV)	8.5%	3.2%	12.8%

Analysis:

As the hypothetical data suggests, the Stable Isotope-Labeled (SIL) internal standard generally provides the best performance, with higher linearity, accuracy, and precision, and a lower limit of quantitation. This is because a SIL IS behaves almost identically to the analyte during sample preparation and ionization, providing the most effective correction.

Trihexylamine, as a non-isotopic internal standard, offers a robust and cost-effective alternative. Its performance is often superior to a structural analog, which may exhibit different extraction recovery and ionization efficiency compared to the analyte. The choice of internal standard will ultimately depend on the specific requirements of the assay, the availability of the standard, and cost considerations.

Experimental Protocols

Below are detailed, representative experimental protocols for a hypothetical analytical method using Trihexylamine as an internal standard.

Sample Preparation (for a plasma sample)

• To 100 µL of plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (Trihexylamine in methanol, 1 µg/mL).

• Vortex for 10 seconds.

• Add 500 µL of protein precipitation solvent (e.g., acetonitrile).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

GC-MS Method

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 20°C/min to 300°C

  • Hold: 5 minutes at 300°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Analyte ions: (Specify 3-4 characteristic ions)

  • Trihexylamine ions: m/z 114, 156, 226

LC-MS/MS Method

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: Sciex 6500+ or equivalent

• Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Program:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5-95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95-5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Ion Source Parameters:

  • Curtain Gas: 35 psi

  • Collision Gas: Medium

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Ion Source Gas 1: 55 psi

  • Ion Source Gas 2: 60 psi

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Analyte transition: (Specify precursor > product ion, collision energy, and declustering potential)

  • Trihexylamine transition: (Specify precursor > product ion, collision energy, and declustering potential)

Visualizing the Workflow

To further clarify the processes involved, the following diagrams illustrate the key workflows in analytical method validation.

Caption: A typical workflow for the validation of an analytical method.

Caption: The logical role of an internal standard in quantitative analysis.

A Comparative Analysis of Secondary versus Tertiary Amines for Targeted Extractions

In the realms of chemical separation and purification, liquid-liquid extraction stands as a cornerstone technique. The choice of extractant is paramount to achieving high efficiency and selectivity. Among the diverse classes of extractants, amines, particularly secondary and tertiary amines, have garnered significant attention for their efficacy in separating a range of compounds from aqueous solutions. This guide provides a comparative study of secondary and tertiary amines for specific extraction applications, supported by experimental data, detailed protocols, and mechanistic diagrams to aid researchers, scientists, and drug development professionals in their selection of an appropriate extraction system.

Extraction of Carboxylic Acids

The recovery of carboxylic acids from fermentation broths and industrial wastewater is a common application of amine-based extraction. The mechanism primarily involves an acid-base reaction, forming an ion pair that is soluble in the organic phase.

Studies comparing secondary and tertiary amines for the extraction of lactic acid have shown that the choice of amine type significantly impacts the extraction efficiency. A study comparing the long-chain tertiary amine tridodecylamine (B85476) (TDA) with a secondary amine mixture, Amberlite LA-2, demonstrated their relative performance in different organic solvents[1]. The key performance metrics are the distribution coefficient (Kd), loading factor (Z), and extraction yield (E)[1].

Amine Type	Extractant	Target Acid	Solvent	Key Findings
Secondary	Amberlite LA-2	Lactic Acid	Various	Effective in complex formation with the acid.
Tertiary	Tridodecylamine (TDA)	Lactic Acid	Various	Shows strong interaction with the acid for effective extraction.

Note: Specific quantitative values for Kd, Z, and E were mentioned to be used for comparison in the source, but the exact values were not provided in the snippet.

This protocol outlines a general procedure for the liquid-liquid extraction of a carboxylic acid from an aqueous solution using an amine extractant.

• Preparation of the Organic Phase: Dissolve the chosen amine (e.g., Tridodecylamine or Amberlite LA-2) in a suitable organic solvent (e.g., oleyl alcohol, kerosene) to the desired concentration.

• Extraction:

  • In a separatory funnel, combine the aqueous solution containing the carboxylic acid with an equal volume of the prepared organic phase.

  • Shake the funnel vigorously for a predetermined time (e.g., 2-5 minutes) to ensure thorough mixing and to allow the acid-amine complex to form.

  • Allow the phases to separate. The denser phase will settle at the bottom.

• Separation: Carefully drain the aqueous layer (raffinate). The organic layer (extract) now contains the carboxylic acid-amine complex.

• Analysis:

  • Determine the concentration of the carboxylic acid remaining in the aqueous phase using a suitable analytical method (e.g., titration with a standard base).

  • Calculate the distribution coefficient (Kd), loading factor (Z), and extraction efficiency (E) to evaluate the performance of the amine.

The extraction process is based on the formation of an acid-amine complex. The following diagram illustrates the general workflow and the chemical interaction.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Efficiency of Amine-Based and Acidic Extractants for Rare Earth Metal Separation

For Researchers, Scientists, and Drug Development Professionals

The efficient separation and purification of rare earth elements (REEs) are critical for numerous high-technology and pharmaceutical applications. Solvent extraction remains the predominant method for isolating these chemically similar elements. This guide provides a comparative analysis of the extraction efficiency of trihexylamine, a tertiary amine extractant, against other widely used acidic and quaternary ammonium (B1175870) salt extractants: Di-(2-ethylhexyl) phosphoric acid (D2EHPA), Cyanex 272, and Aliquat 336. This comparison is based on available experimental data to aid in the selection of appropriate extraction systems for specific research and development needs.

Executive Summary

Trihexylamine and other tertiary amines, such as the chemically similar tri-n-octylamine, are effective for the extraction of rare earth elements, particularly in nitrate (B79036) media. They operate via a solvation or ion-pair extraction mechanism. In contrast, acidic extractants like D2EHPA and Cyanex 272 function through a cation exchange mechanism, showing strong extraction capabilities that are highly dependent on the pH of the aqueous phase. Aliquat 336, a quaternary ammonium salt, acts as an anion exchanger and is effective for extracting anionic REE complexes. The choice of extractant significantly impacts the selectivity and efficiency of the separation process, often necessitating a trade-off between extraction power and the ease of stripping.

Data Presentation: Comparative Extraction Efficiencies

The following tables summarize quantitative data on the extraction efficiency of various extractants for several rare earth elements. It is important to note that the experimental conditions in the cited studies may vary, which can influence the extraction percentages.

Table 1: Extraction Efficiency of Tri-n-octylamine (analogue for Trihexylamine) and Alamine 336

Rare Earth Element	Extractant System	Aqueous Medium	Organic Phase	O/A Ratio	Extraction Efficiency (%)
Praseodymium (Pr)	0.43 M Mextral® 336At (similar to Aliquat 336) in kerosene	6 M NaNO₃, 0.0001 M EDTA, pH 3	10% iso-decanol	1:1	91
Neodymium (Nd)	0.43 M Mextral® 336At in kerosene	6 M NaNO₃, 0.0001 M EDTA, pH 3	10% iso-decanol	1:1	85
Dysprosium (Dy)	0.43 M Mextral® 336At in kerosene	6 M NaNO₃, 0.0001 M EDTA, pH 3	10% iso-decanol	1:1	42
Praseodymium (Pr)	0.85 mol/L Aliquat 336	3.9 mol/L NH₄NO₃, pH 5.0	Not Specified	1:1	74.8
Neodymium (Nd)	0.85 mol/L Aliquat 336	3.9 mol/L NH₄NO₃, pH 5.0	Not Specified	1:1	61.2

Data for Mextral® 336At from. Data for Aliquat 336 from a study on Pr and Nd separation[1].

Table 2: Extraction Efficiency of D2EHPA and Cyanex 272

Rare Earth Element	Extractant	Concentration	Aqueous Medium	O/A Ratio	pH	Extraction Efficiency (%)
Lanthanum (La)	D2EHPA	25%	2M HNO₃	1:1	-	54.5
Cerium (Ce)	D2EHPA	25%	2M HNO₃	1:1	-	45.33
Praseodymium (Pr)	D2EHPA	25%	2M HNO₃	1:1	-	51.33
Neodymium (Nd)	D2EHPA	25%	2M HNO₃	1:1	-	55.33
Yttrium (Y)	D2EHPA	30%	1M HNO₃	1:1	-	97.33
Lanthanum (La)	P204 (D2EHPA)	6%	Leach solution	1:1	2.1	89.16
Cerium (Ce)	P204 (D2EHPA)	6%	Leach solution	1:1	2.1	94.11
Praseodymium (Pr)	P204 (D2EHPA)	6%	Leach solution	1:1	2.1	95.56
Neodymium (Nd)	P204 (D2EHPA)	6%	Leach solution	1:1	2.1	96.33
Yttrium (Y)	P204 (D2EHPA)	6%	Leach solution	1:1	2.1	99.80
Praseodymium (Pr)	Cyanex 272	Not Specified	Chloride medium	Not Specified	3.5	~85
Neodymium (Nd)	Cyanex 272	Not Specified	Chloride medium	Not Specified	3.5	~96

Data for D2EHPA in HNO₃ from[2]. Data for P204 from[3]. Data for Cyanex 272 from.

Experimental Protocols

The following is a generalized methodology for a typical solvent extraction experiment for rare earth elements. Specific parameters such as extractant concentration, pH, and contact time should be optimized for the specific separation being investigated.

1. Preparation of Aqueous Phase (Feed Solution):

• Dissolve a known concentration of rare earth salts (e.g., chlorides or nitrates) in deionized water.

• Adjust the pH of the aqueous solution to the desired value using a suitable acid (e.g., HCl or HNO₃) or base (e.g., NaOH or NH₄OH).

• If required, add a complexing agent (e.g., EDTA, DTPA) or a salting-out agent (e.g., NaNO₃, NH₄NO₃) to the aqueous phase.

2. Preparation of Organic Phase:

• Dissolve the desired concentration of the extractant (e.g., trihexylamine, D2EHPA, Cyanex 272, or Aliquat 336) in a suitable organic diluent (e.g., kerosene, hexane, or toluene).

• A modifier (e.g., isodecanol (B128192) or TBP) may be added to the organic phase to prevent third-phase formation and improve phase separation.

3. Extraction Process:

• Mix equal volumes of the prepared aqueous and organic phases in a separatory funnel or a mixer-settler.

• Shake the mixture vigorously for a predetermined contact time (e.g., 15-30 minutes) to ensure the system reaches equilibrium.

• Allow the phases to separate. Centrifugation can be used to aid in phase disengagement if necessary.

4. Analysis:

• Separate the aqueous and organic phases.

• Determine the concentration of the rare earth elements in the aqueous phase before and after extraction using analytical techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectrometry (AAS).

• The concentration of REEs in the organic phase can be calculated by mass balance.

5. Calculation of Extraction Efficiency:

• The extraction efficiency (E%) is calculated using the following formula: E% = [ (C₀ - Cₑ) / C₀ ] * 100 Where C₀ is the initial concentration of the REE in the aqueous phase and Cₑ is the equilibrium concentration of the REE in the aqueous phase after extraction.

Visualizations

Solvent Extraction Workflow

The following diagram illustrates the general workflow of a multi-stage counter-current solvent extraction process for the separation of rare earth elements.

Caption: General workflow for a multi-stage solvent extraction process.

Logical Relationship of Extractant Types and Mechanisms

The following diagram illustrates the classification and primary extraction mechanisms of the discussed extractants.

Caption: Classification and mechanisms of common REE extractants.

References

• 1. researchgate.net [researchgate.net]
• 2. Solvent Extraction of Rare Earth Elements (REEs) in Nitrate Media | springerprofessional.de [springerprofessional.de]
• 3. researchgate.net [researchgate.net]

Quantitative Analysis of Trihexylamine in Complex Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of trihexylamine in complex matrices is crucial for various applications, including environmental monitoring, industrial process control, and pharmaceutical analysis. This guide provides a comparative overview of analytical methodologies, offering insights into their performance characteristics based on available data for trihexylamine and structurally similar long-chain tertiary amines.

Comparison of Analytical Techniques

The selection of an appropriate analytical method for trihexylamine depends on factors such as the matrix complexity, required sensitivity, and available instrumentation. The primary techniques employed for the analysis of aliphatic amines are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (MS) for enhanced selectivity and sensitivity.

Parameter	GC-FID	GC-MS	LC-MS/MS	HPLC-UV (with derivatization)
Principle	Separation based on volatility, detection by flame ionization.	Separation based on volatility, identification and quantification by mass-to-charge ratio.	Separation based on polarity, identification and quantification by mass-to-charge ratio of precursor and product ions.	Separation based on polarity, detection by UV absorbance after chemical derivatization.
Selectivity	Moderate	High	Very High	Moderate to High
Sensitivity (Typical LOQ)	ng/mL to µg/mL	pg/mL to ng/mL	pg/mL to ng/mL	ng/mL to µg/mL
Matrix Compatibility	Good for volatile matrices. May require extensive sample cleanup for non-volatile matrices.	Good for a wide range of matrices, but susceptible to matrix effects in the ion source.	Good for a wide range of matrices, but susceptible to ion suppression or enhancement.	Dependent on the derivatization reaction and potential interferences from the matrix.
Throughput	High	High	High	Moderate (derivatization step can be time-consuming)
Cost	Low	Moderate	High	Low to Moderate
Notes	A robust and cost-effective technique for routine analysis.	Provides structural information for confident identification.	The gold standard for trace-level quantification in complex matrices.	Trihexylamine lacks a UV chromophore, making derivatization necessary for UV detection.

Note: The performance data presented in this table are generalized based on the analysis of tertiary and long-chain amines. Specific performance for trihexylamine may vary depending on the matrix and experimental conditions.

Experimental Protocols

Detailed experimental protocols are essential for achieving reliable and reproducible results. Below are generalized methodologies for the analysis of trihexylamine in complex matrices.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the analysis of trihexylamine in matrices such as industrial wastewater and soil.

1. Sample Preparation (Wastewater):

• Liquid-Liquid Extraction (LLE):

  • To 100 mL of the water sample, add a suitable internal standard (e.g., tripropylamine).

  • Adjust the pH of the sample to >11 with NaOH to ensure trihexylamine is in its free base form.

  • Extract the sample three times with 20 mL of a non-polar solvent (e.g., hexane (B92381) or dichloromethane).

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to 1 mL under a gentle stream of nitrogen.

2. Sample Preparation (Soil):

• Soxhlet Extraction or Pressurized Liquid Extraction (PLE):

  • Mix 10 g of homogenized soil with an equal amount of anhydrous sodium sulfate.

  • Add a suitable internal standard.

  • Extract with a suitable solvent (e.g., hexane/acetone mixture) using a Soxhlet apparatus for 6-8 hours or a PLE system.

  • Concentrate the extract and perform a cleanup step if necessary (e.g., solid-phase extraction).

3. GC-MS Analysis:

• GC Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms), is recommended.

• Injector: Splitless injection is typically used for trace analysis.

• Oven Temperature Program: An initial temperature of 60°C, held for 2 minutes, followed by a ramp to 280°C at 10°C/min, and a final hold for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode. For quantification, selected ion monitoring (SIM) of characteristic ions of trihexylamine is recommended for enhanced sensitivity and selectivity.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and selective, making it ideal for complex biological matrices like plasma or urine.

1. Sample Preparation (Biological Fluids):

• Protein Precipitation:

  • To 100 µL of plasma or urine, add 300 µL of cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a deuterated analog of trihexylamine).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen.

  • Reconstitute the residue in the mobile phase.

• Solid-Phase Extraction (SPE): For cleaner extracts and lower detection limits, a mixed-mode or polymer-based SPE cartridge can be used.

2. LC-MS/MS Analysis:

• LC Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of water and acetonitrile or methanol, both containing a small amount of an acid (e.g., 0.1% formic acid) to ensure protonation of the amine.

• Mass Spectrometer: Operated in positive electrospray ionization (ESI+) mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring a specific precursor ion to product ion transition for trihexylamine and its internal standard.

Visualizing the Workflow

To aid in understanding the analytical process, the following diagrams illustrate the general workflows.

Caption: General workflow for the quantitative analysis of Trihexylamine.

Caption: Decision tree for selecting an analytical method for Trihexylamine.

The Synergistic Power of Trihexylamine: A Comparative Guide to Enhanced Solvent Extraction

For researchers, scientists, and drug development professionals seeking to optimize separation processes, this guide provides an in-depth comparison of the synergistic effects of Trihexylamine (THA) when combined with other solvents in liquid-liquid extraction. Leveraging experimental data, we explore how these solvent systems can significantly enhance extraction efficiency for a variety of compounds, including organic acids and metal ions.

The use of a single extractant in solvent extraction processes can often be limited by factors such as low distribution coefficients, the formation of a third phase, and poor selectivity. Synergistic extraction, the phenomenon where the combined effect of two or more extractants is greater than the sum of their individual effects, offers a powerful solution to these challenges. Trihexylamine (THA), a tertiary amine, has demonstrated significant potential as a key component in synergistic solvent systems. This guide will delve into the quantitative performance of THA in combination with other solvents, provide detailed experimental protocols for evaluation, and visualize the underlying mechanisms of synergy.

While direct experimental data for Trihexylamine is compiled where available, its structural and chemical similarity to other long-chain trialkylamines, such as Trioctylamine (TOA) and Tris(2-ethylhexyl)amine (TEHA), allows for valuable performance comparisons and predictions. Data from these analogous systems are therefore included to provide a broader context for the synergistic capabilities of this class of extractants.

Comparative Performance of Trihexylamine in Synergistic Systems

The efficiency of a synergistic solvent system is typically quantified by the distribution coefficient (D) and the extraction efficiency (%E). The following table summarizes experimental data for THA and its analogues in combination with various co-solvents for the extraction of different target molecules.

Target Molecule	Amine Extractant	Co-solvent	Diluent	Distribution Coefficient (D)	Extraction Efficiency (%E)	Reference Analogue
Sulfuric Acid	Tris(2-ethylhexyl)amine (TEHA)	1-Octanol	n-Dodecane	>10 (at low acid conc.)	>90%	Yes
Hydrochloric Acid	Tris(2-ethylhexyl)amine (TEHA)	1-Octanol	n-Dodecane	Significantly higher than H2SO4 at low conc.	>95%	Yes
Methanesulfonic Acid	Tris(2-ethylhexyl)amine (TEHA)	1-Octanol	n-Dodecane	Similar to H2SO4 at low conc.	>90%	Yes
Lactic Acid	Trioctylamine (TOA)	Tri-n-butylphosphate (TBP)	Various non-polar	Synergistic increase observed	High, dependent on conc.	Yes
Ru(III)	Trioctylamine (TOA)	Di-n-hexylsulfide (DHS)	Chloroform	Approx. 1.22	~55%	Yes
Boric Acid	Trioctylamine (TOA)	2-hydroxydodecanoic acid	p-xylene	>9	>90%	Yes

Table 1: Summary of quantitative data on the synergistic extraction performance of Trihexylamine and its analogues (TEHA and TOA) with various co-solvents. The data illustrates the enhanced extraction efficiencies achieved through synergistic combinations for a range of target molecules.

Experimental Protocols

To enable researchers to replicate and build upon the findings presented, a generalized experimental protocol for evaluating the synergistic effects of Trihexylamine in solvent extraction is provided below.

Protocol: Evaluation of Synergistic Solvent Extraction

1. Preparation of the Organic Phase:

• Prepare a stock solution of Trihexylamine (THA) of a known concentration (e.g., 0.5 M) in a suitable diluent (e.g., n-dodecane, kerosene, toluene).

• Prepare a stock solution of the co-solvent (e.g., 1-octanol, Tri-n-butylphosphate) of a known concentration (e.g., 0.5 M) in the same diluent.

• Create a series of organic phase mixtures by combining the THA and co-solvent stock solutions in various molar ratios, while keeping the total extractant concentration constant. Also prepare organic phases containing only THA or the co-solvent at the same concentration for control experiments.

2. Preparation of the Aqueous Phase:

• Prepare an aqueous solution containing the target molecule (e.g., a specific organic acid or metal salt) at a known initial concentration.

• Adjust the pH of the aqueous phase to the desired value using a suitable acid or base, as pH can significantly influence the extraction equilibrium.

3. Extraction Procedure:

• In a series of separatory funnels, mix equal volumes of the prepared aqueous phase and each of the organic phase mixtures (typically a 1:1 phase ratio).

• Shake the funnels vigorously for a predetermined period (e.g., 30 minutes) to ensure that equilibrium is reached. A mechanical shaker is recommended for consistency.

• Allow the phases to separate completely. If an emulsion forms, centrifugation can be used to facilitate phase separation.

4. Analysis:

• Carefully separate the aqueous and organic phases.

• Determine the concentration of the target molecule remaining in the aqueous phase using an appropriate analytical technique (e.g., titration for acids, ICP-MS or AAS for metals, HPLC for organic compounds).

• The concentration of the target molecule in the organic phase can be determined by mass balance or by back-extraction into a suitable stripping solution followed by analysis.

5. Data Calculation:

• Calculate the Distribution Coefficient (D) using the formula: D = [Concentration of target molecule in organic phase] / [Concentration of target molecule in aqueous phase]

• Calculate the Extraction Efficiency (%E) using the formula: %E = (D / (D + V_aq/V_org)) * 100 where V_aq and V_org are the volumes of the aqueous and organic phases, respectively.

• The synergistic coefficient (S) can be calculated as: S = D_mix / (D_THA + D_cosolvent) where D_mix is the distribution coefficient for the mixture, and D_THA and D_cosolvent are the distribution coefficients for the individual components. A value of S > 1 indicates synergy.

Visualization of Synergistic Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate the experimental workflow and the proposed mechanisms of synergistic extraction involving Trihexylamine.

Caption: Experimental workflow for evaluating synergistic solvent extraction.

Assessing the Economic Viability of Trihexylamine in Industrial Processes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an optimal solvent or extractant is a critical decision in numerous industrial processes, directly impacting efficiency, product purity, and overall economic viability. Trihexylamine, a tertiary amine, has carved a niche in various applications, from pharmaceutical synthesis to metal extraction. This guide provides an objective comparison of trihexylamine's performance and economic standing against common industrial alternatives, supported by experimental data to aid in informed decision-making.

Executive Summary

Trihexylamine offers a unique profile of properties that make it a valuable reagent in specialized applications. Its efficacy as an extractant in hydrometallurgy and for the purification of organic acids is well-documented. However, its economic viability hinges on a careful comparison with other established industrial solvents and extractants such as Alamine 336 (a commercial mixture of tri-octyl/decyl amines), Cyanex 923 (a phosphine (B1218219) oxide-based extractant), and Tributyl Phosphate (TBP). This guide will delve into a comparative analysis of these alternatives, focusing on performance metrics and cost-effectiveness.

Data Presentation: A Comparative Overview

The following tables summarize the key physical and economic parameters of trihexylamine and its common alternatives. It is important to note that pricing is subject to fluctuations based on market conditions, purity, and order volume.

Table 1: Physical and Chemical Properties of Trihexylamine and Alternatives

Property	Trihexylamine	Alamine 336 (Trioctylamine)	Cyanex 923	Tributyl Phosphate (TBP)
CAS Number	102-86-3[1][2][3]	1116-76-3	100786-00-3[4][5]	126-73-8
Molecular Formula	C₁₈H₃₉N[1]	C₂₄H₅₁N	C₄₂H₉₀O₂P₂[4][5]	C₁₂H₂₇O₄P
Molecular Weight	269.51 g/mol [1]	353.67 g/mol	689.11 g/mol [4][5]	266.32 g/mol
Density	~0.794 g/mL at 25°C	~0.809 g/mL at 25°C	~0.88 g/cm³[5]	~0.973 g/mL at 25°C
Boiling Point	263-265 °C	365-367 °C	-	289 °C
Solubility in Water	Insoluble[1]	Immiscible	Water-soluble extractant[4]	Slightly soluble

Table 2: Economic Comparison of Trihexylamine and Alternatives

Chemical	Price Range (per kg)	Key Economic Considerations
Trihexylamine	$77.00 - $78.04 (for small quantities)[2][3]	Price is highly dependent on purity and quantity. Industrial-grade pricing is expected to be lower.
Alamine 336 (Trioctylamine)	~$5.47 (import price)	A cost-effective and robust alternative with extensive industrial use.
Cyanex 923	€192.00 for 5g to €957.00 for 100g (lab grade)[4]	Higher cost, particularly for high-purity grades. Used in specialized applications like rare earth element separation.[6][7][8][9]
Tributyl Phosphate (TBP)	Market projected to grow, indicating stable demand.[10][11][12][13][14]	Widely used and produced, leading to competitive pricing. Versatile applications in various industries.

Performance Comparison in Solvent Extraction

Solvent extraction is a primary application for trihexylamine and its alternatives. The choice of extractant is dictated by factors such as extraction efficiency, selectivity for the target substance, and ease of stripping (recovering the extracted substance).

Trihexylamine has shown promise in specific applications. For instance, in the synthesis of ZnO nanostructures, trihexylamine yielded the highest aspect ratio structures compared to tertiary amines with longer alkyl chains, indicating its potential in materials science. In the extraction of organic acids, such as succinic acid, it serves as an effective extractant.

Alamine 336 (Trioctylamine) is a widely used industrial extractant, particularly in hydrometallurgy for the recovery of metals like uranium and cobalt.[15][16] Its performance is often considered a benchmark for other amine-based extractants. Studies have shown high extraction efficiencies for various metals from acidic solutions.

Cyanex 923 , a phosphine oxide-based extractant, is particularly effective for the extraction of certain metals, including rare earth elements, from acidic solutions.[17][18] It often exhibits different selectivity compared to amine-based extractants.

Tributyl Phosphate (TBP) is a versatile extractant used in the nuclear industry for uranium and plutonium recovery (PUREX process) and in the extraction of various other metals. Its extraction mechanism differs from that of amines, which can be advantageous in certain separation processes.

While direct comparative studies of trihexylamine against all these alternatives are limited, research on the broader class of tertiary amines provides valuable insights. For example, a study comparing Tris(2-Ethylhexyl) amine (TEHA), a branched isomer of trioctylamine, with Alamine 336, Cyanex 923, and TBP for hydrochloric acid recovery found TEHA to be the most cost-effective.[19] This suggests that the specific structure of the amine plays a crucial role in its performance and economic viability.

Experimental Protocols

To ensure objective comparison, standardized experimental protocols are essential. Below is a generalized methodology for evaluating the performance of different extractants in a liquid-liquid extraction process.

Protocol for Comparative Solvent Extraction of a Metal Ion (e.g., Cobalt)

1. Preparation of Aqueous and Organic Phases:

• Aqueous Phase: Prepare a stock solution of the metal salt (e.g., CoCl₂) in a suitable acidic medium (e.g., 3 M HCl). Add a salting-out agent (e.g., 1.5 M KCl) to enhance extraction efficiency.

• Organic Phase: Prepare solutions of each extractant (Trihexylamine, Alamine 336, Cyanex 923, TBP) at the same molar concentration (e.g., 0.5 M) in a suitable organic diluent (e.g., kerosene). A modifier (e.g., 5% isodecanol) may be added to prevent third-phase formation.

2. Extraction Procedure:

• In a series of separatory funnels, add equal volumes of the aqueous phase and each of the prepared organic phases (e.g., 20 mL of each).

• Shake each funnel vigorously for a predetermined time (e.g., 10 minutes) to ensure equilibrium is reached.

• Allow the phases to separate.

• Carefully separate the aqueous and organic layers.

3. Analysis:

• Determine the concentration of the metal ion remaining in the aqueous phase (raffinate) using a suitable analytical technique (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma - Optical Emission Spectrometry).

• Calculate the extraction efficiency (%E) for each extractant using the following formula: %E = [(C₀ - Cₑ) / C₀] * 100 where C₀ is the initial concentration of the metal ion in the aqueous phase and Cₑ is the equilibrium concentration after extraction.

4. Stripping Procedure:

• Take the metal-loaded organic phases and contact them with a suitable stripping agent (e.g., dilute H₂SO₄ or water).

• Follow a similar procedure as the extraction to determine the stripping efficiency.

Mandatory Visualizations

Economic Viability Assessment Framework

The following diagram illustrates the logical relationships involved in assessing the economic viability of an industrial solvent like trihexylamine.

Caption: Logical flow for assessing the economic viability of trihexylamine.

Experimental Workflow for Comparative Solvent Extraction

The diagram below outlines a typical experimental workflow for comparing the performance of different extractants.

References

• 1. Trihexylamine Manufacturer & Supplier in China | CAS 102-48-7 | Properties, Uses, Safety, Price & Bulk Supply [nj-finechem.com]
• 2. Trihexylamine 98.0+%, TCI America 25 mL | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 3. calpaclab.com [calpaclab.com]
• 4. Cyanex 923 | CymitQuimica [cymitquimica.com]
• 5. Cyanex 923 | 100786-00-3 | FC168194 | Biosynth [biosynth.com]
• 6. Cyanex 923 as the extractant in a rare earth element impurity analysis of high-purity cerium oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Influence of the ionic liquid cation on the solvent extraction of trivalent rare-earth ions by mixtures of Cyanex 923 and ionic liquids - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Tributyl Phosphate Market size, share and insights 2020-2031, regions | Valuates Reports [reports.valuates.com]
• 11. datahorizzonresearch.com [datahorizzonresearch.com]
• 12. a2zmarketresearch.com [a2zmarketresearch.com]
• 13. Tributyl Phosphate Prices, Trends, Chart, News, Index and Demand [chemanalyst.com]
• 14. marketintelo.com [marketintelo.com]
• 15. benchchem.com [benchchem.com]
• 16. eujournal.org [eujournal.org]
• 17. CYANEX® Mining Chemical Applications | Syensqo [syensqo.com]
• 18. CYANEX® 923 | Syensqo [syensqo.com]
• 19. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Trihexylamine: A Guide for Laboratory Professionals

Trihexylamine, a tertiary amine utilized in various research and development applications, including as an extractant and in the synthesis of nanomaterials, requires meticulous handling and disposal due to its hazardous properties.[1] Adherence to proper disposal protocols is not only a matter of regulatory compliance but is also essential for the safety of laboratory personnel and the protection of the environment. This guide provides a comprehensive, step-by-step approach to the safe disposal of trihexylamine waste, tailored for researchers, scientists, and drug development professionals.

Hazard Profile of Trihexylamine

Understanding the hazards associated with trihexylamine is the first step in ensuring its safe handling and disposal. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[2] Furthermore, it is classified as toxic to aquatic life with long-lasting effects, making its containment and proper disposal crucial to prevent environmental contamination.[3]

Hazard Classification	Description	GHS Hazard Statement(s)
Acute Toxicity, Oral	Harmful if swallowed.	H302
Skin Corrosion/Irritation	Causes skin irritation.	H315
Serious Eye Damage/Irritation	Causes serious eye irritation.	H319
Specific Target Organ Toxicity	May cause respiratory irritation.	H335
Hazardous to the Aquatic Environment	Toxic to aquatic life with long lasting effects.	H411

Data sourced from multiple safety data sheets.[2]

Personal Protective Equipment (PPE)

When handling trihexylamine waste, it is imperative to use appropriate personal protective equipment to minimize the risk of exposure.[4][5] The minimum required PPE includes:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[6]

• Skin and Body Protection: A lab coat or chemical-resistant apron worn over a standard lab coat.[7] Closed-toe shoes are mandatory.[7]

• Respiratory Protection: In situations with inadequate ventilation or the potential for aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Spill and Emergency Procedures

In the event of a trihexylamine spill, immediate and appropriate action is necessary to mitigate risks.[8]

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.[4]

• Ventilate: If it is safe to do so, increase ventilation in the area of the spill.[4]

• Containment: For small spills, contain the liquid using an inert absorbent material such as vermiculite, dry sand, or earth.[4] Do not use combustible materials like sawdust.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it into a suitable, labeled container for hazardous waste.[3]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Seek Medical Attention: If there is any skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[8] If inhaled, move to fresh air.[3]

Step-by-Step Disposal Protocol

The disposal of trihexylamine must be conducted in accordance with local, state, and federal regulations. Under no circumstances should it be disposed of down the drain or in regular trash.[8]

1. Waste Characterization: As the generator of the waste, you are responsible for its proper characterization. While pure, unused trihexylamine is a hazardous chemical, its specific waste classification may depend on how it was used. The waste may be considered hazardous due to:

• Corrosivity: As an amine, trihexylamine is basic and may be considered corrosive.

• Toxicity: It is harmful if swallowed and toxic to aquatic life.[2]

• Contamination: If mixed with other substances, those contaminants may also render the waste hazardous.

Consult your institution's Environmental Health and Safety (EHS) department for guidance on assigning the correct EPA hazardous waste codes.[9]

2. Waste Segregation: Trihexylamine waste must be kept separate from other waste streams to prevent potentially dangerous reactions.[10] In particular, avoid mixing it with:

• Acids

• Oxidizing agents

• Other incompatible chemicals

3. Collection and Storage:

• Collect trihexylamine waste in a designated, compatible container. The original container is often a suitable choice.[11]

• The container must be in good condition, with a secure, leak-proof cap.[12]

• Store the waste container in a cool, dry, well-ventilated area, away from sources of heat or ignition.[7]

• Ensure the storage area has secondary containment to capture any potential leaks.

4. Labeling: Properly labeling hazardous waste containers is a critical regulatory requirement.[13][14] The label must include:

• The words "Hazardous Waste".[9]

• The full chemical name: "Trihexylamine".[12]

• A clear description of the waste's hazards (e.g., "Corrosive," "Toxic").[12]

• The accumulation start date (the date you first added waste to the container).[14]

• Your name and contact information as the generator.[14]

5. Arranging for Disposal:

• Contact your institution's EHS department or a licensed hazardous waste disposal company to schedule a pickup.[11][15]

• Provide them with an accurate description of the waste, including its composition and volume.

• Ensure that all required paperwork, such as a hazardous waste manifest, is completed accurately.

Selecting a Licensed Hazardous Waste Disposal Company

Choosing a reputable and certified hazardous waste disposal partner is crucial for ensuring compliance and minimizing liability.[11] Key considerations include:

• Licensing and Permitting: Verify that the company is fully licensed and permitted by the EPA and relevant state and local authorities to transport, treat, and dispose of hazardous chemical waste.[11]

• Experience and Expertise: Select a company with a proven track record in handling the specific type of chemical waste you generate.[11]

• Services Offered: Ensure the company can provide all necessary services, including transportation, labeling, and documentation.

• Emergency Response Capabilities: Inquire about their procedures for handling spills or other emergencies during transport or disposal.[11]

Trihexylamine Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of trihexylamine waste.

Caption: Workflow for the safe disposal of trihexylamine waste.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of trihexylamine, fostering a secure working environment and upholding environmental responsibility. Always consult your institution's specific safety protocols and your local EHS department for guidance.

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. shyzchem.com [shyzchem.com]
• 5. PPE for Handling Chemicals | Hazclear [hazclear.com]
• 6. hazmatschool.com [hazmatschool.com]
• 7. danielstraining.com [danielstraining.com]
• 8. Chemical Spill - Emergency Procedures | Miami University [miamioh.edu]
• 9. actenviro.com [actenviro.com]
• 10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 11. allcleanhaz.com [allcleanhaz.com]
• 12. Rubo - Hazardous Waste: Secure Hazardous Waste Management: UK Packaging and Labeling Guide [rubowaste.co.uk]
• 13. imectechnologies.com [imectechnologies.com]
• 14. mlienvironmental.com [mlienvironmental.com]
• 15. List of Hazardous Waste Disposal Companies - UCRRA [ucrra.org]

Essential Safety and Logistical Information for Handling Trihexylamine

For researchers, scientists, and drug development professionals, ensuring safe and compliant handling of chemical compounds is paramount. This document provides essential procedural guidance for the safe use and disposal of Trihexylamine (CAS No. 102-86-3).

Chemical and Physical Properties

Trihexylamine is a colorless to pale yellow liquid with a characteristic amine odor.[1] It is classified as a tertiary amine and is utilized in various chemical synthesis processes, including as a solvent and a surfactant.[1][2] Understanding its properties is the first step in safe handling.

Property	Value	Source
Molecular Formula	C₁₈H₃₉N	[3][4]
Molecular Weight	269.51 g/mol	[2][4]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Amine-like	[4]
Boiling Point	150 - 159 °C (at 12 mmHg)	[4][5]
Flash Point	113 °C (235.4 °F) - closed cup	[6]
Density	0.794 g/mL at 25 °C	[5]
Vapor Pressure	<1 mmHg at 20 °C	[5]
Vapor Density	9.3 (vs air)	[5][6]
Water Solubility	Slightly miscible	[5]

Hazard Identification and Personal Protective Equipment (PPE)

Trihexylamine presents several health and environmental hazards. Adherence to recommended PPE is critical to mitigate risks.

GHS Hazard Statements:

• H302: Harmful if swallowed.[3][7]

• H315: Causes skin irritation.[3][7]

• H317: May cause an allergic skin reaction.[3]

• H319: Causes serious eye irritation.[3][7]

• H335: May cause respiratory irritation.[3]

• H411: Toxic to aquatic life with long-lasting effects.[4][7]

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye/Face Protection	Wear chemical safety goggles or glasses with side shields conforming to EN166 (EU) or NIOSH (US) standards.[8][9] A face shield may be required if there is a splash hazard.[10]	Protects against splashes that can cause serious eye irritation.[3][7]
Skin Protection	Wear chemical-resistant gloves (e.g., Natural rubber, Neoprene) and protective clothing to prevent skin exposure.[4][8][11]	Prevents skin irritation and potential allergic reactions.[3][7]
Respiratory Protection	Use a NIOSH/MSHA or European Standard approved respirator if ventilation is inadequate, exposure limits are exceeded, or irritation is experienced.[4][8][11] Recommended filter types include Particulates filter (EN 143) and Ammonia (B1221849)/organic ammonia derivatives filter Type K Green (EN14387).[4]	Protects against respiratory tract irritation.[3]
General Body Protection	A lab coat should be worn and buttoned.[10] Wear closed-toe shoes and long pants.[10]	Provides an additional layer of protection against accidental spills.

Operational Plan: Safe Handling Protocol

This step-by-step guide outlines the procedural workflow for handling Trihexylamine in a laboratory setting.

1. Preparation and Engineering Controls:

• Ventilation: Always handle Trihexylamine in a well-ventilated area, preferably within a chemical fume hood.[4][8][9]

• Emergency Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible and in close proximity to the workstation.[11]

• Review SDS: Before starting any work, thoroughly read and understand the Safety Data Sheet (SDS) for Trihexylamine.[12]

2. Donning Personal Protective Equipment (PPE):

• Put on all required PPE as specified in the table above before entering the handling area.

• Inspect gloves for any signs of degradation or puncture before use.[10]

3. Handling and Use:

• Avoid contact with skin, eyes, and clothing.[13]

• Do not breathe vapors or mist.[13]

• Use non-sparking tools and ground all equipment when handling large quantities to prevent electrostatic discharge.[9][13]

• Keep the container tightly closed when not in use.[4][8][9]

• Do not eat, drink, or smoke in the work area.[4][8][12]

4. Storage:

• Store in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents and acids.[4][8][11][13]

• Keep containers tightly sealed to prevent moisture absorption as the material may be hygroscopic.[13]

5. Accidental Spills:

• Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[4][11][13] Collect the material into a suitable, labeled container for disposal.

• Large Spills: Evacuate the area. Prevent the spill from entering drains or waterways.[9][11] Contain the spill and follow institutional emergency procedures.

• Ensure adequate ventilation during cleanup.

6. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[4][12]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with soap and plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[4][12]

• Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek medical attention if symptoms occur.[4][12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give plenty of water to drink. Call a poison control center or doctor immediately.[12][14]

Disposal Plan

Proper disposal of Trihexylamine and its containers is crucial to prevent environmental contamination.

1. Waste Collection:

• Collect waste Trihexylamine and contaminated materials (e.g., absorbent pads, used gloves) in a dedicated, properly labeled, and sealed hazardous waste container.[4][8][15]

• Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Procedure:

• Trihexylamine is considered an environmentally hazardous substance and toxic to aquatic life.[4][8][12] Do not dispose of it down the drain or in the general trash.[4][11][15]

• Disposal must be carried out by a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations.[8][11][16]

• Empty containers may still retain product residue and should be treated as hazardous waste until properly decontaminated.[16]

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling Trihexylamine.

Caption: Workflow for safe handling of Trihexylamine.

References

• 1. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 2. guidechem.com [guidechem.com]
• 3. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.it [fishersci.it]
• 5. TRI-N-HEXYLAMINE | 102-86-3 [chemicalbook.com]
• 6. Trihexylamine 96 102-86-3 [sigmaaldrich.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 11. fishersci.com [fishersci.com]
• 12. Page loading... [wap.guidechem.com]
• 13. spectrumchemical.com [spectrumchemical.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 16. Hazardous Waste Disposal [cool.culturalheritage.org]